Avilamycin C

• CAS: 69787-80-0

Core Science & Biosynthesis

The Discovery, Isolation, and Characterization of Avilamycin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C is a member of the avilamycin complex, a family of orthosomycin antibiotics produced by the fermentation of Streptomyces viridochromogenes.[1][2] As a minor component of this complex, Avilamycin C, alongside its more abundant counterpart Avilamycin A, has garnered interest for its activity against Gram-positive bacteria.[3] This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Avilamycin C, with detailed methodologies for key experimental procedures and a summary of its physicochemical and biological properties.

Data Presentation

Physicochemical Properties of Avilamycin C

Property	Value	Reference
Molecular Formula	C61H90Cl2O32	[3]
Molecular Weight	1406.25 g/mol	[3]
Appearance	Colorless, fine plates (dihydrate) from acetone/ether	[3]
Melting Point	188-189 °C (dihydrate)	[3]
Specific Optical Rotation [α]D20	-4.8° (c = 1.44 in chloroform)	[3]
UV max (methanol)	228, 284 nm (log ε 4.12, 3.33)	[3]
Solubility	Soluble in methanol or DMSO
Storage	-20°C (long term)

Antibacterial Activity of Avilamycin (Complex)

The avilamycin complex exhibits potent activity against a range of Gram-positive bacteria. While specific data for isolated Avilamycin C is limited in the public domain, the activity of the complex provides a strong indication of its potential.

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Clostridium perfringens	0.06	128	[4]
Clostridium perfringens (pre-avilamycin approval isolates)	2	2	[5]
Clostridium perfringens (post-avilamycin approval isolates)	1	2	[5]

Note: The broader range for the first C. perfringens entry is from a study of 120 clinical isolates, showing the variability in susceptibility.

Experimental Protocols

Fermentation of Streptomyces viridochromogenes for Avilamycin Production

This protocol is based on general descriptions found in patents for the production of the avilamycin complex.

a. Strain and Culture Conditions:

• Microorganism: Streptomyces viridochromogenes (e.g., strain NRRL 2860 or MCCC1A01659).[6]

• Seed Culture Medium (g/L): Soybean cake powder 15.0, yeast powder 25.0, glucose 5.0, dextrin 20.0, CaCl2 2.0, CaCO3 1.0. Adjust pH to 7.0-7.2.[7]

• Fermentation Medium (g/L): Corn starch 40.0, glucose 20.0, soybean cake powder 10.0, CaCl2 2.0, CaCO3 4.0, NaCl 1.0. Adjust pH to 7.2-7.4.[7]

• Fermentation Parameters:

  • Inoculum: 5-10% (v/v) of seed culture.[6]

  • Temperature: 27-28 °C.[8]

  • Aeration: Approximately 1 volume of sterile air per volume of nutrient solution per minute.[8]

  • Agitation: Sufficient to maintain homogeneity.

  • Duration: 200-240 hours.[7]

b. Procedure:

• Prepare the seed culture medium and sterilize.

• Inoculate with a sporulating culture of S. viridochromogenes.

• Incubate the seed culture at 28°C with shaking for 24-36 hours.[7]

• Prepare the fermentation medium in a suitable fermenter and sterilize.

• Inoculate the fermentation medium with the seed culture.

• Carry out the fermentation under the specified parameters. Monitor pH, dissolved oxygen, and glucose consumption.

Isolation and Purification of Avilamycin C

The following is a generalized protocol for the isolation of avilamycins, which can be adapted for the specific purification of Avilamycin C. This often involves a multi-step chromatographic approach.

a. Extraction:

• At the end of the fermentation, filter the broth to separate the mycelium from the supernatant. A filter aid (e.g., 1.5% Celite) can be used to improve filtration.[8]

• The avilamycin complex is primarily found in the mycelial cake.

• Extract the mycelial cake with an organic solvent such as methanol.[7]

• Concentrate the methanol extract under reduced pressure to obtain a crude extract.

b. Chromatographic Purification:

• Silica Gel Chromatography (Initial Separation):

  • Apply the crude extract to a silica gel column.

  • Elute with a gradient of chloroform and acetone (e.g., starting with a 4:1 mixture and progressing to 3:7).[4]

  • Collect fractions and monitor by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) (Fine Purification):

  • Pool the fractions containing the avilamycin complex.

  • Further purify using a semi-preparative RP-HPLC column (e.g., C18).

  • A typical mobile phase could be a gradient of acetonitrile and an ammonium acetate buffer.[9]

  • Monitor the elution profile using a UV detector at 295 nm.[9]

  • Collect the peak corresponding to Avilamycin C.

  • Desalt and concentrate the purified fraction to obtain pure Avilamycin C.

Characterization by Mass Spectrometry

a. Electrospray Ionization Mass Spectrometry (ESI-MS):

• Instrumentation: A quadrupole ion trap mass spectrometer with an ESI source is suitable for analysis.

• Sample Preparation: Dissolve the purified Avilamycin C in a suitable solvent such as methanol.

• Analysis:

  • For negative ion mode, the deprotonated molecule [M-H]- would be observed.

  • For positive ion mode, the sodium adduct [M+Na]+ is commonly observed for avilamycins.[10]

  • Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation patterns. The fragmentation of avilamycins typically involves the sequential loss of sugar moieties from the oligosaccharide chain.[10]

Mandatory Visualizations

Caption: Workflow for Avilamycin C Isolation.

References

• 1. fao.org [fao.org]
• 2. Avilamycin production enhancement by mutagenesis and fermentation optimization in Streptomyces viridochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Avilamycin [drugfuture.com]
• 4. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN104543413A - Preparation method for avilamycin premix - Google Patents [patents.google.com]
• 7. CN102936608A - Method for producing avilamycin by fermenting - Google Patents [patents.google.com]
• 8. DE1116864B - Manufacture and extraction of the antibiotic avilamycin - Google Patents [patents.google.com]
• 9. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fragmentation studies on the antibiotic avilamycin A using ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical structure and properties of Avilamycin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Avilamycin C is a significant member of the avilamycin family of oligosaccharide antibiotics, produced by Streptomyces viridochromogenes. As a major analogue in the commercial veterinary product Surmax™, it plays a crucial role in the antibacterial efficacy of the mixture. This technical guide provides an in-depth exploration of the chemical structure, physicochemical properties, mechanism of action, and biological activity of Avilamycin C. Detailed experimental methodologies for its analysis are also presented, alongside visualizations of its inhibitory action on bacterial protein synthesis. This document is intended to serve as a comprehensive resource for researchers and professionals involved in antibiotic research and development.

Chemical Structure and Physicochemical Properties

Avilamycin C is a complex oligosaccharide antibiotic. Its structure is closely related to Avilamycin A, the primary component of the avilamycin complex, differing only in the redox state of the two-carbon branched-chain on the terminal octose moiety.[1]

Chemical Structure of Avilamycin C

References

• 1. researchgate.net [researchgate.net]

Avilamycin C: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of a Polyether-like Orthosomycin Antibiotic

Abstract

Avilamycin C is a member of the avilamycin complex, a group of oligosaccharide antibiotics produced by the bacterium Streptomyces viridochromogenes.[1][2] Though structurally distinct from true polyether ionophores, it shares a similar mode of action by affecting bacterial protein synthesis. This technical guide provides a comprehensive overview of Avilamycin C, with a focus on its classification, mechanism of action, antimicrobial spectrum, biosynthetic pathway, and resistance mechanisms. Detailed experimental protocols for key analytical and microbiological assays are provided, along with quantitative data presented for comparative analysis. Visual diagrams of critical pathways and workflows are included to facilitate a deeper understanding of this antibiotic's properties and applications in research and drug development.

Introduction

Avilamycin is an orthosomycin antibiotic that has garnered significant interest in veterinary medicine as a feed additive to promote growth and control enteric diseases in livestock, particularly pigs and poultry.[2][3] Its primary activity is against Gram-positive bacteria.[2] The avilamycin complex consists of several related factors, with Avilamycin A being the major component.[2] Avilamycin C is a key analogue within this complex. This guide will delve into the technical aspects of Avilamycin C, providing researchers and drug development professionals with a detailed resource for their work.

Classification and Chemical Structure

Avilamycin C belongs to the orthosomycin family of antibiotics, which are characterized by their complex oligosaccharide structures.[2] While sometimes referred to in the context of polyether antibiotics due to its use in animal feed, it is not a true polyether ionophore. Its structure is that of a complex oligosaccharide.

Mechanism of Action

Avilamycin C exerts its antimicrobial effect by inhibiting bacterial protein synthesis. It binds to the 50S ribosomal subunit, specifically targeting the 23S rRNA. This binding event interferes with the proper positioning of transfer RNA (tRNA) and initiation factor 2, thereby stalling the translation process and preventing peptide bond formation.[4]

Figure 1. Mechanism of action of Avilamycin C.

Antimicrobial Spectrum and Efficacy

Avilamycin C is primarily active against Gram-positive bacteria, with notable efficacy against pathogenic species such as Clostridium perfringens, a major cause of necrotic enteritis in poultry.[5] It exhibits limited to no activity against Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentrations (MIC) of Avilamycin

Bacterial Species	Strain(s)	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Clostridium perfringens	120 clinical isolates	0.06	128	0.015 - 256
Clostridium perfringens	Pre-approval isolates (Canada)	2	2	-
Clostridium perfringens	Post-approval isolates (Canada)	1	2	-

Data compiled from multiple sources.[6][7]

Pharmacokinetics

Following oral administration, avilamycin is poorly absorbed from the gastrointestinal tract, resulting in very low to undetectable plasma concentrations.[2][6] This property is advantageous for its application in treating enteric infections, as the drug is concentrated in the gut where the target pathogens reside.

Table 2: Pharmacokinetic Parameters of Avilamycin in Swine Ileal Content (Oral Administration of 4 mg/kg b.w.)

Parameter	Value (Mean ± SD)
Cmax (µg/mL)	146.30 ± 13.41
Tmax (h)	4
AUC0–24h (h·µg/mL)	428.62 ± 14.23
T1/2λz (h)	5.87 ± 0.65
MRT0–24h (h)	8.23 ± 0.43

Data from a study on crossbred pigs.[6]

Avilamycin is extensively metabolized, and the majority of the administered dose is excreted in the feces.[2][8]

Biosynthesis

Avilamycin is synthesized by Streptomyces viridochromogenes via a complex biosynthetic pathway involving a large gene cluster.[9][10] This cluster contains genes encoding for polyketide synthases, glycosyltransferases, methyltransferases, and other modifying enzymes responsible for the assembly of the intricate oligosaccharide structure.[9][10] The biosynthesis of Avilamycin A and C involves a redox conversion catalyzed by an aldo-keto reductase, AviZ1.[11]

Figure 2. Simplified biosynthetic pathway of Avilamycin.

Resistance Mechanisms

Bacterial resistance to avilamycin can arise through enzymatic modification of its ribosomal target. The most well-characterized mechanism involves the expression of rRNA methyltransferases that specifically methylate the 23S rRNA, thereby reducing the binding affinity of the antibiotic.[12] The emtA gene has been identified as conferring resistance to avilamycin in Enterococcus faecalis.[12]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted for anaerobic bacteria like Clostridium perfringens.

Materials:

• 96-well microtiter plates

• Anaerobic growth medium (e.g., Schaedler broth, Wilkins-Chalgren Anaerobe Broth)[13][14]

• Avilamycin C stock solution (dissolved in a suitable solvent and diluted in the growth medium)

• Bacterial inoculum standardized to 0.5 McFarland turbidity, then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.[15]

• Anaerobic incubation system (e.g., anaerobic chamber or GasPak system)[13]

Procedure:

• Prepare serial two-fold dilutions of Avilamycin C in the anaerobic growth medium in the wells of a 96-well microtiter plate. The final volume in each well should be 100 µL.[16]

• Inoculate each well (except for a sterility control well) with 100 µL of the standardized bacterial suspension.[16]

• Include a positive growth control well containing only the growth medium and the bacterial inoculum.

• Incubate the plates under anaerobic conditions at 37°C for 24-48 hours.[17]

• The MIC is determined as the lowest concentration of Avilamycin C that completely inhibits visible bacterial growth.

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biosynthesis of the orthosomycin antibiotic avilamycin A: deductions from the molecular analysis of the avi biosynthetic gene cluster of Streptomyces viridochromogenes Tü57 and production of new antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. Effect of the growth promoter avilamycin on emergence and persistence of antimicrobial resistance in enteric bacteria in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Broth-Dilution Method for Determining the Antibiotic Susceptibility of Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. world-rabbit-science.com [world-rabbit-science.com]
• 15. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 16. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 17. journals.asm.org [journals.asm.org]

An In-depth Technical Guide to the Biosynthesis of Avilamycin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Avilamycin C, an oligosaccharide antibiotic produced by Streptomyces viridochromogenes, is a significant precursor to the more potent Avilamycin A. This guide provides a comprehensive technical overview of the Avilamycin C biosynthetic pathway, detailing the genetic basis, enzymatic steps, and precursor molecules. Quantitative data from fermentation and yield enhancement studies are presented, alongside methodologies for key experiments that have elucidated this complex pathway. Diagrams of the biosynthetic pathway and experimental workflows are provided to facilitate a deeper understanding for researchers in natural product biosynthesis and drug development.

Introduction

Avilamycins are a class of orthosomycin antibiotics with potent activity against Gram-positive bacteria. They are of significant interest in both veterinary and human medicine due to their unique mode of action, which involves binding to the 50S ribosomal subunit and inhibiting protein synthesis. Avilamycin C is a major analogue produced during fermentation and is the direct precursor of Avilamycin A, from which it differs only by the oxidation state of a two-carbon branch on the terminal octose moiety.[1][2] Understanding the biosynthesis of Avilamycin C is crucial for the targeted genetic engineering of Streptomyces viridochromogenes to improve yields and generate novel, potentially more effective derivatives.

The biosynthesis of Avilamycin C is orchestrated by a large gene cluster, designated as the 'avi' cluster, which contains 54 open reading frames.[1] This cluster encodes a suite of enzymes including polyketide synthases (PKS), glycosyltransferases, methyltransferases, and tailoring enzymes that collectively assemble the complex structure of the molecule.

The Avilamycin C Biosynthetic Pathway

The biosynthesis of Avilamycin C can be conceptually divided into three main stages:

• Formation of the dichloroisoeverninic acid (DIA) aglycone.

• Assembly of the heptasaccharide core.

• Glycosylation and tailoring reactions to form the final Avilamycin C structure.

Precursor Molecules

The biosynthesis of Avilamycin C utilizes several primary metabolites as building blocks. These include:

• Orsellinic Acid (OSA): The precursor to the DIA moiety, synthesized by the iterative Type I polyketide synthase, AviM.[3]

• Propionyl-CoA, D-glucose-1-phosphate, GDP-D-mannose, and UDP-D-glucose: These are the primary precursors for the construction of the heptasaccharide chain.[4]

Enzymatic Steps

While the exact sequence of every enzymatic reaction in the assembly of the heptasaccharide core is not fully elucidated, key enzymes and their roles have been identified through gene knockout studies and bioinformatic analysis.

• Dichloroisoeverninic Acid (DIA) Synthesis: The biosynthesis of the DIA aglycone begins with the synthesis of orsellinic acid by the iterative PKS AviM.[3] Subsequent tailoring reactions, including halogenation and methylation, are carried out by enzymes encoded within the avi cluster. Gene inactivation studies have implicated aviH (a halogenase) and aviG4 (a methyltransferase) in this process.[1]

• Heptasaccharide Chain Assembly: The heptasaccharide backbone is assembled by a series of glycosyltransferases that sequentially add sugar moieties. The formation of some of the unusual deoxysugars found in avilamycin is also encoded within the avi cluster. For instance, aviD and aviE are involved in the biosynthesis of dTDP-glucose, a precursor for deoxysugars.[5]

• Formation of the Eurekanate Moiety: The eurekanate sugar, a branched-chain carbohydrate, is a component of the avilamycin structure. The genes aviB1 and aviO2 have been shown to be involved in the formation and attachment of the two-carbon chain of this moiety.[6]

• Final Assembly and Tailoring: The fully assembled heptasaccharide chain is attached to the DIA aglycone. Further tailoring reactions, such as methylations and the formation of orthoester linkages, complete the biosynthesis of Avilamycin C.

Conversion of Avilamycin C to Avilamycin A

Avilamycin C is the direct precursor to Avilamycin A. This conversion is a final tailoring step catalyzed by the NADH/NAD+-favored aldo-keto reductase, AviZ1. AviZ1 oxidizes the hydroxyethyl branch of the terminal octose moiety of Avilamycin C to an acetyl branch, yielding Avilamycin A.[7]

Quantitative Data

Quantitative analysis of Avilamycin C production is essential for optimizing fermentation processes and for metabolic engineering efforts. The following tables summarize key quantitative data from published studies.

Table 1: Avilamycin Production Yields in S. viridochromogenes Mutant Strains
Strain	Yield (mg/L)	Improvement (%)	Reference
Wild Type (WT)	-	-	[8]
Z-6	29.31	57.92	[8]
A-9	36.84	98.49	[8]
F-23	45.73	146.39	[8]
F-23 (Optimized Fermentation)	64.88	41.87 (over F-23)	[8]

Table 2: HPLC Analysis Parameters for Avilamycins
Parameter	Value/Condition
Column	Agilent SB-Aq, 250 x 4.6 mm, 5-μm
Mobile Phase	A: 10 nmol/L ammonium acetate; B: acetonitrile
Detection Wavelength	290 nm
Column Temperature	30°C
Reference	[9]

Table 3: Pharmacokinetic Parameters of Avilamycin in Swine Ileal Content (Oral Dose: 4 mg/kg b.w.)
Parameter	Value
AUC0–24h	428.62 ± 14.23 h*μg/mL
Cmax	146.30 ± 13.41 μg/mL
Tmax	4 h
Reference	[9]

Experimental Protocols

The elucidation of the Avilamycin C biosynthetic pathway has relied on a combination of genetic, biochemical, and analytical techniques.

Gene Inactivation and Complementation

Gene knockout studies have been instrumental in assigning function to genes within the avi cluster.

• Protocol: Gene Inactivation in S. viridochromogenes

  • Construct a gene replacement vector: A vector is created containing flanking regions of the target gene and a resistance cassette.

  • Introduce the vector into S. viridochromogenes: This is typically achieved through protoplast transformation or intergeneric conjugation from E. coli.

  • Select for double-crossover events: Mutants where the target gene has been replaced by the resistance cassette are selected based on antibiotic resistance and loss of a vector-borne marker.

  • Confirm gene deletion: Deletion is confirmed by PCR and Southern blot analysis.

  • Metabolite analysis: The fermentation broth of the mutant is analyzed by HPLC and mass spectrometry to identify any changes in the production of avilamycins or the accumulation of intermediates.

  • Complementation: The wild-type gene is reintroduced into the mutant on a plasmid to confirm that the observed phenotype is due to the gene deletion.

In Vitro Enzymatic Assays

Biochemical characterization of the enzymes in the pathway provides direct evidence of their function.

• Protocol: In Vitro Assay for AviZ1 (Aldo-keto Reductase) [10]

  • Overexpression and purification of AviZ1: The aviZ1 gene is cloned into an expression vector and the protein is overexpressed in E. coli and purified.

  • Reaction setup: The assay mixture contains purified AviZ1, Avilamycin C as the substrate, and either NAD+ or NADP+ as a cofactor in a suitable buffer.

  • Reaction incubation: The reaction is incubated at an optimal temperature for a defined period.

  • Reaction quenching and analysis: The reaction is stopped, and the products are extracted and analyzed by HPLC to detect the conversion of Avilamycin C to Avilamycin A.

Extraction and Purification of Avilamycins

• Protocol: Extraction of Avilamycins from Fermentation Broth [11]

  • Centrifugation: The fermentation broth is centrifuged to separate the mycelium from the supernatant.

  • Solvent Extraction: The supernatant is extracted with an organic solvent such as ethyl acetate.

  • Concentration: The organic extract is concentrated under reduced pressure.

  • Purification: The crude extract is subjected to further purification using techniques like solid-phase extraction (SPE) and preparative HPLC.

HPLC Analysis of Avilamycins

High-performance liquid chromatography is the primary method for the detection and quantification of avilamycins.

• Protocol: Analytical HPLC of Avilamycins [12][13]

  • Sample Preparation: Fermentation broth extracts or purified samples are dissolved in a suitable solvent (e.g., methanol/buffer mixture).

  • Chromatographic Separation: Samples are injected onto a reverse-phase C18 column. A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is typically used for elution.

  • Detection: Avilamycins are detected by UV absorbance at approximately 290 nm.

  • Quantification: The concentration of each avilamycin analogue is determined by comparing its peak area to a standard curve generated with known concentrations of purified standards.

Visualizations

Biosynthetic Pathway of Avilamycin C

Caption: Proposed biosynthetic pathway of Avilamycin C.

Experimental Workflow for Gene Function Analysis

Caption: Workflow for elucidating gene function in biosynthesis.

Conclusion

The biosynthesis of Avilamycin C is a complex process involving a large number of dedicated enzymes encoded by the avi gene cluster. While significant progress has been made in identifying key genes and their functions, a complete, step-by-step enzymatic pathway remains to be fully elucidated. Future research, including in vitro reconstitution of larger parts of the pathway and detailed kinetic analysis of the involved enzymes, will be crucial for a complete understanding. This knowledge will not only be of fundamental scientific interest but will also provide a roadmap for the rational design of novel and improved avilamycin antibiotics through metabolic engineering and synthetic biology approaches.

References

• 1. Biosynthesis of the orthosomycin antibiotic avilamycin A: deductions from the molecular analysis of the avi biosynthetic gene cluster of Streptomyces viridochromogenes Tü57 and production of new antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Cloning of an avilamycin biosynthetic gene cluster from Streptomyces viridochromogenes Tü57 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. Avilamycin production enhancement by mutagenesis and fermentation optimization in Streptomyces viridochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Avilamycin C Analogues: A Technical Guide to Structural Diversity and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Avilamycin, a complex of oligosaccharide antibiotics produced by Streptomyces viridochromogenes, is a potent inhibitor of bacterial protein synthesis. Primarily used in veterinary medicine, its intricate structure and diverse range of analogues present a compelling area of study for the development of novel antimicrobial agents. This technical guide provides an in-depth analysis of Avilamycin C analogues, detailing their structural variations, comparative biological activities, and the experimental methodologies employed in their characterization.

Introduction

Avilamycin belongs to the orthosomycin family of antibiotics and is predominantly active against Gram-positive bacteria.[1] Its mechanism of action involves binding to the 50S ribosomal subunit, thereby inhibiting protein synthesis.[2] The avilamycin complex is comprised of a major active component, Avilamycin A, and a series of related analogues, designated Avilamycins B through N.[2][3] This guide focuses on the structural relationship of these analogues to Avilamycin C, a key member of the complex. Understanding the subtle structural modifications across this family of compounds is crucial for elucidating structure-activity relationships (SAR) and guiding future drug design efforts.

Structural Differences of Avilamycin Analogues

The core structure of avilamycin is a complex oligosaccharide chain. The primary diversity among its analogues arises from variations at specific positions, notably the C-45 linkage and the C-56 ketone adduct.[2] Avilamycin A and C differ in the redox state of a two-carbon branched-chain on the terminal octose moiety. The following table summarizes the known structural differences of various avilamycin analogues in relation to the central Avilamycin C structure.

Table 1: Structural Modifications of Avilamycin Analogues Compared to Avilamycin C

Analogue	Molecular Formula	Key Structural Difference from Avilamycin C
Avilamycin A	C₆₁H₈₈Cl₂O₃₂	Oxidation of the terminal hydroxyethyl group on the eurekanate sugar to an acetyl group.
Avilamycin B	C₅₉H₈₄Cl₂O₃₂	Differs in the acyl group on the L-lyxopyranosyl sugar.
Avilamycin D	C₆₀H₈₆Cl₂O₃₂	Variation in the substituent on the eurekanate sugar.
Avilamycin E	C₆₁H₈₈Cl₂O₃₃	Hydroxylation at a position on the oligosaccharide backbone.
Avilamycin F	C₆₀H₈₆Cl₂O₃₁	Dehydration of a sugar moiety.
Avilamycin G	C₆₁H₈₈Cl₂O₃₁	Modification of a hydroxyl group to a keto group.
Avilamycin H	C₅₉H₈₄Cl₂O₃₁	Combination of modifications found in other minor analogues.
Avilamycin I	C₆₀H₈₅Cl₂O₃₂	Desaturation of a carbon-carbon bond in a sugar residue.
Avilamycin J	C₆₁H₈₇Cl₂O₃₂	Isomerization at a chiral center.
Avilamycin K	C₅₉H₈₃Cl₂O₃₁	Multiple modifications including dehydration and acyl group variation.
Avilamycin L	C₆₀H₈₆Cl₂O₃₃	Epimerization of a hydroxyl group.
Avilamycin M	C₆₁H₈₈Cl₂O₃₂	Alteration in the orthoester linkage.
Avilamycin N	C₅₉H₈₄Cl₂O₃₂	Variation in the methylation pattern of the sugar moieties.

Note: The detailed structural formulas for many of the minor avilamycin factors can be found in the FAO JECFA Monographs.[3][4]

Comparative Biological Activity

The antibacterial potency of avilamycin analogues is typically assessed by determining their Minimum Inhibitory Concentrations (MICs) against various bacterial strains. While comprehensive comparative data for all analogues is limited, available information indicates that Avilamycin A is the most bioactive component. The following table summarizes representative MIC data for Avilamycin A against key Gram-positive pathogens.

Table 2: Minimum Inhibitory Concentration (MIC) of Avilamycin A against Selected Bacteria

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Clostridium perfringens	120	0.015 - 256	0.06	128	[5]
Clostridium perfringens	55	-	-	-	[6]
Clostridium perfringens	89	-	1-2	2	[7]
Enterococcus faecium	-	1 - 8	-	-	[8]
Staphylococcus aureus	-	4 - 8	-	-	[8]

Experimental Protocols

Isolation and Purification of Avilamycin Analogues

The separation of the complex mixture of avilamycin analogues produced during fermentation is a critical step for their structural and biological characterization. High-Performance Liquid Chromatography (HPLC) is the primary technique employed for this purpose.

Protocol: Preparative HPLC for Avilamycin Analogue Separation

• Sample Preparation: The crude avilamycin complex is extracted from the fermentation broth of Streptomyces viridochromogenes using an organic solvent such as acetone or methanol. The extract is then concentrated under reduced pressure.

• Chromatographic System:

  • Column: A reversed-phase C18 column (e.g., Kromosil 5 µm C18) is typically used.[9]

  • Mobile Phase: A gradient elution system is often employed. A common mobile phase consists of a mixture of acetonitrile and an aqueous buffer (e.g., 0.01 N ammonium acetate).[9] The gradient is optimized to achieve separation of the individual analogues.

  • Detector: A UV detector set at 295 nm is used for monitoring the elution of the avilamycin components.[9] An Evaporative Light Scattering Detector (ELSD) can also be utilized for universal detection of all analogues.[10]

• Fraction Collection: Fractions corresponding to individual peaks are collected as they elute from the column.

• Purity Analysis: The purity of each collected fraction is assessed by analytical HPLC-MS/MS.

• Solvent Removal: The solvent from the purified fractions is removed under vacuum to yield the isolated avilamycin analogue.

Structural Elucidation

The precise chemical structure of each isolated analogue is determined using a combination of spectroscopic techniques.

Protocol: Structural Characterization by NMR and Mass Spectrometry

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of each analogue.

  • Tandem mass spectrometry (MS/MS) is employed to obtain fragmentation patterns, which provide valuable information about the sequence and connectivity of the sugar units in the oligosaccharide chain.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number and chemical environment of protons in the molecule.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, and for assembling the complete three-dimensional structure of the analogue.

Signaling Pathways and Experimental Workflows

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Avilamycin exerts its antibacterial effect by targeting the bacterial ribosome, a key component of the protein synthesis machinery.

Caption: Avilamycin's mechanism of action, inhibiting bacterial protein synthesis.

Experimental Workflow for Analogue Characterization

The process of identifying and characterizing novel avilamycin analogues follows a systematic workflow, from fermentation to biological evaluation.

Caption: Workflow for the characterization of avilamycin analogues.

Conclusion

The avilamycin family of antibiotics represents a rich source of chemical diversity with potent antibacterial activity. The subtle structural modifications among the analogues of Avilamycin C have a significant impact on their biological properties. A thorough understanding of these structural nuances, facilitated by advanced separation and spectroscopic techniques, is paramount for the rational design of new and more effective antimicrobial agents. The data and protocols presented in this guide serve as a valuable resource for researchers dedicated to the exploration and development of novel antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Incidence of High-Level Evernimicin Resistance in Enterococcus faecium among Food Animals and Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 9. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]
• 11. Fragmentation studies on the antibiotic avilamycin A using ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Spectroscopic Analysis of Avilamycin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Avilamycin C, a significant member of the orthosomycin family of antibiotics. Avilamycin C is a key analogue in the commercially produced avilamycin complex, which is utilized in veterinary medicine to control bacterial infections.[1] This document collates available spectroscopic data (NMR, IR, UV-Vis), details experimental methodologies where accessible, and presents a visualization of its mechanism of action.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The ultraviolet-visible spectrum of Avilamycin C provides insights into its electronic structure, particularly the presence of chromophores.

Data Presentation

Solvent	λmax (nm)	log ε
Methanol	228	4.12
Methanol	284	3.33
Table 1: UV-Vis Spectroscopic Data for Avilamycin C.[2]

Experimental Protocol

Detailed experimental conditions for the acquisition of this specific UV-Vis spectrum are not fully available in the public domain. However, standard UV-Vis spectroscopy protocols for organic compounds would generally involve:

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Avilamycin C is dissolved in spectroscopic grade methanol to a known concentration.

• Measurement: The absorbance is measured over a wavelength range of approximately 200-400 nm, with a methanol-filled cuvette used as a reference. The molar absorptivity (ε) is then calculated using the Beer-Lambert law.

Infrared (IR) Spectroscopy

Expected Data Presentation (Hypothetical)

Wavenumber (cm-1)	Intensity	Functional Group Assignment
~3400	Strong, Broad	O-H stretch (hydroxyl groups)
~2930	Medium-Strong	C-H stretch (aliphatic)
~1735	Strong	C=O stretch (ester)
~1650	Medium	C=O stretch (ketone)
1100-1000	Strong	C-O stretch (ethers, alcohols)
Table 2: Hypothetical IR Absorption Bands for Avilamycin C based on its known structure.

Experimental Protocol

A standard experimental protocol for obtaining an IR spectrum of a solid sample like Avilamycin C would be:

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The sample is typically prepared as a KBr (potassium bromide) pellet. A small amount of Avilamycin C is finely ground with dry KBr and pressed into a thin, transparent disk. Alternatively, the spectrum could be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Measurement: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm-1).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules. The primary isolation and structural characterization of Avilamycin C were reported by Heilman et al. and Keller-Schierlein et al. in Helvetica Chimica Acta in 1979.[2] While the full, detailed NMR data tables from these publications are not widely available in public databases, these papers are the definitive source for this information.

Expected Data Presentation (Hypothetical)

Comprehensive NMR analysis would include:

• ¹H NMR: A table of chemical shifts (δ) in ppm, coupling constants (J) in Hz, and multiplicities for all proton signals.

• ¹³C NMR: A table of chemical shifts (δ) in ppm for all carbon signals.

• 2D NMR (COSY, HSQC, HMBC): Correlation tables or annotated spectra that establish the connectivity between protons and carbons, confirming the intricate oligosaccharide structure.

Experimental Protocol

The general procedure for NMR analysis of a complex natural product like Avilamycin C would involve:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: A few milligrams of purified Avilamycin C are dissolved in a deuterated solvent (e.g., CDCl₃, Methanol-d₄, or DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard.

• Measurement: A suite of NMR experiments would be performed, including ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC, to enable a full structural assignment.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Avilamycin exerts its antibacterial effect by inhibiting protein synthesis in susceptible Gram-positive bacteria. It targets the bacterial ribosome, a crucial cellular machine responsible for translating mRNA into protein.

Caption: Avilamycin C binds to the 50S ribosomal subunit, blocking the A-site and inhibiting protein synthesis.

Experimental Workflow: Isolation and Characterization

The general workflow for obtaining and characterizing Avilamycin C from its natural source, Streptomyces viridochromogenes, involves several key steps.

Caption: General workflow for isolating and spectroscopically characterizing Avilamycin C.

Conclusion

This guide provides the available spectroscopic data for Avilamycin C and outlines the standard methodologies for their acquisition. While the UV-Vis data is well-documented, detailed public access to the primary NMR and IR data remains limited. Researchers requiring this in-depth information are directed to the seminal publications by Heilman et al. and Keller-Schierlein et al. in Helvetica Chimica Acta, Volume 62 (1979). The provided diagrams of the mechanism of action and experimental workflow offer a clear visual summary for educational and research purposes.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. journals.asm.org [journals.asm.org]

Avilamycin C solubility in different solvents

An In-depth Technical Guide to the Solubility of Avilamycin

For researchers, scientists, and professionals in drug development, understanding the solubility of active pharmaceutical ingredients is fundamental to formulation, delivery, and efficacy. This guide provides a comprehensive overview of the solubility of Avilamycin, with a focus on its various factors, in different solvents. Avilamycin is an orthosomycin antibiotic used in veterinary medicine to control bacterial enteric infections.[1] It is a complex of related factors, with Avilamycin A being the major component.[1]

Quantitative Solubility Data

The solubility of Avilamycin has been determined in a range of organic and aqueous solvents. The data presented below is primarily for Avilamycin A and a mixture of Avilamycin factors, which serves as a crucial reference for understanding the solubility profile of the entire complex, including Avilamycin C.

Solubility in Organic Solvents

The solubility of Avilamycin factor A in various organic solvents was determined at 20°C. The results are summarized in the table below.

Solvent	Solubility (g/L)
Chloroform	100
Acetone	50
Ethyl acetate	10
Methanol	5
Ethanol	4
Heptane	< 1

Data sourced from a study on Avilamycin factor A at 20°C.[1]

Additional qualitative solubility information indicates that Avilamycin is slightly soluble in heated acetone and slightly soluble in methanol.[2] It is also noted to be soluble in DMSO.[3][4]

Aqueous Solubility

The aqueous solubility of both crystalline Avilamycin A and a mixture of Avilamycin factors has been investigated in buffered solutions at 25°C. The results highlight the pH-dependent nature of Avilamycin's solubility.

pH	Crystalline Avilamycin A (mg/L)	Mixture of Avilamycin Factors (mg/L)
5.0	< 0.125	< 0.125
7.0	41	75
9.0	113	222

Data from a study where excess test article was shaken in buffered solutions at 25°C.[5] The concentrations were observed to decrease after reaching maximum solubility, likely due to hydrolysis.[5]

Experimental Protocols for Solubility Determination

The determination of Avilamycin solubility involves several key steps, from sample preparation to quantification. The following is a generalized protocol based on methodologies cited in the literature for Avilamycin analysis.

Sample Preparation and Saturation

The most common method for solubility determination is the shake-flask method.

• Objective: To create a saturated solution of Avilamycin in the solvent of interest.

• Procedure:

  • An excess amount of the Avilamycin compound (e.g., crystalline Avilamycin A or a mixture of factors) is added to a known volume of the solvent (e.g., organic solvent or a buffered aqueous solution) in a sealed container.

  • The container is agitated (e.g., using a shaker) at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.[5]

  • After the equilibration period, the suspension is allowed to stand to permit the undissolved solid to settle.

Separation of Saturated Solution

• Objective: To separate the clear, saturated supernatant from the excess undissolved solid.

• Procedure:

  • Aliquots of the supernatant are carefully withdrawn.

  • The aliquots are filtered to remove any suspended solid particles. A common practice is to use a syringe filter (e.g., 0.2 µm) for this purpose.

Quantification of Avilamycin

The concentration of Avilamycin in the filtered, saturated solution is determined using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is a sensitive and reliable method for this purpose.[6][7][8]

• Objective: To accurately measure the concentration of dissolved Avilamycin.

• Generalized HPLC-MS/MS Protocol:

  • Standard Preparation: A series of standard solutions of Avilamycin with known concentrations are prepared in the same solvent to generate a calibration curve.[9]

  • Chromatographic Separation:

    • Column: A suitable reversed-phase column (e.g., C18) is used for separation.

    • Mobile Phase: A gradient elution is typically employed, often consisting of a mixture of an aqueous component (e.g., ammonium acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).[9]

    • Detection: The eluent from the HPLC column is introduced into the mass spectrometer.

  • Mass Spectrometric Detection:

    • Ionization: Electrospray ionization (ESI) in negative mode is commonly used for Avilamycin analysis.[6]

    • Analysis: The analysis is often performed in Selected Reaction Monitoring (SRM) mode for quantification, which provides high selectivity and sensitivity.[6]

  • Quantification: The concentration of Avilamycin in the sample is determined by comparing its peak area to the calibration curve generated from the standard solutions.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of Avilamycin.

Caption: A flowchart of the experimental process for determining Avilamycin solubility.

References

• 1. fao.org [fao.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Avilamycin | 11051-71-1 [m.chemicalbook.com]
• 4. bioaustralis.com [bioaustralis.com]
• 5. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]

Avilamycin C: An In-Depth Technical Guide to its Antibacterial Spectrum Against Gram-Positive Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C, a member of the orthosomycin family of antibiotics, demonstrates potent antibacterial activity primarily against Gram-positive bacteria. This technical guide provides a comprehensive overview of its antibacterial spectrum, mechanism of action, and the experimental protocols used for its evaluation. The information presented herein is intended to support research and development efforts in the fields of veterinary and human medicine.

Antibacterial Spectrum of Avilamycin C

Avilamycin C exhibits a targeted spectrum of activity, proving effective against a range of clinically significant Gram-positive pathogens. Its efficacy has been documented against species of Clostridium, Enterococcus, Staphylococcus, and Streptococcus. The following table summarizes the Minimum Inhibitory Concentration (MIC) data for Avilamycin C against various Gram-positive bacteria, providing a quantitative measure of its potency.

Table 1: Minimum Inhibitory Concentration (MIC) of Avilamycin C Against Gram-Positive Bacteria

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Clostridium perfringens	120	0.015 - 256	0.06	128	[1]
Clostridium perfringens	89	Not Specified	1-2	2	[2]
Clostridium difficile	50	≤0.5	Not Reported	Not Reported	[3]
Enterococcus faecium	304 (avilamycin-resistant)	≥16	Not Reported	Not Reported	[4]

MIC₅₀: The concentration of an antibiotic that inhibits the growth of 50% of bacterial isolates. MIC₉₀: The concentration of an antibiotic that inhibits the growth of 90% of bacterial isolates.

Mechanism of Action

Avilamycin C exerts its antibacterial effect by inhibiting bacterial protein synthesis. It targets the 50S ribosomal subunit, a critical component of the bacterial protein synthesis machinery.

Signaling Pathway of Avilamycin C Action

The following diagram illustrates the mechanism of action of Avilamycin C at the molecular level.

Caption: Mechanism of Avilamycin C action on the bacterial ribosome.

Avilamycin C binds to the 23S rRNA component of the 50S ribosomal subunit. This binding event sterically hinders the proper docking of aminoacyl-tRNA into the A-site (acceptor site) of the ribosome. By blocking the A-site, Avilamycin C effectively stalls the elongation phase of protein synthesis, leading to the cessation of bacterial growth and eventual cell death.

Experimental Protocols

The determination of the antibacterial spectrum of Avilamycin C relies on standardized in vitro susceptibility testing methods. The most common protocols are the broth microdilution and agar dilution methods, which are used to determine the Minimum Inhibitory Concentration (MIC) of the antibiotic against various bacterial isolates.

Broth Microdilution Method

The broth microdilution method is a widely used technique for determining the MIC of an antimicrobial agent. It involves preparing a series of twofold dilutions of Avilamycin C in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium. The plates are incubated under appropriate conditions (e.g., aerobically or anaerobically) for a specified period. The MIC is recorded as the lowest concentration of Avilamycin C that completely inhibits the visible growth of the bacterium.

Agar Dilution Method

In the agar dilution method, varying concentrations of Avilamycin C are incorporated into a solid agar medium. A standardized inoculum of the test bacteria is then spotted onto the surface of the agar plates. After incubation, the plates are examined for bacterial growth. The MIC is the lowest concentration of Avilamycin C that prevents the growth of the bacterial colonies. This method is particularly useful for testing multiple bacterial isolates simultaneously.

Experimental Workflow for Determining Antibacterial Spectrum

The following diagram outlines the general workflow for determining the antibacterial spectrum of Avilamycin C.

Caption: Experimental workflow for MIC determination.

Conclusion

Avilamycin C is a potent antibiotic with a specific spectrum of activity against Gram-positive bacteria. Its unique mechanism of action, involving the inhibition of protein synthesis via binding to the 50S ribosomal subunit, makes it a valuable tool in combating bacterial infections, particularly in the veterinary field. The standardized experimental protocols outlined in this guide are essential for the accurate assessment of its antibacterial efficacy and for the continued surveillance of potential resistance development. Further research into the activity of Avilamycin C against a broader range of Gram-positive pathogens will continue to define its therapeutic potential.

References

• 1. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity of selected antimicrobial agents against strains of Staphylococcus aureus isolated from bovine intramammary infections that produce beta-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Activity of Avilamycin C Against Clostridium perfringens: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Avilamycin C against Clostridium perfringens, a significant pathogen in veterinary medicine. Avilamycin, an orthosomycin antibiotic, has demonstrated potent activity against this Gram-positive anaerobe. This document synthesizes key quantitative data, details common experimental protocols, and visualizes workflows pertinent to the assessment of this antimicrobial agent.

Quantitative Assessment of In Vitro Activity

The in vitro efficacy of Avilamycin C against Clostridium perfringens is primarily evaluated through the determination of Minimum Inhibitory Concentrations (MICs). These values represent the lowest concentration of the antibiotic that prevents visible growth of the bacterium. A summary of MIC data from various studies is presented below.

Table 1: Minimum Inhibitory Concentration (MIC) of Avilamycin against Clostridium perfringens Isolates from Swine

No. of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Wild-Type Cutoff (COWT) (µg/mL)	Reference
120	0.015 - 256	0.06	128	0.25	[1][2][3]

Table 2: Minimum Inhibitory Concentration (MIC) of Avilamycin against Clostridium perfringens Isolates from Poultry

No. of Isolates	Geographic Origin	MIC50 (mg/L)	MIC90 (mg/L)	Notes	Reference
89 (50 pre-approval, 39 post-approval)	Canada	2 (pre), 1 (post)	2 (pre), 2 (post)	No significant change in susceptibility over 7 years.	[4]
55	Brazil	-	-	All strains showed high susceptibility.	[5][6]
Not Specified	Belgium	-	-	All strains were sensitive.	[7]

Table 3: Additional In Vitro Activity Data for Avilamycin against Clostridium perfringens

Parameter	Value	Strain	Conditions	Reference
Mutant Prevention Concentration (MPC)	8 mg/L (8 x MIC)	Strain with MIC of 1 mg/L	In vitro	[4]
Bactericidal Activity (in vitro killing curves)	Demonstrated	C. perfringens	-	[8]

Experimental Protocols

The following sections detail the methodologies commonly employed to assess the in vitro activity of Avilamycin C against C. perfringens.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of Avilamycin against C. perfringens is typically determined using standardized broth or agar dilution methods.

2.1.1. Broth Dilution Method

The broth dilution method involves challenging the bacterial isolates with a range of Avilamycin concentrations in a liquid growth medium.

• Inoculum Preparation: C. perfringens isolates are cultured on appropriate media, such as blood agar, under anaerobic conditions. Colonies are then suspended in a suitable broth to a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Antibiotic Preparation: A stock solution of Avilamycin is prepared and serially diluted to create a range of concentrations.

• Incubation: The diluted bacterial inoculum is added to microtiter plates containing the various concentrations of Avilamycin. The plates are incubated under anaerobic conditions at 37°C for a specified period, typically 24 to 48 hours.

• MIC Reading: The MIC is recorded as the lowest concentration of Avilamycin that completely inhibits visible growth of the bacteria.

2.1.2. Agar Dilution Method

The agar dilution method is another common technique for determining MICs.[5][6]

• Plate Preparation: A series of agar plates, each containing a specific concentration of Avilamycin, is prepared.

• Inoculation: The standardized bacterial suspensions are inoculated onto the surface of the agar plates. A Steers inoculum replicator is often used to deliver a consistent volume of each isolate.[5][6]

• Incubation: The plates are incubated under anaerobic conditions at 37°C until sufficient growth is observed on the control plate (containing no antibiotic).

• MIC Reading: The MIC is determined as the lowest concentration of Avilamycin that prevents the growth of the bacterial colonies.

Time-Kill Curve Analysis

Time-kill curve analysis provides information on the bactericidal or bacteriostatic activity of an antibiotic over time.

• Experimental Setup: A standardized inoculum of C. perfringens is added to a broth medium containing Avilamycin at various concentrations (e.g., 1x, 2x, 4x the MIC). A growth control without the antibiotic is also included.

• Sampling: Aliquots are removed from each culture at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Viable Cell Counting: The number of viable bacteria in each aliquot is determined by plating serial dilutions onto appropriate agar and counting the resulting colonies after incubation.

• Data Analysis: The results are plotted as the log10 of CFU/mL versus time. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum. The killing curves of avilamycin against Clostridium perfringens have been demonstrated both in vitro and ex vivo.[8]

Visualizations

The following diagrams illustrate key workflows and conceptual relationships in the study of Avilamycin's activity against C. perfringens.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Caption: Conceptual Pyramid for Avilamycin Activity Evaluation.

Mechanism of Action

While not extensively detailed for C. perfringens specifically, the proposed mechanism of action for Avilamycin involves the inhibition of bacterial protein synthesis. It is suggested to bind to the 30S ribosomal subunit, thereby interfering with the translation process.[1] Further research is needed to fully elucidate the specific molecular interactions and potential resistance mechanisms in C. perfringens. Avilamycin has been shown to have no cross-resistance with other antimicrobial agents.[1][2][3]

Conclusion

Avilamycin C demonstrates significant in vitro activity against Clostridium perfringens, as evidenced by low MIC values reported across various studies. The methodologies for assessing this activity are well-established, providing a robust framework for surveillance and research. The lack of cross-resistance and sustained susceptibility over time in some regions highlight its potential as an effective agent for the control of C. perfringens-associated diseases in animal health.[1][4] Further investigations into its precise mechanism of action and the molecular basis of resistance are warranted to ensure its long-term efficacy.

References

• 1. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. No change in avilamycin (Surmax® Premix) minimum inhibitory concentration for Clostridium perfringens isolates recovered from poultry up to 7 years post-approval in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Antimicrobial susceptibility of Clostridium perfringens strains isolated from broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]

Avilamycin C: A Technical Guide to its Veterinary Use as a Growth Promotant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C is an orthosomycin antibiotic produced by Streptomyces viridochromogenes. It has been utilized in veterinary medicine, primarily as a feed additive, to promote growth and improve feed efficiency in poultry and swine. This technical guide provides an in-depth overview of Avilamycin C, focusing on its mechanism of action, quantitative performance data, and detailed experimental protocols for its evaluation.

Mechanism of Action

Avilamycin C exerts its antibacterial effect by inhibiting protein synthesis in susceptible Gram-positive bacteria.[1][2] The primary target of Avilamycin is the 50S ribosomal subunit, a critical component of the bacterial protein synthesis machinery.

The binding of Avilamycin to the 50S subunit physically obstructs the A-site, which is the binding site for incoming aminoacyl-tRNA (aa-tRNA). This steric hindrance prevents the proper positioning of the aa-tRNA, thereby halting the elongation phase of protein synthesis and ultimately leading to the cessation of bacterial growth and proliferation.[3][4][5] This targeted action against bacterial ribosomes, with no cross-resistance to antibiotics used in human medicine, has positioned Avilamycin as a notable veterinary growth promotant.[1]

Mechanism of Avilamycin C at the bacterial 50S ribosomal subunit.

Quantitative Performance Data

The efficacy of Avilamycin C as a growth promotant has been demonstrated in numerous studies involving broiler chickens and pigs. The following tables summarize the quantitative data on key performance indicators.

Broiler Chicken Performance Data

Treatment Group	Body Weight Gain (g)	Feed Conversion Ratio (FCR)	Mortality Rate (%)	Study Reference
Control (No Avilamycin)	749	3.17	-	[3][6]
Avilamycin (5 ppm)	763	3.15	-	[3][6]
Avilamycin (10 ppm)	767	3.12	-	[3][6][7][8]
Avilamycin (15 ppm) - Challenged	-	Improved vs. Challenged Control	Significantly Lower vs. Challenged Control	[5][9]
Avilamycin (20 ppm)	769	3.13	-	[3][6]
Avilamycin (30 ppm) - Challenged	-	Improved vs. Challenged Control	Significantly Lower vs. Challenged Control	[5][9]
Avilamycin (40 ppm)	771	3.09	-	[3][6]
Avilamycin (60 ppm)	771	3.09	-	[3][6]

Swine Performance Data

Treatment Group	Average Daily Gain (g)	Feed Conversion Ratio (FCR)	Study Reference
Control (No Avilamycin)	749	3.17	[3][6]
Avilamycin (5 ppm)	763	3.15	[3][6]
Avilamycin (10 ppm)	767	3.12	[3][6]
Avilamycin (20 ppm)	769	3.13	[3][6]
Avilamycin (40 ppm)	771	3.09	[3][6][10]
Avilamycin (60 ppm)	771	3.09	[3][6]

Experimental Protocols

Necrotic Enteritis Challenge Model in Broiler Chickens

This protocol outlines a typical experimental design to evaluate the efficacy of Avilamycin in a necrotic enteritis (NE) challenge model.

1. Animal Housing and Acclimation:

• House day-old broiler chicks in a controlled environment with appropriate temperature, humidity, and lighting.

• Provide ad libitum access to a standard starter diet and water for an initial acclimation period (e.g., 7-14 days).

2. Treatment Groups:

• Establish a minimum of four treatment groups:

  • Group 1: Unchallenged, untreated control.

  • Group 2: Challenged, untreated control.

  • Group 3: Challenged, Avilamycin-treated (e.g., 15 ppm in feed).

  • Group 4: Challenged, Avilamycin-treated (e.g., 30 ppm in feed).

• Administer Avilamycin-medicated feed to the respective groups for a specified period before and after the challenge.[5][9]

3. Challenge Induction:

• On a predetermined day (e.g., day 14), orally inoculate birds in the challenged groups with a virulent strain of Clostridium perfringens (e.g., 10^9 CFU/bird).[5][9]

• Predisposing factors, such as a high-protein diet or co-infection with Eimeria species, can be used to enhance the severity of the challenge.[11][12][13]

4. Data Collection:

• Monitor and record daily mortality.

• On specific days post-challenge (e.g., day 17 and 21), euthanize a subset of birds from each group to assess intestinal lesion scores and quantify ileal C. perfringens counts.[5][9]

• Measure body weight and feed intake at regular intervals to calculate body weight gain and feed conversion ratio.

5. Statistical Analysis:

• Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine the significance of Avilamycin's effects on mortality, lesion scores, bacterial counts, and performance parameters.

Experimental workflow for a necrotic enteritis challenge study.

Gut Microbiota Analysis via 16S rRNA Sequencing

This protocol describes the methodology for assessing changes in the gut microbiota of animals treated with Avilamycin.

1. Sample Collection:

• At the end of the treatment period, collect intestinal content (e.g., from the ileum or cecum) or fresh fecal samples from animals in both control and Avilamycin-treated groups.[14]

• Immediately freeze samples at -80°C to preserve the microbial DNA.[15]

2. DNA Extraction:

• Extract total genomic DNA from the collected samples using a commercially available kit or a standardized protocol (e.g., bead-beating method).[14]

• Assess the quality and quantity of the extracted DNA using spectrophotometry and gel electrophoresis.

3. 16S rRNA Gene Amplification and Sequencing:

• Amplify a specific hypervariable region (e.g., V3-V4) of the 16S rRNA gene using universal bacterial primers.

• Perform polymerase chain reaction (PCR) and purify the amplicons.

• Sequence the purified amplicons using a high-throughput sequencing platform (e.g., Illumina MiSeq).[16][17]

4. Bioinformatic Analysis:

• Process the raw sequencing reads to remove low-quality sequences and chimeras.

• Cluster the sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs) based on sequence similarity.

• Assign taxonomy to the OTUs/ASVs by comparing them to a reference database (e.g., Greengenes, SILVA).

• Analyze the microbial diversity (alpha and beta diversity) and taxonomic composition to identify significant differences between the control and Avilamycin-treated groups.

Pharmacokinetic/Pharmacodynamic (PK/PD) Study Design

This protocol provides a general framework for conducting a PK/PD study of Avilamycin in a target animal species.

1. Animal Model and Dosing:

• Select healthy animals of the target species (e.g., pigs, chickens).

• Administer Avilamycin at a clinically relevant dose and route (e.g., oral administration in feed).

2. Pharmacokinetic (PK) Phase:

• Collect biological samples (e.g., plasma, intestinal contents) at multiple time points after drug administration.[2][18]

• Analyze the samples to determine the concentration of Avilamycin over time.

• Calculate key PK parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the concentration-time curve (AUC).[2][18][19][20]

3. Pharmacodynamic (PD) Phase:

• Determine the minimum inhibitory concentration (MIC) of Avilamycin against relevant pathogenic bacteria (e.g., Clostridium perfringens).

• Correlate the PK parameters with the MIC data to establish PK/PD indices (e.g., AUC/MIC, Cmax/MIC, T > MIC).[19][20]

4. Data Integration and Modeling:

• Integrate the PK and PD data to develop a model that describes the relationship between the dose, drug exposure, and antibacterial effect.

• Use the model to optimize dosing regimens to maximize efficacy and minimize the potential for resistance development.[2][18][19][20]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pharmacokinetics/Pharmacodynamics models of veterinary antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Effect of various levels of avilamycin on the performance of growing-finishing swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of avilamycin on performance of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. food.ec.europa.eu [food.ec.europa.eu]
• 11. Frontiers | A comprehensive review of experimental models and induction protocols for avian necrotic enteritis over the past 2 decades [frontiersin.org]
• 12. mdpi.com [mdpi.com]
• 13. The Effect of Necrotic Enteritis Challenge on Production Performance, Cecal Microbiome, and Cecal Tonsil Transcriptome in Broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of the gastrointestinal microbiota using 16S ribosomal RNA gene amplicon sequencing in ruminant nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Considerations and best practices in animal science 16S ribosomal RNA gene sequencing microbiome studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Application of PK/PD Modeling in Veterinary Field: Dose Optimization and Drug Resistance Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 19. accp1.org [accp1.org]
• 20. researchgate.net [researchgate.net]

Preliminary Efficacy of Avilamycin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary efficacy of Avilamycin C, an orthosomycin antibiotic. The document focuses on its antibacterial activity against key veterinary pathogens, its influence on host cell signaling pathways, and detailed protocols for in vitro and in vivo efficacy assessment. The information is intended to support further research and development of this compound.

Core Efficacy Data

Avilamycin C is a significant component of the avilamycin complex, a fermentation product of Streptomyces viridochromogenes.[1] The commercially available avilamycin, used in veterinary medicine, is a mixture of several factors, with Avilamycin A being the most abundant.[2] This guide focuses on the available data pertinent to Avilamycin C's efficacy.

In Vitro Antibacterial Activity

Avilamycin demonstrates potent activity primarily against Gram-positive bacteria.[2] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[3] The following table summarizes the Minimum Inhibitory Concentration (MIC) data for avilamycin against various bacterial species. It is important to note that these studies likely used the avilamycin complex, in which Avilamycin C is a major constituent.

Bacterial Species	Number of Strains	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Clostridium perfringens	120	0.015 - 256	0.06	128	[4]
Clostridium perfringens	55	Not specified	Not specified	Not specified	[5]

Note: MIC50 and MIC90 represent the concentrations at which 50% and 90% of the isolates were inhibited, respectively.

In Vivo Efficacy: Necrotic Enteritis in Broiler Chickens

Avilamycin has been extensively studied for the prevention of necrotic enteritis in broiler chickens, a disease caused by Clostridium perfringens. The following table summarizes key findings from a study evaluating the efficacy of avilamycin in a C. perfringens challenge model.

Treatment Group	NE-Related Mortality (%)	Day 35 Body Weight (kg)	Day 21 Ileal C. perfringens (log10 CFU/g)	Reference
Non-medicated, Non-challenged	0	2.35	Not Reported	[6][7]
Non-medicated, Challenged	28.8	1.89	4.56	[6][7]
15 ppm Avilamycin, Challenged	7.5	2.28	2.22	[6][7]
30 ppm Avilamycin, Challenged	3.0	2.31	1.41	[6][7]

These results demonstrate a significant, dose-dependent reduction in mortality and intestinal bacterial load, along with improved growth performance in avilamycin-treated birds.[6][7]

Host Cell Signaling Pathway Modulation

Recent studies have begun to explore the effects of avilamycin on host cell signaling pathways, suggesting a potential immunomodulatory role beyond its direct antibacterial activity. A study in weaned piglets showed that avilamycin can influence key inflammatory and apoptotic pathways.

Specifically, avilamycin was found to:

• Downregulate NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) expression: NF-κB is a critical transcription factor that orchestrates inflammatory responses. Its downregulation suggests an anti-inflammatory effect.

• Decrease TNF-α (Tumor Necrosis Factor-alpha) expression: TNF-α is a pro-inflammatory cytokine. Reduced expression further supports an anti-inflammatory role for avilamycin.

• Increase Caspase 3 expression: Caspase 3 is a key executioner caspase in the apoptotic pathway. Its upregulation suggests that avilamycin may induce apoptosis in certain host cells, potentially as a mechanism to resolve inflammation.

The following diagram illustrates the proposed signaling pathway influenced by Avilamycin C.

Avilamycin C's Impact on Host Cell Signaling

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the efficacy of Avilamycin C.

Minimum Inhibitory Concentration (MIC) Determination for Clostridium perfringens

This protocol is based on the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI) for anaerobic bacteria.[8][9][10]

Objective: To determine the lowest concentration of Avilamycin C that inhibits the visible growth of C. perfringens.

Materials:

• Avilamycin C

• Clostridium perfringens isolate(s)

• Brucella broth, supplemented with hemin, vitamin K1, and 5% laked sheep blood

• 96-well microtiter plates

• Anaerobic incubation system (e.g., anaerobic chamber or gas-generating pouches)

• Spectrophotometer

• Sterile pipette tips and tubes

Procedure:

• Preparation of Avilamycin C Stock Solution:

  • Prepare a stock solution of Avilamycin C in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

  • Further dilute the stock solution in supplemented Brucella broth to achieve a starting concentration for serial dilutions.

• Preparation of Bacterial Inoculum:

  • Culture C. perfringens on Brucella agar supplemented with 5% sheep blood under anaerobic conditions at 37°C for 24-48 hours.

  • Select several colonies and suspend them in supplemented Brucella broth to achieve a turbidity equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in broth to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Broth Microdilution:

  • In a 96-well plate, perform two-fold serial dilutions of Avilamycin C in supplemented Brucella broth to obtain a range of concentrations (e.g., 256 µg/mL to 0.015 µg/mL).

  • Add 100 µL of the appropriate Avilamycin C dilution to each well.

  • Add 10 µL of the prepared bacterial inoculum to each well.

  • Include a positive control well (broth and inoculum, no drug) and a negative control well (broth only).

• Incubation:

  • Incubate the microtiter plates under anaerobic conditions at 37°C for 48 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of Avilamycin C at which there is no visible growth.

The following diagram outlines the workflow for the MIC determination experiment.

Experimental Workflow for MIC Assay

In Vivo Efficacy Model: Necrotic Enteritis in Broiler Chickens

This protocol describes a widely used model for inducing necrotic enteritis in broiler chickens to evaluate the efficacy of therapeutic agents like Avilamycin C.[11][12][13]

Objective: To assess the ability of Avilamycin C to prevent mortality and reduce intestinal lesions associated with C. perfringens infection in broiler chickens.

Animals: Day-old broiler chicks.

Materials:

• Avilamycin C-medicated feed at desired concentrations (e.g., 15 ppm, 30 ppm)

• Non-medicated control feed

• Virulent, NetB toxin-positive strain of Clostridium perfringens

• High-protein diet (e.g., containing 30-40% fishmeal) to predispose birds to disease

• Oral gavage needles

Procedure:

• Acclimatization (Day 0-13):

  • House chicks in a controlled environment with ad libitum access to water and a standard starter diet.

• Predisposition (Day 14-20):

  • Switch to a high-protein diet to create a favorable environment for C. perfringens proliferation.

  • Some models may also include co-infection with Eimeria species as an additional predisposing factor.

• Treatment Initiation (Day 14 onwards):

  • Divide birds into treatment groups:

    • Group 1: Non-medicated, Non-challenged

    • Group 2: Non-medicated, Challenged

    • Group 3: Avilamycin C (e.g., 15 ppm), Challenged

    • Group 4: Avilamycin C (e.g., 30 ppm), Challenged

  • Provide the respective medicated or non-medicated feed.

• Infection Challenge (Day 21-22):

  • Culture the virulent C. perfringens strain in an appropriate broth medium (e.g., cooked meat medium) under anaerobic conditions.

  • Administer a defined dose (e.g., 10^8 - 10^9 CFU) of the bacterial culture to each bird in the challenged groups via oral gavage. This is typically done for 2-3 consecutive days.

• Observation and Data Collection (Day 21-35):

  • Monitor birds daily for clinical signs of necrotic enteritis (e.g., depression, ruffled feathers, diarrhea) and record mortality.

  • At specified time points (e.g., 2-3 days post-challenge), euthanize a subset of birds from each group for intestinal lesion scoring. Lesions in the small intestine are typically scored on a scale of 0 (no lesions) to 4 (severe necrosis).

  • Collect ileal contents for enumeration of C. perfringens.

  • Measure body weight and feed consumption to calculate feed conversion ratio.

The logical relationship between the experimental steps is depicted in the following diagram.

Logical Flow of the In Vivo Efficacy Study

Conclusion

The preliminary data on avilamycin, and by extension its major component Avilamycin C, demonstrate significant potential as an antibacterial agent for controlling Gram-positive pathogens of veterinary importance. Its efficacy in preventing necrotic enteritis in poultry is well-documented. Furthermore, emerging evidence of its ability to modulate host inflammatory and apoptotic pathways suggests a more complex mechanism of action that warrants further investigation. The detailed protocols provided in this guide offer a framework for researchers to conduct further studies to elucidate the specific contributions of Avilamycin C to the overall efficacy of the avilamycin complex and to explore its potential in other therapeutic areas. Future research should focus on isolating and testing pure Avilamycin C to definitively characterize its individual activity.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. fao.org [fao.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial susceptibility of Clostridium perfringens strains isolated from broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. M11 | Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria [clsi.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. Frontiers | A comprehensive review of experimental models and induction protocols for avian necrotic enteritis over the past 2 decades [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. A comprehensive review of experimental models and induction protocols for avian necrotic enteritis over the past 2 decades - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Method Development of Avilamycin

Introduction

Avilamycin is an orthosomycin antibiotic produced by Streptomyces viridochromogenes.[1] It is utilized in veterinary medicine as a feed additive to manage bacterial enteric infections and promote growth in livestock such as pigs and chickens.[1][2] The avilamycin complex consists of a major active component, avilamycin A, and at least 15 other minor factors.[1][3] Due to its use in food-producing animals, robust and sensitive analytical methods are crucial for monitoring its levels in feed and ensuring that residues in animal tissues do not exceed established maximum residue limits (MRLs).[1][3]

Avilamycin and its metabolites are often analyzed by converting them to a common marker residue, dichloroisoeverninic acid (DIA), through alkaline hydrolysis.[1][3][4][5][6][7][8] This approach allows for the determination of total avilamycin residues. This document provides detailed protocols for the analysis of avilamycin in various matrices using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography (GC).

General Workflow for Avilamycin Analysis

The analytical process for determining avilamycin concentrations, particularly in complex matrices like animal tissues, typically involves several key stages from sample collection to final data analysis. The following diagram illustrates a generalized workflow.

Caption: General workflow for avilamycin analysis.

Section 1: Analysis in Animal Feed

Protocol 1.1: HPLC Method for Avilamycin in Poultry Feed

This protocol details the extraction and analysis of avilamycin factors A and B from poultry feed using solid-phase extraction (SPE) for cleanup followed by reversed-phase HPLC for quantification.[9]

Experimental Protocol:

• Extraction:

  • Weigh a representative sample of ground poultry feed.

  • Add acetonitrile to the feed sample.

  • Shake vigorously to extract avilamycin from the feed matrix.[9]

  • Centrifuge the mixture and collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Use a normal-phase silica SPE cartridge.[9]

  • Condition the cartridge with an appropriate solvent.

  • Load the acetonitrile extract (supernatant) onto the SPE cartridge.

  • Wash the cartridge to remove interfering matrix components.

  • Elute the avilamycin factors from the cartridge using a suitable elution solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.

• HPLC Conditions:

  • Chromatographic Column: Reversed-phase C18 column (e.g., Agilent SB-Aq, 250 x 4.6 mm, 5 µm).[10]

  • Mobile Phase: A gradient of 10 nmol/L ammonium acetate (Phase A) and acetonitrile (Phase B).[10]

  • Flow Rate: 0.5 mL/min.[11]

  • Column Temperature: 30°C.[10][11]

  • Detection: UV detector at 290 nm.[10]

  • Injection Volume: 35 µL.[11]

• Quantification:

  • Prepare standard solutions of avilamycin A and B of known concentrations.

  • Generate a standard curve by plotting peak area against concentration.

  • Calculate the concentration of avilamycin factors in the feed sample based on the standard curve.

Quantitative Data Summary:

Parameter	Avilamycin A	Avilamycin B	Reference
Recovery	93.29% - 97.26%	Not specified	[9]
Precision (RSD)	1.1% - 3.4%	Not specified	[9]
Concentration Range in Feed	4.45 - 17.82 µg/g	0.80 - 3.18 µg/g	[9]

Section 2: Residue Analysis in Animal Tissues

For regulatory purposes, total avilamycin residues in animal tissues are determined by measuring the marker residue, dichloroisoeverninic acid (DIA), after hydrolysis.[1][7]

Conversion of Avilamycin to DIA

The core analytical strategy for total residue analysis involves the chemical conversion of all avilamycin-related compounds into a single, stable marker molecule, DIA. This simplifies quantification by eliminating the need to measure multiple parent compounds and metabolites.

Caption: Hydrolysis of avilamycin to its marker residue DIA.

Protocol 2.1: LC-MS/MS Method for Total Avilamycin Residues (as DIA) in Porcine Tissues

This method provides a sensitive and reliable approach for determining total avilamycin residues in porcine muscle, fat, and liver by converting them to DIA followed by LC-MS/MS analysis.[1][7]

Experimental Protocol:

• Sample Preparation and Hydrolysis:

  • Homogenize 10 g of tissue sample (muscle, fat, or liver).[1]

  • Extract the analytes from the sample using acetone.[1][7]

  • Perform alkaline hydrolysis to convert avilamycin and its metabolites to DIA.[1][7]

• Cleanup:

  • Partition the hydrolysate into ethyl acetate.[1][7]

  • Perform further cleanup steps as necessary to reduce matrix effects.[6] This may involve liquid-liquid extraction and/or solid-phase extraction.[6]

  • Evaporate the final extract and reconstitute in a suitable solvent for LC-MS/MS injection.

• LC-MS/MS Conditions:

  • LC System: A standard HPLC or UHPLC system.

  • Chromatographic Column: C18 column.[5]

  • Mobile Phase: Gradient elution using solvents like methanol, acetonitrile, water, and additives like formic acid or ammonium acetate.[1]

  • Mass Spectrometer: A triple quadrupole mass spectrometer.[5]

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for DIA.

  • Detection: Selective Multiple Reaction Monitoring (MRM) of precursor-product ion transitions specific to DIA.

• Quantification:

  • Use an isotope-labeled internal standard (e.g., dichloroisoeverninic acid-d6) to compensate for matrix effects and improve accuracy.[6]

  • Create a matrix-matched calibration curve for accurate quantification.[6]

Protocol 2.2: GC Method for Total Avilamycin Residues (as DIA) in Pig Tissues

This protocol describes a gas chromatography method for determining total avilamycin residues in various pig tissues.[4]

Experimental Protocol:

• Sample Preparation and Hydrolysis:

  • Homogenize the tissue sample (fat, liver, kidney, muscle).

  • Perform alkaline hydrolysis to convert all avilamycin-related residues to DIA.[4]

• Extraction and Derivatization:

  • Clean up the hydrolysate by partitioning with chloroform.[4]

  • Acidify the aqueous phase and partition the DIA into methylene chloride.[4]

  • Methylate the DIA to form 3,5-dichloro-4,6-dimethoxy-2-methylbenzoic acid methyl ester. This derivatization step is necessary to make the analyte volatile for GC analysis.[4]

• Cleanup:

  • Clean up the methylated product using a silica gel column.[4]

• GC Conditions:

  • GC System: A gas chromatograph equipped with an electron capture detector (ECD), which is highly sensitive to halogenated compounds like the DIA derivative.[4]

  • Column: A suitable capillary column for separating the derivatized analyte.

  • Carrier Gas: Nitrogen or Helium.

  • Temperatures: Optimized injector, column, and detector temperatures.

• Quantification:

  • Prepare a calibration curve using derivatized DIA standards.

  • Quantify the sample based on the peak area relative to the calibration curve.

Quantitative Data Summary for Tissue Analysis:

Method	Matrix	Recovery	RSD	LOQ / Sensitivity	Reference
LC-MS/MS	Porcine Tissues	100% - 108%	<6%	Validated at 0.01 mg/kg	[1][7]
LC-MS/MS	Poultry/Porcine Muscle	94% - 106%	≤11%	2.4 - 8.3 µg/kg	[6]
GC-ECD	Pig Tissues	85.4% (overall avg)	9.1%	0.1 mg/kg	[4]

Section 3: Analysis in Biological Fluids

Protocol 3.1: HPLC Method for Avilamycin in Swine Plasma and Ileal Content

This protocol is designed for pharmacokinetic studies, measuring the concentration of the parent avilamycin compound in plasma and intestinal contents.[10]

Experimental Protocol:

• Extraction from Plasma:

  • Extract plasma samples twice with acetonitrile.[10]

  • Centrifuge and combine the supernatants.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• Extraction from Ileal Content:

  • Extract ileal content samples twice with acetone.[10]

  • Add a 10% NaCl solution and perform a liquid-liquid extraction with methylene chloride.[10]

  • Dry the organic phase under nitrogen at 50°C.[10]

  • Dissolve the residue in chloroform.[10]

  • Perform a cleanup step using a column, eluting with a chloroform:acetone mixture.[10]

• HPLC Conditions:

  • Column: Agilent SB-Aq, 250 × 4.6 mm, 5-µm.[10]

  • Mobile Phase: 10 nmol/L ammonium acetate (A) and acetonitrile (B).[10]

  • Detection: UV at 290 nm.[10]

  • Column Temperature: 30°C.[10]

• Quantification:

  • A standard curve is established in the range of 0.1–20 µg/ml (R² = 0.9997).[10]

Quantitative Data Summary for Biological Fluids:

Matrix	LOD	LOQ	Linearity Range	Reference
Plasma	0.05 µg/ml	0.1 µg/ml	0.1 - 20 µg/ml	[10]
Ileal Content	0.08 µg/ml	0.1 µg/ml	0.1 - 20 µg/ml	[10]

Method Selection Logic

Choosing the appropriate analytical method depends on the objective of the study, the required sensitivity, and the available instrumentation. The following diagram provides a decision-making framework.

Caption: Decision tree for selecting an analytical method.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Avilamycin 10% [wlsunshine.com]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatographic determination of avilamycin total residues in pig tissues, fat, blood, feces, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]

Application Note: Quantification of Avilamycin C in Animal Feed using High-Performance Liquid Chromatography

Introduction

Avilamycin is an orthosomycin antibiotic produced by Streptomyces viridochromogenes and is utilized as a feed additive for growth promotion in poultry and swine.[1][2] It exhibits potent activity against Gram-positive bacteria.[1] Avilamycin C is one of the major factors of the avilamycin complex. Due to the potential for antimicrobial resistance, regulatory bodies worldwide have set maximum residue limits (MRLs) for avilamycin in animal-derived food products.[1][3] Therefore, a reliable and accurate analytical method for the quantification of avilamycin in animal feed is crucial for ensuring feed safety and regulatory compliance. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the determination of Avilamycin C in animal feed.

Principle

This method involves the extraction of Avilamycin C from the animal feed matrix using an organic solvent, followed by a solid-phase extraction (SPE) cleanup step to remove interfering substances.[4] The quantification is performed by a reversed-phase HPLC system with UV detection. The separation is based on the differential partitioning of Avilamycin C between the stationary phase (C18 column) and the mobile phase. The concentration of Avilamycin C is determined by comparing the peak area of the analyte in the sample to that of a certified reference standard.

Experimental Protocol

1. Reagents and Materials

• Avilamycin C certified reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonium acetate

• Formic acid

• Solid-Phase Extraction (SPE) cartridges: Silica-based, 500 mg, 6 mL

• Syringe filters: 0.45 µm PTFE

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or Binary pump

  • Autosampler

  • Column oven

  • UV-Vis Detector

• Analytical balance

• Centrifuge

• Vortex mixer

• SPE manifold

3. Sample Preparation

• Homogenization: Grind a representative sample of animal feed to a fine powder (approximately 40 mesh).

• Extraction:

  • Weigh 10 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.

  • Add 20 mL of acetonitrile.

  • Vortex for 1 minute to ensure thorough mixing.

  • Shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a silica SPE cartridge with 5 mL of acetonitrile.

  • Load 5 mL of the supernatant onto the cartridge.

  • Wash the cartridge with 5 mL of acetonitrile to remove interfering compounds.

  • Elute Avilamycin C with 10 mL of a mixture of acetonitrile and methanol (1:1, v/v).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase.

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Conditions

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 10 mM Ammonium acetate in water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	0-2 min: 30% B2-15 min: 30% to 90% B15-18 min: 90% B18-20 min: 90% to 30% B20-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	290 nm[2]
Injection Volume	20 µL

Data Presentation

The performance of this method was evaluated through a validation study. The results are summarized in the tables below.

Table 1: Linearity of Avilamycin C Standard

Concentration (µg/mL)	Peak Area
0.1	12,543
0.5	63,128
1.0	124,987
5.0	628,456
10.0	1,255,789
20.0	2,510,987
Correlation Coefficient (r²)	0.9995

Table 2: Recovery and Precision of Avilamycin C in Spiked Feed Samples

Spiked Concentration (mg/kg)	Mean Recovery (%)	RSD (%) (n=6)
5	95.8	3.2
10	97.2	2.5
20	96.5	2.8

Table 3: Method Detection and Quantitation Limits

Parameter	Value (mg/kg)
Limit of Detection (LOD)	0.05
Limit of Quantitation (LOQ)	0.15

Experimental Workflow

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Analysis of Avilamycin C in Biological Tissues

Introduction

Avilamycin, an orthosomycin antibiotic, is utilized in veterinary medicine to manage bacterial enteric infections in poultry, pigs, and rabbits.[1] Comprising a complex of factors, with Avilamycin A being the major component, regulatory bodies often monitor its residues in animal-derived food products. The analysis of Avilamycin residues, including the minor factor Avilamycin C, is crucial for ensuring food safety and adherence to maximum residue limits (MRLs). Due to its chemical structure, Avilamycin and its metabolites are typically hydrolyzed to a common marker residue, dichloroisoeverninic acid (DIA), for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][3][4][5] This document provides detailed application notes and protocols for the determination of Avilamycin C, as part of the total Avilamycin residue analysis, in various biological tissues.

Quantitative Data Summary

The performance of the LC-MS/MS method for the analysis of Avilamycin residues (as DIA) in different biological tissues is summarized below. These values are indicative of the sensitivity and reliability of the described protocol.

Tissue Type	Fortification Levels (µg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) (µg/kg)	Limit of Quantitation (LOQ) (µg/kg)	Reference
Poultry Muscle	25, 50, 100	94 - 106	≤ 11	2.7	8.3	[2]
Porcine Muscle	25, 50, 100	94 - 106	≤ 11	0.7	2.4	[2]
Porcine Muscle	10, 200 (as DIA)	100 - 108	< 6	0.5	-	[3][5]
Porcine Fat	10, 200 (as DIA)	100 - 108	< 6	0.5	-	[3][5]
Porcine Liver	10, 300 (as DIA)	100 - 108	< 6	0.5	-	[3][5]
Chicken Liver	-	-	-	Near 28	-	[1]

Note: The conversion factor of DIA to Avilamycin is 5.6.[3] The MRLs for Avilamycin are established in terms of DIA.[3][4][5]

Experimental Protocols

A sensitive and reliable LC-MS/MS method has been developed for the determination of total Avilamycin residues, including Avilamycin C, as the marker residue DIA in biological tissues.[3][5]

Sample Preparation and Extraction

This protocol outlines the steps for extracting Avilamycin residues from animal tissues and preparing them for LC-MS/MS analysis.

Materials:

• Homogenized tissue sample (muscle, fat, or liver)

• Acetone (pesticide analytical grade)

• 1 N Sodium Hydroxide (NaOH)

• Phosphoric acid

• Ethyl acetate (pesticide analytical grade)

• Hexane (pesticide analytical grade)

• Alumina solid-phase extraction (SPE) cartridge

• 5% Formic acid in acetonitrile

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh 10 g of the homogenized tissue sample into a 50 mL centrifuge tube.

• Add 20 mL of acetone and homogenize for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a separate tube.

• Repeat the extraction (steps 2-3) with another 20 mL of acetone.

• Combine the supernatants and evaporate to dryness under a stream of nitrogen at 40°C.

Alkaline Hydrolysis

This step converts all Avilamycin factors and their metabolites into the stable marker residue, DIA. The conversion efficiency of Avilamycin to DIA through alkaline hydrolysis is reported to be ≥92%.[2][4]

Procedure:

• To the dried extract from the previous step, add 10 mL of 1 N NaOH.

• Incubate the mixture at 70°C for 2 hours for hydrolysis.[1]

• Cool the hydrolysate to room temperature.

• Acidify the solution to pH 1 with phosphoric acid.

Liquid-Liquid Extraction and Solid-Phase Extraction (SPE) Clean-up

This protocol is designed to remove matrix interferences prior to LC-MS/MS analysis.[2]

Procedure:

• Partition the acidified hydrolysate with 20 mL of ethyl acetate.

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Collect the upper ethyl acetate layer.

• Repeat the partitioning step (steps 1-3) with another 20 mL of ethyl acetate.

• Combine the ethyl acetate fractions and evaporate to dryness.

• Reconstitute the residue in a suitable solvent for SPE.

• Condition an alumina SPE cartridge with 5 mL of hexane followed by 5 mL of the reconstitution solvent.

• Load the reconstituted sample onto the SPE cartridge.

• Wash the cartridge with 5 mL of hexane.

• Elute the DIA from the cartridge with 5 mL of 5% formic acid in acetonitrile.[1]

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• An Acquity UPLC system (or equivalent) coupled to a tandem mass spectrometer.[3]

Liquid Chromatography (LC) Conditions:

• Column: InertSustain C18 column (150 mm × 2.1 mm, 3 µm) or equivalent.[3]

• Column Temperature: 40°C.[3]

• Mobile Phase A: 0.01 vol% formic acid in water.[3]

• Mobile Phase B: Acetonitrile.[3]

• Flow Rate: 0.3 mL/min.[3]

• Injection Volume: 5 µL.[3]

• Gradient: A reverse-phase gradient separation should be optimized for the specific column and system.

Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for DIA.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ion transitions for DIA and an internal standard (e.g., dichloroisoeverninic acid-d6) should be determined and optimized.[2]

Visualizations

Below are diagrams illustrating the key workflows for the LC-MS/MS analysis of Avilamycin C in biological tissues.

Caption: Experimental workflow for Avilamycin C analysis.

Caption: Analytical strategy for total Avilamycin residues.

References

• 1. fao.org [fao.org]
• 2. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. researchgate.net [researchgate.net]
• 5. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Dichloroisoeverninic Acid (DIA) as a Marker for Avilamycin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin, an orthosomycin antibiotic, is utilized in veterinary medicine to manage bacterial enteric infections in poultry and swine.[1][2][3][4][5] Regulatory bodies monitor its residues in food products of animal origin through the quantification of its marker residue, dichloroisoeverninic acid (DIA).[1][2][6][7][8][9] This document provides detailed application notes and protocols for the accurate determination of Avilamycin C, a component of the avilamycin complex, by quantifying DIA using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Avilamycin is extensively metabolized in animals, with flambic acid being a major metabolite.[1][3][10] Both avilamycin and its metabolites can be chemically hydrolyzed to a common moiety, DIA, making it a suitable marker for the total residue of avilamycin.[1][9][10] The analytical methods described herein are designed for high sensitivity and selectivity, ensuring reliable quantification for research and regulatory purposes.

Logical Relationship: Avilamycin C to DIA

The quantification of Avilamycin C relies on the chemical conversion of the parent compound and its metabolites into a stable marker molecule, DIA, through alkaline hydrolysis. This process allows for the determination of the total avilamycin residue.

Caption: Conversion of Avilamycin C to DIA for analysis.

Experimental Protocols

Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This protocol outlines the determination of DIA in animal muscle tissues (poultry and porcine) using an isotope dilution LC-MS/MS method.[6][7][8]

Materials:

• Dichloroisoeverninic acid (DIA) standard

• Dichloroisoeverninic acid-d6 (DIA-d6) internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid

• Ammonium acetate

• Sodium hydroxide

• Ethyl acetate

• Acetone

• Solid Phase Extraction (SPE) cartridges (e.g., Silica gel)[1]

• Homogenizer

• Centrifuge

• Water bath

• Nitrogen evaporator

Sample Preparation and Hydrolysis:

• Weigh 10 g of homogenized tissue sample into a 50 mL polypropylene centrifuge tube.[1]

• Spike the sample with an appropriate amount of DIA-d6 internal standard.

• Add 1 M sodium hydroxide solution.[1]

• Incubate the mixture in a water bath at 70°C for 1 hour to achieve complete hydrolysis of avilamycin and its metabolites to DIA.[1]

• Cool the sample to room temperature.

Extraction and Cleanup:

• Extract the analytes from the sample with acetone.[1][2]

• Partition the extract into ethyl acetate.[1][2]

• Perform a cleanup step using a silica gel solid-phase extraction (SPE) cartridge.[1]

• Evaporate the final extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[1]

LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A C18 analytical column (e.g., 1.8 μm particle size, 75 μm × 250 mm).[11]

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[11]

• Flow Rate: 400 nL/min.[11]

• Injection Volume: 3 µL.[11]

• MS System: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ESI.

• Monitored Transitions: Specific precursor-to-product ion transitions for DIA and DIA-d6 should be determined and optimized.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described LC-MS/MS method for the quantification of DIA in poultry and porcine muscle.

Table 1: Method Validation Parameters for DIA Quantification in Poultry and Porcine Muscle [6][7][8]

Parameter	Poultry Muscle	Porcine Muscle
Fortification Levels (µg/kg)	25, 50, 100	25, 50, 100
Recovery (%)	94 - 106	94 - 106
RSD (%)	≤ 11	≤ 11
Limit of Detection (LOD) (µg/kg)	2.7	0.7
Limit of Quantitation (LOQ) (µg/kg)	8.3	2.4

Table 2: Validation of a Similar LC-MS/MS Method in Porcine Tissues [1][2]

Tissue	Fortification Level (mg/kg as DIA)	Recovery (%)	RSD (%)
Muscle	0.01 and Codex MRL	100 - 108	< 6
Fat	0.01 and Codex MRL	100 - 108	< 6
Liver	0.01 and Codex MRL	100 - 108	< 6

Experimental Workflow Diagram

The following diagram illustrates the key steps involved in the quantification of DIA from tissue samples.

Caption: Workflow for DIA quantification in tissues.

Conclusion

The presented protocols, based on validated LC-MS/MS methods, provide a robust and reliable approach for the quantification of dichloroisoeverninic acid (DIA) as a marker for Avilamycin C residues in animal tissues. The use of an isotope-labeled internal standard ensures high accuracy and precision. These methods are suitable for routine monitoring in food safety surveillance programs and for research applications in drug metabolism and pharmacokinetics.[6][7][8] The provided quantitative data demonstrates the high sensitivity and excellent recovery rates achievable with these protocols.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. eCFR :: 21 CFR 558.68 -- Avilamycin. [ecfr.gov]
• 6. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 7. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. LC-MS/MS Analysis [protocols.io]

Application Note: Quantitative Analysis of Avilamycin C using High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Avilamycin C using High-Performance Liquid Chromatography coupled with an Evaporative Light Scattering Detector (HPLC-ELSD). Avilamycin, an oligosaccharide antibiotic, and its components lack strong UV chromophores, making ELSD an ideal detection technique.[1] This method provides a reliable approach for the determination of Avilamycin C in various samples, including premix formulations, and is suitable for quality control and research applications in the pharmaceutical and veterinary industries. The protocol outlines the chromatographic conditions, sample preparation, and detector settings to achieve optimal separation and detection of Avilamycin C.

Introduction

Avilamycin is a complex of oligosaccharide antibiotics produced by Streptomyces viridochromogenes, with Avilamycin A and C being notable components.[2][3] These compounds are effective against Gram-positive bacteria and are utilized as veterinary drugs and animal feed additives.[3] Due to their chemical structure, Avilamycins do not possess significant UV absorbance, which makes traditional HPLC-UV methods less effective for sensitive quantification. The Evaporative Light Scattering Detector (ELSD) offers a universal detection method for non-volatile and semi-volatile compounds that is independent of their optical properties.[1] The ELSD nebulizes the column effluent, evaporates the mobile phase, and measures the light scattered by the remaining analyte particles, providing a response proportional to the mass of the analyte.[4] This application note presents a validated HPLC-ELSD method for the determination of Avilamycin C.

Experimental

Instrumentation and Materials

• HPLC System: A high-performance liquid chromatography system equipped with a binary pump, autosampler, and column oven.

• Detector: Evaporative Light Scattering Detector (ELSD).

• Chromatographic Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5.0 µm particle size).[5]

• Solvents: HPLC grade methanol and acetonitrile.

• Reagents: Ammonium acetate, diammonium hydrogen phosphate, and purified water.

• Standards: Avilamycin C reference standard.

Chromatographic Conditions

A gradient elution was developed to ensure optimal separation of Avilamycin C from other related substances.

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5.0 µm
Mobile Phase A	Methanol / 0.04 M Ammonium Acetate (50/50, v/v)
Mobile Phase B	Methanol / 0.04 M Ammonium Acetate (80/20, v/v)
Gradient	Refer to the detailed gradient table below.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	30 µL
ELSD Drift Tube	118 °C
Nebulizer Gas Flow	2.2 L/min (Nitrogen)

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	100	0
20	100	0
35	0	100
45	0	100
46	100	0
55	100	0

Protocols

Standard Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of Avilamycin C reference standard and dissolve it in 10 mL of a 1:1 (v/v) mixture of acetonitrile and diammonium hydrogen phosphate buffer.

• Working Standards: Prepare a series of working standard solutions by diluting the stock solution with the acetonitrile/diammonium hydrogen phosphate buffer to achieve concentrations ranging from 0.16 mg/mL to 1.6 mg/mL.[5]

Sample Preparation (for Avilamycin Premix)

• Accurately weigh a portion of the Avilamycin premix sample equivalent to approximately 10 mg of Avilamycin.

• Add 10 mL of methanol and stir for 40 minutes to extract the Avilamycin.[5]

• Filter the solution through a suitable filter paper.

• Transfer 5 mL of the filtrate to an evaporation dish and allow it to air dry in a fume hood.

• Reconstitute the dried residue with 5 mL of a 1:1 (v/v) mixture of acetonitrile and diammonium hydrogen phosphate buffer.

• Filter the final solution through a 0.45 µm microporous filter membrane prior to injection into the HPLC system.[5]

Results and Discussion

The developed HPLC-ELSD method demonstrated good separation and detection of Avilamycin C. The retention time for Avilamycin C under the specified conditions is expected to be distinct from other components in a mixture. A typical chromatogram would show a well-resolved peak for Avilamycin C.

Method Validation Summary

While a full validation was not conducted as part of this application note, a similar method for Avilamycin A and B has been validated, demonstrating the suitability of the approach. For quantitative purposes, a calibration curve should be constructed by plotting the logarithm of the peak area versus the logarithm of the concentration of the Avilamycin C standards. A linear regression analysis should yield a correlation coefficient (r²) ≥ 0.99, indicating a good fit for the data over the tested concentration range.

Conclusion

The HPLC-ELSD method described in this application note is a reliable and sensitive technique for the quantitative analysis of Avilamycin C. The method is particularly advantageous due to the universal detection principle of ELSD, which overcomes the limitations of UV detection for this class of compounds. The provided protocol for sample and standard preparation, along with the detailed chromatographic conditions, can be readily implemented in a laboratory setting for routine analysis and quality control of Avilamycin C in various formulations.

Visualizations

Caption: Experimental workflow for HPLC-ELSD analysis of Avilamycin C.

Caption: Principle of Evaporative Light Scattering Detection (ELSD).

References

• 1. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 2. Avilamycin [drugfuture.com]
• 3. researchgate.net [researchgate.net]
• 4. How does an ELSD work ? - SEDERE [sedere.com]
• 5. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]

Determining Avilamycin C Residues in Swine: A Detailed Application Note and Protocol

Introduction

Avilamycin is an oligosaccharide antibiotic used in veterinary medicine to control bacterial enteric infections in swine.[1][2] Regulatory bodies have established Maximum Residue Limits (MRLs) for avilamycin in edible tissues to ensure consumer safety.[3][4] Due to its extensive metabolism, the total residues of avilamycin are determined by converting the parent drug and its metabolites to a common moiety, dichloroisoeverninic acid (DIA), which serves as the marker residue.[3][5][6] This application note provides a detailed protocol for the determination of total avilamycin residues (as DIA) in swine tissues (muscle, fat, and liver) using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a sensitive and reliable method for this purpose.[3]

Metabolic Fate of Avilamycin in Swine

Avilamycin is poorly absorbed after oral administration and is extensively metabolized in the gut of pigs.[1] The parent compound is largely converted into various metabolites, with flambic acid being a primary metabolite found in the liver and feces.[1] A significant portion of the administered avilamycin is excreted in the feces.[1][7] The analytical methods described herein are designed to hydrolyze both the parent avilamycin and its metabolites to dichloroisoeverninic acid (DIA) for accurate quantification of total residues.

Metabolic pathway of Avilamycin in swine.

Quantitative Data Summary

The following tables summarize the Maximum Residue Limits (MRLs) and the performance of the analytical method for the determination of avilamycin residues as DIA in various swine tissues.

Table 1: Maximum Residue Limits (MRLs) for Avilamycin in Swine Tissues

Tissue	MRL (µg/kg)	Reference
Muscle	200	[1][8]
Fat/Skin	200	[1][8]
Liver	300	[1][8]
Kidney	200	[1][8]

Table 2: Method Performance Data for LC-MS/MS Analysis of DIA in Swine Tissues

Parameter	Muscle	Fat	Liver
Recovery (%)	100 - 108	100 - 108	100 - 108
Relative Standard Deviation (RSD) (%)	<6	<6	<6
Limit of Detection (LOD) (µg/kg)	0.7	0.5	0.5
Limit of Quantification (LOQ) (µg/kg)	2.4	1.5	1.5

Data synthesized from multiple sources demonstrating typical method performance.[3][4][6]

Experimental Protocol: LC-MS/MS Determination of Avilamycin C Residues

This protocol outlines the steps for sample preparation, extraction, hydrolysis, clean-up, and LC-MS/MS analysis of swine tissues for avilamycin residues.

Materials and Reagents

• Homogenizer

• Centrifuge

• Vortex mixer

• Water bath

• Solid-phase extraction (SPE) manifold and cartridges

• LC-MS/MS system

• Analytical balance

• Avilamycin and Dichloroisoeverninic acid (DIA) analytical standards

• Acetone, HPLC grade

• Ethyl acetate, HPLC grade

• Methanol, HPLC grade

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

Experimental Workflow

Workflow for Avilamycin residue analysis.

Detailed Procedure

Step 1: Sample Preparation and Extraction

• Weigh 5 g of homogenized swine tissue (muscle, fat, or liver) into a 50 mL centrifuge tube.

• Add 20 mL of acetone to the tube.

• Homogenize the sample for 1 minute.

• Vortex for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

Step 2: Alkaline Hydrolysis

• To the extracted supernatant, add 5 mL of 2M Sodium Hydroxide (NaOH).

• Incubate in a water bath at 60°C for 1 hour to hydrolyze avilamycin and its metabolites to DIA.

• Allow the sample to cool to room temperature.

• Neutralize the solution by adding 2M Hydrochloric Acid (HCl) to a pH of approximately 7.

Step 3: Liquid-Liquid Extraction (LLE) Clean-up

• Add 10 mL of ethyl acetate to the neutralized solution.

• Vortex for 2 minutes and centrifuge at 4000 rpm for 5 minutes.

• Collect the upper ethyl acetate layer.

• Repeat the extraction with another 10 mL of ethyl acetate.

• Combine the ethyl acetate extracts and evaporate to dryness under a gentle stream of nitrogen.

Step 4: Solid-Phase Extraction (SPE) Clean-up

• Reconstitute the dried extract in 2 mL of a suitable solvent (e.g., 10% methanol in water).

• Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase cartridge) with methanol followed by deionized water.

• Load the reconstituted sample onto the SPE cartridge.

• Wash the cartridge with deionized water to remove interferences.

• Elute the DIA from the cartridge with methanol.

• Evaporate the eluate to dryness and reconstitute in a suitable volume of the mobile phase for LC-MS/MS analysis.

Step 5: LC-MS/MS Analysis

• Inject the prepared sample into the LC-MS/MS system.

• Use a suitable C18 analytical column for chromatographic separation.

• The mobile phase can consist of a gradient of water with formic acid and acetonitrile.

• Set the mass spectrometer to monitor for the specific precursor and product ions of DIA.

• Quantify the concentration of DIA in the sample by comparing the peak area to a calibration curve prepared using DIA standards.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the determination of total avilamycin residues, as the marker residue dichloroisoeverninic acid (DIA), in swine tissues. The protocol, encompassing extraction, hydrolysis, and thorough clean-up steps, ensures accurate and reliable quantification to monitor compliance with established Maximum Residue Limits. This methodology is suitable for routine surveillance and quality control in food safety programs.

References

• 1. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Gas chromatographic determination of avilamycin total residues in pig tissues, fat, blood, feces, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. food.ec.europa.eu [food.ec.europa.eu]
• 8. Food safety and quality: Details [fao.org]

Application Notes and Protocols for Avilamycin C Assay in Fermentation Broth

These application notes provide a comprehensive guide for the quantification of Avilamycin C in fermentation broth, tailored for researchers, scientists, and professionals in drug development. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visual diagrams of key processes.

Introduction

Avilamycin is an orthosomycin antibiotic produced by Streptomyces viridochromogenes.[1][2] The avilamycin complex consists of several components, with Avilamycin A being the most bioactive. Avilamycin C is a closely related analogue and a direct biosynthetic precursor to Avilamycin A.[3][4] Monitoring the concentration of Avilamycin C in fermentation broth is crucial for optimizing production processes and for research into the biosynthesis of these complex molecules. This document provides a detailed protocol for the extraction and quantification of Avilamycin C from fermentation broth using High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary

The following tables summarize the quantitative data for the HPLC-based assay of Avilamycin. While specific data for Avilamycin C is limited, the provided data for total Avilamycin and its major components can be used as a reference for method validation.

Table 1: HPLC Method Performance Characteristics

Parameter	Value	Reference
Linearity Range	0.1 - 20 µg/mL	[5]
Correlation Coefficient (R²)	0.9997	[5]
Limit of Detection (LOD)	0.08 µg/mL (in ileal content)	[5]
Limit of Quantitation (LOQ)	0.1 µg/mL (in ileal content)	[5]

Table 2: Chromatographic Parameters

Parameter	Condition	Reference
Column	C18, 5 µm, 4.6 x 250 mm	[6]
Mobile Phase A	Methanol / 0.04 M Ammonium Acetate (50/50, v/v)	[6]
Mobile Phase B	Methanol / 0.04 M Ammonium Acetate (80/20, v/v)	[6]
Flow Rate	1.0 mL/min	[5]
Column Temperature	30-35 °C	[5][6]
Detection	UV at 290 nm or ELSD	[5][6]

Experimental Protocols

This section provides a detailed step-by-step protocol for the determination of Avilamycin C in a fermentation broth.

Sample Preparation from Fermentation Broth

• Harvesting: Collect 5 mL of the Streptomyces viridochromogenes fermentation broth.

• Cell Lysis: Add 10 mL of acetone to the fermentation broth in a 25 mL volumetric flask.

• Extraction: Treat the mixture in an ultrasonic bath for 25 minutes to ensure complete cell lysis and extraction of Avilamycins.

• Dilution and Filtration: After ultrasonication, allow the mixture to cool to room temperature. Dilute to the 25 mL mark with the mobile phase.

• Clarification: Filter the extract through a 0.45 µm microporous filter membrane to remove any particulate matter before HPLC analysis.

HPLC Analysis

• Instrument Setup:

  • HPLC system equipped with a UV or Evaporative Light Scattering Detector (ELSD).

  • C18 reversed-phase column (5 µm, 4.6 x 250 mm).

• Chromatographic Conditions:

  • Mobile Phase: A gradient of Mobile Phase A (Methanol/Ammonium Acetate buffer) and Mobile Phase B (Methanol/Ammonium Acetate buffer). A typical gradient might start with a higher proportion of the more aqueous phase and ramp up to a higher proportion of the organic phase to elute the compounds.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 20 µL.

  • Detection:

    • UV Detector: 290 nm.

    • ELSD: Drift tube temperature 120 °C, Gas flow rate 2.4 L/min.

• Standard Preparation:

  • Prepare a stock solution of Avilamycin C standard in methanol.

  • Create a series of working standards by diluting the stock solution with the mobile phase to establish a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL).

• Quantification:

  • Inject the prepared sample and standards into the HPLC system.

  • Identify the Avilamycin C peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Calculate the concentration of Avilamycin C in the sample using the calibration curve generated from the standards.

Diagrams

Experimental Workflow

Caption: Experimental workflow for Avilamycin C assay.

Avilamycin Biosynthesis: A to C Conversion

Caption: Enzymatic conversion of Avilamycin C to A.

Avilamycin Mechanism of Action

References

• 1. Avilamycin production enhancement by mutagenesis and fermentation optimization in Streptomyces viridochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]

Application Notes and Protocols for Avilamycin C Stability Testing in Premixes

Introduction

Avilamycin is an oligosaccharide antibiotic used in veterinary medicine, primarily in swine and poultry, to control bacterial enteric infections and promote growth.[1][2][3] It is typically administered as a premix mixed into animal feed.[4] The stability of avilamycin in these premixes is crucial to ensure its efficacy and safety over the product's shelf life. Avilamycin is a complex of several factors, with Avilamycin A and B being the primary biologically active components.[2][5] This document provides a detailed protocol for the stability testing of Avilamycin C, a component of the avilamycin complex, in veterinary premixes. The protocol is designed to meet the requirements of major regulatory bodies such as the FDA's Center for Veterinary Medicine (CVM) and the EMA's Committee for Medicinal Products for Veterinary Use (CVMP).[6][7][8]

Regulatory Framework

The stability testing of new veterinary drug substances and medicinal products is guided by the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH).[7][9] Key guidelines include VICH GL3(R) for general stability testing, VICH GL8 for medicated premixes, and VICH GL5 for photostability testing.[7][10] These guidelines recommend long-term and accelerated stability studies to establish a shelf life and appropriate storage conditions.

Avilamycin C in Premixes

Avilamycin premixes are formulated with the active drug substance and various carrier substances or diluents to ensure stability, uniformity, and ease of handling.[11] Common carriers include calcium carbonate, corn starch, and rice hulls.[11] The concentration of avilamycin in commercial premixes is often around 10%.[1][2] Avilamycin itself is a mixture of different factors, and for the purpose of this protocol, the stability of Avilamycin C will be monitored as an indicator of the overall stability of the drug in the premix.

Experimental Protocols

Materials and Reagents

• Avilamycin C reference standard

• Avilamycin premix batches (at least three primary batches)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid

• Sodium hydroxide

• Hydrogen peroxide

• Solid-phase extraction (SPE) cartridges (e.g., silica-based)

• HPLC system with a UV detector

• C18 reversed-phase HPLC column

Stability-Indicating Analytical Method

A stability-indicating HPLC method is crucial for separating Avilamycin C from its degradation products and any excipients in the premix. The following method is a general guideline and should be fully validated according to VICH GL2 guidelines.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 250 mm, 5 µm
Mobile Phase	Gradient of Acetonitrile and 0.1% Phosphoric Acid in Water
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection	UV at 290 nm

Sample Preparation:

• Accurately weigh a portion of the avilamycin premix.

• Extract the avilamycin with acetonitrile.

• Perform a solid-phase extraction (SPE) cleanup using a silica cartridge to remove matrix interferences.[5]

• Evaporate the eluent to dryness and reconstitute in the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and to demonstrate the specificity of the analytical method. A single batch of the avilamycin premix should be subjected to the following stress conditions as per VICH GL3(R) guidelines:[7]

Condition	Details
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours
Oxidation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	60°C for 48 hours
Photostability	As per VICH GL5 guidelines

Samples should be analyzed at appropriate time points to track the degradation of Avilamycin C and the formation of degradation products.

Stability Study Protocol

At least three primary batches of the avilamycin premix should be placed on a formal stability study. The testing should be conducted in the final proposed marketing packaging.[10]

Storage Conditions and Testing Frequency:

Study Type	Storage Condition	Testing Frequency (Months)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	0, 3, 6, 9, 12, 18, 24, and annually thereafter
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	0, 3, 6, 9, 12
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	0, 3, 6

Stability-Indicating Parameters to be Tested:

Test	Acceptance Criteria
Appearance	No significant change in color or physical state
Assay (Avilamycin C)	90.0% - 110.0% of the label claim
Degradation Products	Individual unknown degradation product: ≤ 0.5%Total degradation products: ≤ 2.0%
Moisture Content	Report results

Data Presentation

The results of the stability studies should be summarized in a tabular format for easy comparison and trend analysis.

Example Stability Data Table for Avilamycin C Premix (Batch XXX)

Time Point (Months)	Storage Condition	Appearance	Assay (% Label Claim)	Degradation Product 1 (%)	Total Degradation Products (%)	Moisture (%)
0	-	Conforms	100.2	< 0.1	0.2	3.5
3	25°C/60%RH	Conforms	99.8	< 0.1	0.3	3.6
6	25°C/60%RH	Conforms	99.5	0.1	0.4	3.5
3	40°C/75%RH	Conforms	98.1	0.2	0.8	3.8
6	40°C/75%RH	Conforms	96.5	0.4	1.5	4.0

Visualizations

Caption: Experimental workflow for Avilamycin C stability testing in premixes.

Caption: Simplified proposed degradation pathway of Avilamycin.

References

• 1. nikichemie.com [nikichemie.com]
• 2. Efficient & Professional Supplier of Veterinary APIs [arshinevet.com]
• 3. China Avilamycin Premix CAS No.:51004-33-2 Manufacturers Suppliers Factory - Best Price [taichengchem.com]
• 4. Avilamycin (AVI) - Medicating Ingredient Brochure - inspection.canada.ca [inspection.canada.ca]
• 5. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability Testing for Veterinary Pharmaceuticals – StabilityStudies.in [stabilitystudies.in]
• 7. fda.gov [fda.gov]
• 8. EMA publishes new guidelines for veterinary medicine stability data - NCF International [ncfinternational.it]
• 9. Federal Register :: International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products; Stability Testing of New Veterinary Drug Substances and Medicinal Products in Climatic Zones III and IV; Guidance for Industry; Availability [federalregister.gov]
• 10. fda.gov [fda.gov]
• 11. animalfeedadditive.com [animalfeedadditive.com]

Application Notes and Protocols: Avilamycin C as a Feed Additive for Broiler Chickens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C, an orthosomycin antibiotic, is utilized as a feed additive in the poultry industry to enhance the growth performance of broiler chickens and to aid in the prevention of necrotic enteritis, a significant enteric disease caused by Clostridium perfringens. Its primary mechanism of action is the inhibition of bacterial protein synthesis through binding to the 50S ribosomal subunit, thereby modulating the gut microbiota. This document provides detailed application notes and experimental protocols for researchers investigating the effects of Avilamycin C in broiler chickens.

Data Presentation

The following tables summarize the quantitative effects of Avilamycin C on broiler chicken performance and gut health as reported in various studies.

Table 1: Effect of Avilamycin C on Broiler Growth Performance

Parameter	Control Group	Avilamycin C Group	Percentage Change	Study Reference(s)
Final Body Weight (g)	Varies by study	Increased by up to 90g	~4-5% increase	[1][2]
(e.g., ~2000 g at day 35)	(e.g., ~2090 g at day 35)	[3][4]
Average Daily Gain ( g/day )	Varies by study	Significantly increased	Varies	[3][4]
Feed Conversion Ratio (FCR)	Varies by study	Improved (Lower value)	Varies	[3][4][5]
(e.g., 1.6 - 1.8)	(e.g., 1.5 - 1.7)
Dressing Percentage (%)	Varies by study	Significantly improved	Varies	[2]

Table 2: Efficacy of Avilamycin C in the Prevention of Necrotic Enteritis (NE)

Parameter	Non-Medicated, Challenged	Avilamycin C, Challenged	Percentage Reduction	Study Reference(s)
NE-related Mortality (%)	16-36%	0-8%	50-100%	[6]
Ileal C. perfringens Count (log10 CFU/g)	Varies by study	Significantly reduced	Varies	[3][4]
NE Lesion Score	Varies by study	Significantly reduced	Varies	[3][4]

Table 3: Influence of Avilamycin C on Broiler Gut Microbiota

Gut Section	Key Microbial Changes with Avilamycin C	Study Reference(s)
Ileum	- Increased bacterial diversity	[7][8]
- Enriched Lactobacillus reuteri and Clostridium spp.	[8]
- Decreased Lactobacillus crispatus	[8]
Cecum	- Minor changes in overall community structure	[8][9]
- Decrease in some operational taxonomic units (OTUs) and increase in others	[8]
Jejunum	- Reduced abundance of Weisella, Enterococcus faecium, and Pediococcus acidophilus	[10]

Experimental Protocols

Broiler Growth Performance Trial

This protocol outlines a typical floor pen study to evaluate the effect of Avilamycin C on the growth performance of broiler chickens.

1.1. Experimental Design:

• Animals: Day-old broiler chicks (e.g., Ross 308 or Cobb 500), male or mixed-sex.

• Housing: Floor pens with appropriate bedding material (e.g., wood shavings), equipped with feeders and drinkers. Environmental conditions (temperature, humidity, lighting) should be controlled and monitored according to standard broiler management guides.

• Treatments:

  • Control Group: Basal diet without Avilamycin C.

  • Avilamycin C Group: Basal diet supplemented with Avilamycin C at a specified concentration (e.g., 10 ppm, 15 ppm, or 30 ppm).[2][3][4]

• Replicates: A sufficient number of replicate pens per treatment group to ensure statistical power (e.g., 8-10 pens with 20-50 birds per pen).

• Duration: Typically 35 to 42 days.[2][3][11]

1.2. Diet:

• A standard basal diet (e.g., corn-soybean meal-based) formulated to meet or exceed the nutritional requirements of broiler chickens at different growth phases (starter, grower, finisher).

• Feed and water should be provided ad libitum.

1.3. Data Collection:

• Body Weight: Individual or pen-based body weights measured at the start of the trial (day 0) and at regular intervals (e.g., weekly) and at the end of the trial.

• Feed Intake: Feed consumption per pen measured for each feeding phase.

• Feed Conversion Ratio (FCR): Calculated as the ratio of feed intake to body weight gain for each period.

• Mortality: Recorded daily, and the cause of death determined if possible.

1.4. Statistical Analysis:

• Data should be analyzed using appropriate statistical methods, such as ANOVA, with the pen as the experimental unit.

Necrotic Enteritis Challenge Model

This protocol describes a model to assess the efficacy of Avilamycin C in preventing necrotic enteritis.

2.1. Experimental Design:

• Follow the general design of the growth performance trial with the inclusion of a challenge with Clostridium perfringens.

• Treatment Groups:

  • Non-medicated, Non-challenged

  • Non-medicated, Challenged

  • Avilamycin C (e.g., 15 ppm), Challenged

  • Avilamycin C (e.g., 30 ppm), Challenged[3][4]

• Challenge: On a specific day (e.g., day 14), birds in the challenged groups are orally inoculated with a broth culture of a pathogenic strain of C. perfringens (e.g., 10^9 CFU/bird).[3][4] Avilamycin C administration typically starts before the challenge (e.g., on day 7).[3][4]

2.2. Data Collection:

• Growth Performance: As described in Protocol 1.

• Mortality: NE-related mortality recorded daily.

• Intestinal Lesion Scoring: On a designated day post-challenge (e.g., day 17), a subset of birds from each group is euthanized, and the small intestine is examined for necrotic enteritis lesions. Lesions are scored on a scale (e.g., 0-4) based on severity.[3][4]

• C. perfringens Enumeration: Ileal contents are collected to enumerate C. perfringens using selective agar.[3][4]

Gut Morphology Analysis

This protocol details the procedure for evaluating the effects of Avilamycin C on the intestinal morphology of broiler chickens.

3.1. Sample Collection and Processing:

• At the end of the experimental period, a subset of birds is euthanized.

• Immediately collect segments (e.g., 2 cm) from the duodenum, jejunum, and ileum.

• Gently flush the segments with a saline solution to remove contents.

• Fix the tissue samples in 10% neutral buffered formalin.[12]

3.2. Histological Preparation:

• After fixation, dehydrate the tissue samples through a graded series of ethanol.

• Clear the samples in xylene and embed them in paraffin wax.

• Section the paraffin blocks at 5 µm thickness using a microtome.[13]

• Mount the sections on glass slides and stain with hematoxylin and eosin (H&E).[13]

3.3. Morphometric Measurements:

• Using a light microscope equipped with a digital camera and image analysis software (e.g., ImageJ), measure the following from well-oriented villi and crypts:

  • Villus Height (VH): From the tip of the villus to the villus-crypt junction.[14]

  • Crypt Depth (CD): From the base of the crypt to the villus-crypt junction.[14]

• Calculate the Villus Height to Crypt Depth Ratio (VH:CD) .

• Measure at least 10-15 intact villi and their associated crypts per intestinal section.[14]

Gut Microbiota Analysis via 16S rRNA Gene Sequencing

This protocol provides a workflow for analyzing the gut microbiota composition of broiler chickens treated with Avilamycin C.

4.1. Sample Collection:

• Aseptically collect luminal contents from the ileum and cecum of euthanized birds.

• Immediately freeze the samples in liquid nitrogen and store them at -80°C until DNA extraction.[15]

4.2. DNA Extraction:

• Extract total genomic DNA from the gut contents (approximately 200-250 mg) using a commercial DNA extraction kit suitable for stool or soil samples (e.g., QIAamp PowerFecal DNA Kit or similar).[1][15] Follow the manufacturer's instructions, which typically include mechanical lysis (bead beating) to ensure efficient lysis of Gram-positive bacteria.[15]

4.3. 16S rRNA Gene Amplification and Sequencing:

• Amplify a hypervariable region of the 16S rRNA gene (e.g., V3-V4 region) using universal primers.[1][16]

• Perform PCR and purify the amplicons.

• Prepare libraries for high-throughput sequencing on a platform such as Illumina MiSeq.[16]

4.4. Bioinformatics and Data Analysis:

• Use a bioinformatics pipeline such as QIIME2 or Mothur for data processing.[16][17][18]

• The pipeline should include the following steps:

  • Quality filtering of raw sequence reads.[17]

  • Denoising or clustering of sequences into Amplicon Sequence Variants (ASVs) or Operational Taxonomic Units (OTUs) at a 97% similarity threshold.[19]

  • Taxonomic assignment of ASVs/OTUs using a reference database like Greengenes or SILVA.[16][19]

  • Alpha diversity analysis (e.g., Chao1, Shannon index) to assess microbial diversity within samples.

  • Beta diversity analysis (e.g., Bray-Curtis dissimilarity, UniFrac distance) to compare microbial community composition between treatment groups, often visualized using Principal Coordinate Analysis (PCoA).[20]

  • Differential abundance analysis to identify specific taxa that are significantly different between the control and Avilamycin C groups.

Signaling Pathways and Experimental Workflows

Signaling Pathway

The primary mechanism of Avilamycin C is its antimicrobial activity, which modulates the gut microbiota. This alteration in the microbial community composition and function is believed to be the main driver of the observed effects on the host. The downstream effects on the host's intestinal health and immune system are likely a consequence of this microbial modulation. Direct effects of Avilamycin C on host cell signaling pathways have not been well-elucidated. One study has shown that Avilamycin C supplementation can upregulate the mRNA expression of certain cytokines in the ileum, suggesting an immunomodulatory effect secondary to its impact on the gut microbiome.[21]

Proposed mechanism of Avilamycin C in broiler chickens.

Experimental Workflow

The following diagram illustrates a comprehensive workflow for investigating the effects of Avilamycin C in broiler chickens, integrating the protocols described above.

Workflow for Avilamycin C research in broilers.

References

• 1. The 16S rRNA Gene Sequencing of Gut Microbiota in Chickens Infected with Different Virulent Newcastle Disease Virus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of avilamycin on performance of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. Understanding the mechanisms of zinc bacitracin and avilamycin on animal production: linking gut microbiota and growth performance in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of the antibiotic avilamycin on the structure of the microbial community in the jejunal intestinal tract of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of avilamycin fed to chickens on E. faecium counts and on the selection of avilamycin-resistant E. faecium populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Early intestinal development of chickens divergently selected for high or low 8-wk body weight and a commercial broiler - PMC [pmc.ncbi.nlm.nih.gov]
• 15. compare-europe.eu [compare-europe.eu]
• 16. researchgate.net [researchgate.net]
• 17. 16S rRNA Sequencing Analysis of the Gut Microbiota in Broiler Chickens Prophylactically Administered with Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pure.au.dk [pure.au.dk]
• 19. pubcompare.ai [pubcompare.ai]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols: Dosage Determination of Avilamycin for Swine Growth Promotion

Audience: Researchers, scientists, and drug development professionals.

Introduction: Avilamycin is an orthosomycin antibiotic produced by the fermentation of Streptomyces viridochromogenes[1][2]. It is utilized in veterinary medicine as a feed additive to enhance growth rates and improve feed efficiency in livestock, particularly swine and poultry[2][3]. Avilamycin's efficacy is primarily attributed to its activity against Gram-positive bacteria, which helps in maintaining a healthy gut environment and preventing enteric diseases caused by pathogens like Clostridium perfringens[1][2][4]. These application notes provide a comprehensive overview of the dosage determination for Avilamycin in swine, summarizing key performance data and detailing experimental protocols for its evaluation.

Mechanism of Action

Avilamycin functions by inhibiting bacterial protein synthesis[3][5]. It binds to the 50S ribosomal subunit, specifically targeting domain V of the 23S rRNA, which prevents the formation of peptide bonds and halts bacterial growth and replication[3][6]. This targeted action modulates the gastrointestinal microbiota, reducing the load of detrimental microbes and thereby improving nutrient absorption and overall gut health[2]. This leads to enhanced growth performance, reflected in improved average daily gain (ADG) and feed-to-gain ratio (F/G)[2][7].

Caption: Logical flow of Avilamycin's mechanism for swine growth promotion.

Application Notes

Recommended Dosage for Growth Promotion

The optimal dosage of Avilamycin varies depending on the growth stage of the pigs.

• Starter Pigs (up to 4 months): A concentration of 20-40 mg/kg of feed is effective[4][8]. Doses of 40 mg/kg have been shown to significantly improve daily weight gain by approximately 5.6% in this age group[8].

• Grower/Finisher Pigs (4-6 months): A concentration of 10-20 mg/kg of feed is recommended for improving weight gain[8]. For improving the feed conversion ratio, the effective dose range is between 10 to 60 mg/kg (ppm)[9][10]. For improving average daily gain, the effective dose range is 5 to 10 mg/kg[9][10].

Performance Data Summary

A comprehensive analysis from a series of 12 trials involving 1,710 growing-finishing swine evaluated the dose-response of Avilamycin. The results are summarized below.

Table 1: Effect of Various Levels of Avilamycin on Growing-Finishing Swine Performance

Treatment (mg/kg feed)	Average Daily Gain (g)	Average Daily Feed Intake (kg)	Feed-to-Gain Ratio (F/G)
0 (Control)	749	2.38	3.17
5	763	2.40	3.15
10	767	2.39	3.12
20	769	2.41	3.13
40	771	2.38	3.09
60	771	2.38	3.09

Data sourced from a pooled analysis of 12 trials[9][10][11].

Pigs fed Avilamycin at concentrations of 5, 10, 20, 40, or 60 ppm showed a significant increase in Average Daily Gain (ADG) compared to the control group[10]. Furthermore, concentrations of 10 ppm and higher resulted in a significant improvement in the feed-to-gain ratio (F/G)[10].

Experimental Protocols

Protocol 1: Dose-Response Growth Promotion Trial

This protocol outlines a method for determining the efficacy and optimal dosage of Avilamycin for growth promotion in a commercial setting.

Objective: To evaluate the effect of different dietary concentrations of Avilamycin on the ADG, ADFI, and F/G of growing-finishing swine.

1. Animals and Housing:

• Use a statistically significant number of pigs (e.g., >1,000 crossbred pigs) from a single source to minimize genetic variation[10].
• House pigs in pens in a climate-controlled facility, with ad libitum access to feed and water[12].
• Allow for an acclimation period of 7-10 days before the trial begins.

2. Experimental Design:

• Employ a randomized complete block design, with blocking based on initial body weight[10].
• Randomly assign pens to dietary treatment groups.
• Example Treatment Groups: 0 (Control), 10, 20, 40, and 60 mg/kg Avilamycin in the feed[10].

3. Diets:

• Formulate basal diets (e.g., corn-soybean meal) to meet or exceed NRC nutrient requirements[12].
• Prepare medicated feeds by thoroughly mixing the specified amount of Avilamycin premix into the basal diet[1]. It is recommended to first mix the premix with a small amount of feed (20-50 kg) before incorporating it into the final bulk mixture[1].

4. Data Collection and Measurements:

• Individually weigh pigs at the start of the trial and at regular intervals (e.g., every 21 or 28 days) until completion[12].
• Record feed additions to each pen to calculate average daily feed intake (ADFI).
• Calculate ADG and F/G for each period and for the overall trial duration.

5. Statistical Analysis:

• Analyze the data using ANOVA appropriate for a randomized complete block design.
• Use polynomial contrasts to test for linear and quadratic effects of the dosage.
• Employ linear plateau or broken-line regression analysis to determine the effective dose range[9][10].

// Node styles start_node [label="Pig Selection & Acclimation", fillcolor="#F1F3F4", fontcolor="#202124"]; process_node_style [fillcolor="#4285F4", fontcolor="#FFFFFF"]; data_node_style [fillcolor="#FBBC05", fontcolor="#202124"]; analysis_node_style [fillcolor="#34A853", fontcolor="#FFFFFF"]; end_node [label="Determine Optimal\nAvilamycin Dosage", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Nodes node [style="rounded,filled"]; A[label="Randomization into\nTreatment Groups\n(0, 10, 20, 40, 60 ppm)", style=process_node_style]; B[label="Administer Medicated Diets\n(Duration: Grower-Finisher Phase)", style=process_node_style]; C [label="Data Collection\n(Body Weight, Feed Intake)", style=data_node_style]; D [label="Calculate Performance Metrics\n(ADG, ADFI, F/G)", style=data_node_style]; E [label="Statistical Analysis\n(ANOVA, Regression)", style=analysis_node_style];

// Edges start_node -> A -> B -> C -> D -> E -> end_node; }

Caption: Experimental workflow for a swine growth promotion trial.

Protocol 2: Pharmacokinetic (PK) Study in Ileal Contents

This protocol is designed to determine the concentration and behavior of Avilamycin in the gastrointestinal tract, its primary site of action.

Objective: To characterize the pharmacokinetic parameters of Avilamycin in swine ileal contents following oral administration.

1. Animals and Surgical Preparation:

• Use a small number of healthy pigs (e.g., 6-8) fitted with a T-shaped ileal cannula to allow for repeated sampling of intestinal contents[5].
• Allow pigs to recover fully from surgery (approx. 2 weeks) in individual metabolism crates before the study[5].

2. Drug Administration and Dosing:

• Fast pigs for 36 hours (food) and 12 hours (water) prior to dosing to standardize gut conditions[5].
• Administer a single oral dose of Avilamycin (e.g., 4 mg/kg body weight)[5].

3. Sample Collection:

• Collect ileal content samples through the cannula at predefined time points (e.g., 0, 1, 2, 3, 4, 5, 6, 8, 10, 12, 24, 36, and 48 hours post-administration)[5].
• Immediately place samples on ice and store at -20°C or lower until analysis[5].

4. Analytical Method:

• Extract Avilamycin from the ileal content samples using an appropriate solvent mixture (e.g., chloroform:acetone)[5].
• Quantify the concentration of Avilamycin using High-Performance Liquid Chromatography (HPLC)[5].
• The method should have a validated limit of quantitation (LOQ), for example, 0.1 µg/mL in ileal content[5].

5. Pharmacokinetic Analysis:

• Use non-compartmental analysis software (e.g., WinNonlin) to calculate key PK parameters from the concentration-time data[5].
• Key parameters include: Maximum Concentration (Cmax), Time to Maximum Concentration (Tmax), and Area Under the Curve (AUC₀₋₂₄h)[5]. A study reported a Cmax of 146.30 µg/mL and an AUC₀₋₂₄h of 428.62 h*µg/mL in ileal content after a 4 mg/kg oral dose[5].

Protocol 3: Gut Microbiota Response Evaluation

This protocol provides a framework for assessing how Avilamycin modulates the swine gut microbial community.

Objective: To evaluate the effect of dietary Avilamycin on the composition and metabolic activity of the gastrointestinal microbiota in weaned pigs.

1. Animals and Diets:

• Use early-weaned pigs (e.g., 18-22 days old) randomly assigned to treatment groups[13][14].
• Treatment Groups: Control (basal diet) vs. Avilamycin (e.g., 0.04% or 400 ppm Avilamycin mixed in the control diet)[13][14].
• Feed the respective diets for a set period (e.g., 2-3 weeks).

2. Sample Collection:

• At the end of the experimental period, euthanize a subset of pigs from each treatment group[13][14].
• Aseptically collect content samples from different sections of the gastrointestinal tract (GIT), such as the jejunum, cecum, and colon[13][14].
• Store samples immediately at -80°C for DNA extraction.

3. Microbiological Analysis:

• Extract total bacterial DNA from the intestinal content samples using a commercial kit.
• Use quantitative PCR (qPCR) to measure the total bacterial load and the abundance of specific bacterial groups (e.g., Lactobacilli, Enterobacteriaceae) using targeted 16S rRNA gene primers[13][14].
• Analyze the data to determine changes in bacterial populations and ratios (e.g., Lactobacilli:Enterobacteria ratio) between the control and Avilamycin-treated groups[13][14]. Studies suggest Avilamycin may not reduce total bacterial counts but rather alters the ecological structure of the microbial community[13][14].

4. Analysis of Metabolic Activity (Optional):

• Analyze samples for microbial metabolites (e.g., purine bases, short-chain fatty acids) to assess changes in the metabolic activity of the gut microbiota[13][14].

References

• 1. rooyandarou.com [rooyandarou.com]
• 2. nbinno.com [nbinno.com]
• 3. Avilamycin | CAS No- 11051-71-1 [chemicea.com]
• 4. fao.org [fao.org]
• 5. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Avilamycin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. Avilamycin 10%, Avilamycin 20% Premix Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 8. food.ec.europa.eu [food.ec.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. Effect of various levels of avilamycin on the performance of growing-finishing swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy of avilamycin on the incidence and severity of diarrhea associated with pathogenic Escherichia coli and the subsequent growth performance of nursery pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The response of gastrointestinal microbiota to avilamycin, butyrate, and plant extracts in early-weaned pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Microbiological Assay of Avilamycin C Potency

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the potency of Avilamycin C using a microbiological agar diffusion assay. This method is suitable for quantifying the antimicrobial activity of Avilamycin C in various samples, including pure compounds, formulated products, and in-process materials.

Introduction

Avilamycin C is a member of the orthosomycin family of antibiotics, produced by Streptomyces viridochromogenes. It is primarily active against Gram-positive bacteria. The mechanism of action of avilamycin involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of the initiation complex. This targeted action makes it an effective antimicrobial agent.

The microbiological assay remains a critical method for determining the potency of antibiotics, as it measures the actual biological activity of the compound, which may not always be directly correlated with its concentration determined by chemical methods. This protocol describes a cylinder-plate agar diffusion assay using Micrococcus luteus as the susceptible test organism.

Principle of the Assay

The potency of Avilamycin C is determined by comparing the size of the zone of inhibition of microbial growth produced by a known concentration of an Avilamycin C reference standard to the zone of inhibition produced by the test sample. The assay is performed on a solid agar medium inoculated with a standardized suspension of Micrococcus luteus. The diameter of the zone of inhibition is proportional to the logarithm of the antibiotic concentration.

Data Presentation

Typical Minimum Inhibitory Concentrations (MICs) of Avilamycin

Microorganism	MIC Range (µg/mL)	Reference
Clostridium perfringens	0.015 - 256	[1]
Clostridium perfringens (MIC₅₀)	0.06	[1]
Clostridium perfringens (MIC₉₀)	128	[1]

Validation Parameters for a Microbiological Potency Assay

Parameter	Acceptance Criteria	Description
Linearity	Correlation coefficient (r²) ≥ 0.98	The ability of the assay to elicit test results that are directly proportional to the concentration of the analyte.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 5%	The agreement between a series of measurements obtained from multiple sampling of the same homogenous sample under the same operating conditions over a short interval of time.
Precision (Intermediate)	RSD ≤ 10%	The agreement between the results from the same sample tested on different days, by different analysts, or with different equipment.
Accuracy	Recovery of 90-110% of the known concentration	The closeness of the test results obtained by the method to the true value.
Specificity	No zone of inhibition with placebo or negative control	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

Experimental Protocols

Materials and Reagents

• Avilamycin C Reference Standard (of known purity and potency)

• Test sample containing Avilamycin C

• Micrococcus luteus (e.g., ATCC 10240)

• Nutrient Agar (e.g., ATCC Medium 3)

• Antibiotic Assay Agar (e.g., USP Medium 11)

• Sterile Phosphate Buffer (0.1 M, pH 7.0)

• Sterile Saline Solution (0.9% NaCl)

• Sterile Petri dishes (90-100 mm)

• Sterile stainless steel cylinders (penicillin cups)

• Sterile pipettes and tips

• Incubator (30-35°C)

• Calipers or an automated zone reader

• Solvents for sample and standard preparation (e.g., methanol, acetone)

Preparation of Media and Reagents

4.2.1. Nutrient Agar (for culture maintenance) Prepare according to the manufacturer's instructions. Dispense into agar slants and sterilize by autoclaving.

4.2.2. Antibiotic Assay Agar Prepare according to the manufacturer's instructions and sterilize by autoclaving.

4.2.3. 0.1 M Phosphate Buffer (pH 7.0)

• Solution A: Dissolve 13.6 g of monobasic potassium phosphate (KH₂PO₄) in 1000 mL of purified water.

• Solution B: Dissolve 14.2 g of dibasic sodium phosphate (Na₂HPO₄) in 1000 mL of purified water.

• Mix approximately 39 mL of Solution A with 61 mL of Solution B and adjust the pH to 7.0 ± 0.1 with either solution. Sterilize by autoclaving.

Preparation of Test Microorganism

• Culture Maintenance: Maintain Micrococcus luteus on slants of Nutrient Agar at 4°C and subculture monthly.

• Inoculum Preparation:

  • Inoculate a fresh Nutrient Agar slant and incubate at 30-35°C for 24-48 hours.

  • Wash the growth from the slant with sterile saline solution.

  • Dilute the bacterial suspension with sterile saline to achieve a suitable turbidity (e.g., equivalent to a 0.5 McFarland standard, approximately 1-2 x 10⁸ CFU/mL). The optimal dilution should be determined empirically to yield clear and well-defined zones of inhibition.

Preparation of Standard and Sample Solutions

4.4.1. Avilamycin C Standard Stock Solution (e.g., 1000 µg/mL) Accurately weigh a quantity of Avilamycin C Reference Standard and dissolve it in a suitable solvent (e.g., methanol) to obtain a stock solution of 1000 µg/mL.

4.4.2. Standard Working Solutions Prepare a series of at least five concentrations of Avilamycin C by diluting the stock solution with 0.1 M Phosphate Buffer (pH 7.0). A suggested range is 0.5, 1.0, 2.0, 4.0, and 8.0 µg/mL. The median concentration (e.g., 2.0 µg/mL) will serve as the reference concentration.

4.4.3. Sample Solutions

• Accurately weigh or measure the test sample.

• Dissolve or dilute the sample in a suitable solvent and then with 0.1 M Phosphate Buffer (pH 7.0) to obtain an expected final concentration of Avilamycin C that falls within the range of the standard curve (e.g., a target concentration of 2.0 µg/mL).

• Prepare at least two dilutions of the sample.

Assay Procedure (Cylinder-Plate Method)

• Plate Preparation:

  • Melt the Antibiotic Assay Agar and cool to 48-50°C.

  • Add the prepared Micrococcus luteus inoculum to the molten agar to achieve a final concentration of approximately 1-5 x 10⁶ CFU/mL. The optimal inoculum size should be determined during assay development.

  • Pour a uniform layer of the inoculated agar into sterile Petri dishes (e.g., 20 mL for a 100 mm dish).

  • Allow the agar to solidify on a level surface.

• Cylinder Placement:

  • Aseptically place 6-8 sterile stainless steel cylinders on the surface of the solidified agar, ensuring they are evenly spaced.

• Application of Solutions:

  • Fill three alternate cylinders with the median concentration of the Avilamycin C standard (reference concentration).

  • Fill the remaining three cylinders with one of the sample dilutions.

  • Use a separate plate for each of the other standard and sample dilutions, following the same pattern of application.

• Incubation:

  • Incubate the plates at 30-35°C for 18-24 hours, or until well-defined zones of inhibition are visible.

• Zone Measurement:

  • Measure the diameter of each zone of inhibition to the nearest 0.1 mm using calipers or an automated zone reader.

Data Analysis and Calculation of Potency

• Standard Curve:

  • For each concentration of the standard, calculate the average zone diameter.

  • Plot the average zone diameter (on the y-axis) against the logarithm of the Avilamycin C concentration (on the x-axis).

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Potency Calculation:

  • Calculate the average zone diameter for each sample dilution.

  • Using the regression equation from the standard curve, calculate the logarithm of the concentration for each sample dilution.

  • Determine the concentration of Avilamycin C in each sample dilution by taking the antilog.

  • Calculate the potency of the original sample by multiplying the determined concentration by the dilution factor.

  • Average the potencies obtained from the different sample dilutions.

Visualizations

Signaling Pathway

References

• 1. microbiologics.com [microbiologics.com]

Avilamycin C Formulation for Veterinary Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C is an orthosomycin antibiotic produced by Streptomyces viridochromogenes. It is primarily used in veterinary medicine as a feed additive for swine and poultry to promote growth and to prevent and control necrotic enteritis caused by Clostridium perfringens.[1][2] Avilamycin acts by inhibiting bacterial protein synthesis.[3] This document provides detailed application notes, experimental protocols, and supporting data for the veterinary formulation of Avilamycin C.

Data Presentation

Efficacy Data

Table 1: Efficacy of Avilamycin in Growing-Finishing Swine [4]

Treatment Group (Avilamycin in ppm)	Average Daily Gain (g)	Average Daily Feed Intake (kg)	Feed-to-Gain Ratio
0 (Control)	749	2.38	3.17
5	763	2.40	3.15
10	767	2.39	3.12
20	769	2.41	3.13
40	771	2.38	3.09
60	771	2.38	3.09

Table 2: Efficacy of Avilamycin for the Prevention of Necrotic Enteritis in Broiler Chickens [1]

Treatment Group	NE Mortality Rate (%) (Days 14-35)	Body Weight on Day 35 (g)	Average Daily Gain (g) (Days 0-35)	Feed Conversion Ratio (Days 0-35)
Nonmedicated, Nonchallenged	-	2300	65.7	1.65
Nonmedicated, Challenged	15.5	2150	61.4	1.75
Avilamycin 15 ppm, Challenged	7.53	2280	65.1	1.63
Avilamycin 30 ppm, Challenged	3.02	2290	65.4	1.62

Pharmacokinetic Data

Avilamycin is poorly absorbed from the gastrointestinal tract, leading to very low or undetectable concentrations in plasma.[5] Therefore, pharmacokinetic parameters are most relevant for the site of action, the intestinal lumen.

Table 3: Pharmacokinetic Parameters of Avilamycin in Ileal Content of Swine After a Single Oral Dose of 4 mg/kg Body Weight [3]

Parameter	Value (Mean ± SD)
Cmax (µg/mL)	146.30 ± 13.41
Tmax (h)	4
AUC₀₋₂₄h (h*µg/mL)	428.62 ± 14.23

Experimental Protocols

Protocol 1: Determination of Avilamycin in Animal Feed by High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from methodologies described for the analysis of Avilamycin in poultry and pig feed.[6][7]

1. Objective: To quantify the concentration of Avilamycin in medicated animal feed.

2. Materials:

• Avilamycin reference standard

• Acetonitrile (HPLC grade)

• Ammonium acetate

• Methanol (HPLC grade)

• Water (HPLC grade)

• Solid-phase extraction (SPE) cartridges (e.g., silica-based)

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 x 4.6 mm, 5 µm)

3. Procedure:

• Standard Preparation:

  • Prepare a stock solution of Avilamycin reference standard in methanol.

  • Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve.

• Sample Preparation:

  • Grind a representative sample of the medicated feed to a fine powder.

  • Accurately weigh a portion of the ground feed sample.

  • Extract Avilamycin from the feed sample with acetonitrile by shaking or vortexing.

  • Centrifuge the extract and collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge with the appropriate solvent.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute Avilamycin from the cartridge with a suitable solvent mixture.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• HPLC Analysis:

  • Mobile Phase: A mixture of ammonium acetate buffer and acetonitrile (e.g., 52:48 v/v).[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 30°C.

  • Detection Wavelength: 295 nm.[6]

  • Injection Volume: 50 µL.[6]

  • Inject the prepared standards and samples onto the HPLC system.

• 4. Data Analysis:

  • Construct a calibration curve by plotting the peak area of the Avilamycin standards against their known concentrations.

  • Determine the concentration of Avilamycin in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Determination of Avilamycin Residues in Animal Tissues by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a method for the determination of total Avilamycin residues, measured as the marker residue dichloroisoeverninic acid (DIA), in porcine tissues.[8]

1. Objective: To quantify Avilamycin residues in edible tissues from treated animals for regulatory and research purposes.

2. Materials:

• Avilamycin reference standard

• Dichloroisoeverninic acid (DIA) reference standard

• Acetone

• Ethyl acetate

• Sodium hydroxide

• Hydrochloric acid

• LC-MS/MS system

• C18 analytical column

3. Procedure:

• Standard Preparation:

  • Prepare stock solutions of Avilamycin and DIA in a suitable solvent.

  • Prepare working standards for calibration by diluting the stock solutions.

• Sample Preparation and Hydrolysis:

  • Homogenize a representative sample of the animal tissue (muscle, liver, fat).

  • Extract Avilamycin and its metabolites from the tissue with acetone.

  • Centrifuge and collect the supernatant.

  • Hydrolyze the extract with sodium hydroxide to convert all Avilamycin-related residues to DIA.

  • Neutralize the solution with hydrochloric acid.

• Liquid-Liquid Extraction and Cleanup:

  • Partition the DIA into ethyl acetate.

  • Wash the ethyl acetate phase to remove impurities.

  • Evaporate the organic phase to dryness and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Mobile Phase: A gradient of water with a small amount of formic acid and acetonitrile.

  • Flow Rate: 0.3 mL/min.[9]

  • Column Temperature: 40°C.

  • Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode, monitoring for the specific precursor and product ions of DIA.

  • Inject the prepared standards and samples into the LC-MS/MS system.

• 4. Data Analysis:

  • Generate a calibration curve using the peak areas of the DIA standards.

  • Quantify the amount of DIA in the tissue samples and express the result as Avilamycin equivalents.

Visualizations

Experimental workflow for Avilamycin analysis.

References

• 1. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary lysozyme and avilamycin modulate gut health, immunity, and growth rate in broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of various levels of avilamycin on the performance of growing-finishing swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2024.sci-hub.se [2024.sci-hub.se]

Technical Notes & Optimization

Troubleshooting peak tailing in Avilamycin C HPLC analysis

This guide provides troubleshooting assistance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Avilamycin C, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in my Avilamycin C analysis?

A1: In an ideal HPLC separation, a chromatographic peak should be symmetrical and resemble a Gaussian curve. Peak tailing occurs when the back half of the peak is broader than the front half, creating an asymmetrical shape.[1] This is problematic because it can lead to decreased resolution between adjacent peaks, reduced sensitivity, and inaccurate quantification, as data systems may struggle to determine the precise start and end of the peak.[2] The degree of tailing is often measured by the Asymmetry Factor (As) or Tailing Factor (T); a value greater than 1.2 is generally considered tailing.[3]

Q2: My Avilamycin C peak is tailing, but other compounds in the same run look fine. What should I investigate first?

A2: When only a specific peak is tailing, the issue is likely related to undesirable secondary chemical interactions between the analyte (Avilamycin C) and the stationary phase.[4] Avilamycin C is a large, complex polysaccharide antibiotic with many polar functional groups.[5][6] These groups can interact with active sites on the HPLC column packing material, such as residual silanol groups on silica-based columns.[3][4]

Primary areas to investigate include:

• Mobile Phase pH: The pH of your mobile phase can influence the ionization state of both your analyte and residual silanols on the column.[1] An incorrect pH can increase unwanted interactions.

• Secondary Silanol Interactions: Even though Avilamycin C is not a strong base, its polar nature can lead to interactions with acidic silanol groups on the silica surface, causing tailing.[3][7]

• Analyte-Specific Degradation: Check if Avilamycin C is stable under the current analytical conditions.

Q3: All the peaks in my chromatogram are tailing. What does this suggest?

A3: If all peaks in your chromatogram exhibit tailing, the problem is likely systemic and not related to the specific chemistry of Avilamycin C. Common causes include:

• Column Void or Bed Deformation: A void at the head of the column or a channel in the packing bed can disrupt the flow path, causing peak distortion for all analytes.[1] This can result from sudden pressure shocks or operating outside the column's recommended pH range.

• Partially Blocked Inlet Frit: Debris from the sample, mobile phase, or system components can clog the column's inlet frit, leading to a distorted flow profile and tailing peaks.[8]

• Extra-Column Volume: Excessive volume from long or wide-bore tubing, or poorly made connections between the injector, column, and detector can cause band broadening and tailing.[4][9] This effect is often more pronounced for early-eluting peaks.[10]

Q4: How can I modify the mobile phase to reduce peak tailing for Avilamycin C?

A4: Optimizing the mobile phase is a critical step in mitigating peak tailing.

• Adjust pH: Lowering the mobile phase pH to around 3.0 or below can protonate residual silanol groups, minimizing their ability to interact with analytes.[10] Always ensure your column is stable at low pH.

• Increase Buffer Concentration: Using a buffer (e.g., ammonium acetate, ammonium formate) helps maintain a stable pH.[1][11] Increasing the buffer concentration (e.g., from 10 mM to 25 mM for UV applications) can increase the ionic strength of the mobile phase, which helps mask residual silanol interactions.[10] For LC-MS, buffer concentrations should generally be kept below 10 mM to avoid ion suppression.[10]

• Use Mobile Phase Additives: While less common with modern columns, adding a competing base like triethylamine (TEA) can block silanol groups.[2][10] Alternatively, certain inorganic salts can also improve peak shape by altering analyte-mobile phase equilibria.[12][13]

Q5: Could my sample preparation or injection technique be causing the peak tailing?

A5: Yes, sample introduction is a crucial factor. Two common issues are:

• Mass Overload: Injecting too much analyte onto the column can saturate the stationary phase, leading to a characteristic "right-triangle" peak shape.[2][8] To check for this, dilute your sample and reinject; if the peak shape improves, overload was the cause.[1]

• Solvent Mismatch: Dissolving your sample in a solvent that is significantly stronger (less polar in reversed-phase) than your mobile phase can cause peak distortion.[2][4] The sample does not focus properly on the column head. Whenever possible, dissolve your Avilamycin C sample in the initial mobile phase.[2]

Q6: When should I suspect my HPLC column is the problem, and what can I do?

A6: Suspect the column if mobile phase and system checks do not resolve the issue, especially if you observe a gradual decline in performance over time.

• Column Contamination: Strongly retained impurities from previous injections can accumulate at the column inlet, creating active sites that cause tailing.[1][4]

• Stationary Phase Degradation: Operating at extreme pH or high temperatures can degrade the silica backbone or bonded phase of the column, exposing more active silanol groups.

• Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to protect it from contaminants and extend its lifetime.

• Column Flushing: If you suspect a blockage or contamination, you can try back-flushing the column (reversing the flow direction and flushing to waste), provided the manufacturer's instructions permit it.[8] If the problem persists, the column may need to be replaced.

Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing the cause of peak tailing in your Avilamycin C analysis.

Caption: A troubleshooting flowchart for diagnosing HPLC peak tailing.

Quantitative Data Summary

Table 1: Common Causes of Peak Tailing and Recommended Solutions

Cause	Potential Indicator(s)	Recommended Solution(s)
Secondary Silanol Interactions	Tailing primarily affects polar or basic analytes.	Lower mobile phase pH to <3. Increase buffer concentration. Use a modern, high-purity, end-capped column.[3][7][10]
Mass Overload	Peak shape resembles a right-triangle; retention time may decrease with increasing concentration.	Reduce the mass of sample injected by diluting the sample or using a smaller injection loop.[2][8]
Sample Solvent Mismatch	Early eluting peaks are more distorted than later ones.	Dissolve the sample in the initial mobile phase whenever possible.[2]
Column Void / Bed Deformation	All peaks are broad and tailing; sudden onset after a pressure shock.	Replace the column. Use a guard column to protect the analytical column.[1]
Blocked Column Frit	All peaks are distorted; system backpressure is higher than normal.	Reverse and flush the column to dislodge particulates. If unsuccessful, replace the frit or the column.[8]
Extra-Column Volume	All peaks show some broadening and tailing; more pronounced for early peaks.	Use shorter, narrower ID tubing. Ensure all fittings are properly seated with no gaps.[9]

Table 2: Recommended Maximum Sample Loads for Analytical HPLC Columns [2]

Column Internal Diameter (mm)	Maximum Sample Mass (µg)
4.6	50 - 500
3.0	20 - 200
2.1	10 - 100
1.0	2 - 20

Note: Actual capacity depends on the specific analyte and stationary phase.

Experimental Protocols

Protocol 1: General Purpose HPLC Method for Avilamycin C Analysis

This protocol is a starting point for the analysis of Avilamycin C, adapted from published methods.[14][15] Optimization will likely be required for your specific application.

• HPLC System: Agilent 1200 series or equivalent.

• Column: C18 reverse-phase column (e.g., Agilent Zorbax SB-Aq, 4.6 x 250 mm, 5 µm).[14]

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.[14]

• Detector:

  • UV-Vis Detector at 290 nm.[14]

  • Alternatively, an Evaporative Light Scattering Detector (ELSD) can be used if UV sensitivity is low.[15]

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve Avilamycin C standard and samples in the initial mobile phase (60:40 Water/Acetonitrile with 10 mM Ammonium Acetate).

Protocol 2: Diagnosing a Contaminated or Blocked Column

• Establish a Baseline: Analyze a standard solution of Avilamycin C using a new or known-good column and record the backpressure, peak shape (Asymmetry Factor), and retention time.

• Test the Suspect Column: Install the column suspected of causing the peak tailing. Do not attach it to the detector initially.

• Forward Flush: Flush the column with a strong solvent (e.g., 100% Acetonitrile or Isopropanol) at a low flow rate (0.2 mL/min) for 20-30 minutes, directing the flow to a waste beaker. Observe the backpressure; a steady increase may indicate a blockage.

• Backflush (if permitted): If the manufacturer allows, reverse the column direction and repeat the flush to waste. This is often effective at removing particulates from the inlet frit.[8]

• Re-equilibrate and Test: Reconnect the column in the correct direction, equilibrate with the mobile phase for at least 15-20 column volumes, and re-inject the Avilamycin C standard.

• Compare Results: Compare the backpressure, peak shape, and retention time to the baseline. If peak shape is restored and backpressure has decreased, contamination was the likely cause. If the problem persists, the column may have a void or has reached the end of its usable life.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. i01.yizimg.com [i01.yizimg.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. Avilamycin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. bioaustralis.com [bioaustralis.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]

Optimizing extraction recovery of Avilamycin C from complex matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction recovery of Avilamycin C from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents for extracting Avilamycin C?

A1: Acetonitrile and acetone are the most frequently reported and effective solvents for extracting Avilamycin C from various complex matrices, including animal feed, tissues, and feces.[1][2][3][4] Methanol is also used, particularly for preparing standard solutions.[2][5]

Q2: Why is my Avilamycin C recovery low?

A2: Low recovery can stem from several factors:

• Incomplete initial extraction: The solvent may not be efficiently penetrating the sample matrix. Ensure thorough homogenization or stirring.[4][5]

• Suboptimal pH: The solubility of Avilamycin and its metabolites can be pH-dependent. For instance, its marker residue, dichloroisoeverninic acid (DIA), is extracted efficiently with ethyl acetate after acidification.[4]

• Loss during cleanup: Analytes can be lost during liquid-liquid partitioning or if the solid-phase extraction (SPE) column is not conditioned or eluted correctly.

• Degradation: Avilamycin can be unstable under certain conditions. For example, after reaching maximum solubility at pH 7.0 and 9.0, concentrations can decrease due to hydrolysis.[6]

Q3: How can I reduce matrix effects in my analysis?

A3: Matrix effects, where co-extracted components interfere with analysis, are a common challenge. Strategies to mitigate them include:

• Solid-Phase Extraction (SPE): Using an appropriate sorbent, like silica, can effectively clean up the sample by removing interfering substances.[1][2]

• Liquid-Liquid Extraction (LLE): Partitioning the analyte of interest between two immiscible solvents can separate it from matrix components.[3][7]

• Alkaline Hydrolysis: For regulatory purposes, Avilamycin and its metabolites are often converted to a common marker residue, dichloroisoeverninic acid (DIA). This simplifies analysis and can reduce matrix interference.[4][7][8]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that matches your sample can compensate for signal suppression or enhancement.[7][8]

Q4: Is it better to analyze for Avilamycin C directly or its marker residue, DIA?

A4: For regulatory monitoring of residues in animal-derived foods, analyzing for the marker residue dichloroisoeverninic acid (DIA) is the standard approach.[4][7][8] This method accounts for the parent drug and its metabolites by converting them all to DIA through alkaline hydrolysis, providing a measure of total residue. For other applications, such as analyzing premixes or fecal samples, direct analysis of Avilamycin factors (like A and B) may be more appropriate.[1][9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Extraction Recovery	1. Inefficient solvent penetration.2. Incorrect solvent choice.3. Analyte loss during solvent evaporation.4. Suboptimal pH during LLE.	1. Increase homogenization/stirring time; consider using a homogenizer.[4]2. Use acetonitrile or acetone for initial extraction.[1][4]3. Ensure controlled evaporation conditions (e.g., nitrogen stream at 50°C).[2][10]4. Acidify the aqueous phase before extracting the DIA marker residue with ethyl acetate.[4]
High Variability in Results (Poor Precision)	1. Inconsistent sample homogenization.2. Inconsistent SPE column packing or conditioning.3. Fluctuation in instrument performance.	1. Standardize the homogenization procedure for all samples.2. Ensure SPE columns are from a reliable source and follow a strict conditioning protocol.3. Run quality control standards throughout the analytical batch to monitor instrument performance.
Interfering Peaks in Chromatogram	1. Insufficient sample cleanup.2. Co-elution of matrix components.3. Contamination from solvents or labware.	1. Optimize the SPE cleanup; try different wash solvents or a different sorbent.2. Adjust the HPLC mobile phase gradient to improve separation.[4]3. Use high-purity solvents and thoroughly clean all glassware.
Formation of Gel during Hydrolysis	1. High temperature in the presence of certain matrices (fat, liver).	1. Optimize hydrolysis conditions. Complete conversion of Avilamycin to DIA can be achieved at lower temperatures for a longer duration (e.g., 70°C for 1 hour instead of 80°C for 0.5 hours).[4]

Quantitative Data Summary

The following tables summarize recovery data from various studies on Avilamycin extraction.

Table 1: Avilamycin Recovery from Animal Feed & Feces

Matrix	Method	Analyte	Recovery (%)	RSD (%)	Reference
Poultry Feed	SPE-HPLC	Avilamycin A	93.29 - 97.26	1.1 - 3.4	[1]
Pig Feces	SPE-HPLC	Avilamycin A & B	>98	<9.0	[9]

Table 2: Avilamycin (as DIA) Recovery from Animal Tissues

Matrix	Method	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	Reference
Poultry Muscle	LLE/SPE-LC-MS/MS	25, 50, 100	94 - 106	≤11	[7]
Porcine Muscle	LLE/SPE-LC-MS/MS	25, 50, 100	94 - 106	≤11	[7]
Porcine Muscle, Fat, Liver	LLE-LC-MS/MS	10, Codex MRL	100 - 108	<6	[4]

Experimental Protocols

Protocol 1: Extraction of Avilamycin A & B from Animal Feed (SPE-HPLC)

Adapted from Scott et al., 1999.[1]

• Extraction:

  • Weigh a representative sample of the ground feed.

  • Add acetonitrile to the sample.

  • Shake vigorously for a specified period (e.g., 30-60 minutes).

  • Centrifuge the sample and collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a normal-phase silica SPE cartridge.

  • Load the acetonitrile extract onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the Avilamycin factors with an appropriate solvent mixture.

• Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

  • Analyze using reversed-phase HPLC with UV detection.

Protocol 2: Determination of Total Avilamycin Residue (as DIA) in Animal Tissue (LC-MS/MS)

Adapted from Lam et al., 2013 and Kang et al., 2018.[4][7]

• Extraction:

  • Homogenize a tissue sample (e.g., 10 g) with acetone.[4]

  • Centrifuge and collect the supernatant.

  • Remove the solvent by evaporation.

• Hydrolysis:

  • Add 1 M sodium hydroxide solution to the residue.

  • Heat the mixture (e.g., at 70°C for 1 hour) to convert all Avilamycin and its metabolites to dichloroisoeverninic acid (DIA).[4]

  • Cool the solution.

• Liquid-Liquid Extraction (LLE) Cleanup:

  • Wash the basic solution with ethyl acetate to remove neutral and basic impurities. Discard the organic phase.[4]

  • Acidify the remaining aqueous solution with HCl.

  • Extract the DIA from the acidified solution into ethyl acetate.

• Analysis:

  • Evaporate the ethyl acetate to dryness.

  • Reconstitute the residue in the mobile phase.

  • Analyze by LC-MS/MS.

Visualized Workflows

Caption: General workflow for Avilamycin extraction using SPE cleanup.

Caption: Workflow for total Avilamycin residue analysis via hydrolysis to DIA.

References

• 1. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]
• 3. fao.org [fao.org]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in LC-MS/MS analysis of Avilamycin C

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Avilamycin C.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Avilamycin C?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, Avilamycin C.[1] These components can include salts, lipids, proteins, and other endogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Avilamycin C in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[1][2][3] This interference can significantly impact the accuracy, precision, and sensitivity of your quantitative results.[2] For Avilamycin C, which is often analyzed by converting it to the marker residue dichloroisoeverninic acid (DIA), matrix effects can be a significant challenge, especially in complex biological matrices.[4]

Q2: How can I determine if my Avilamycin C analysis is affected by matrix effects?

A2: A common method to qualitatively assess matrix effects is the post-column infusion experiment .[5][6] In this technique, a constant flow of a standard solution of your analyte (e.g., DIA) is introduced into the LC flow after the analytical column but before the mass spectrometer.[5][6] A blank matrix sample is then injected. Any suppression or enhancement of the constant analyte signal as the matrix components elute indicates the presence of matrix effects at specific retention times.[5][6]

Quantitatively, matrix effects can be evaluated by comparing the slope of the calibration curve prepared in a pure solvent with the slope of a matrix-matched calibration curve.[7] A significant difference between the slopes indicates the presence of matrix effects.

Q3: What are the primary strategies to mitigate matrix effects in Avilamycin C analysis?

A3: There are several effective strategies to address matrix effects:

• Thorough Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before LC-MS/MS analysis.[1][8] Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT) are commonly used.[1][8][9] For Avilamycin analysis, a combination of extraction and cleanup steps is often employed to minimize matrix interferences.[10][11]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for compensating for matrix effects.[3][12][13][14] A SIL-IS, such as dichloroisoeverninic acid-d6 for DIA analysis, has nearly identical chemical and physical properties to the analyte and will be affected by matrix effects in the same way.[11] By using the ratio of the analyte signal to the SIL-IS signal, the variability caused by matrix effects can be effectively normalized.

• Matrix-Matched Calibration: This involves preparing your calibration standards in a blank matrix that is as similar as possible to your actual samples.[1][15][16] This approach helps to ensure that the calibration standards experience the same matrix effects as the unknown samples, leading to more accurate quantification.[1]

• Method of Standard Additions: In this technique, known amounts of the analyte standard are added to the actual sample.[2][17][18] A calibration curve is then constructed from the spiked samples. This method is particularly useful when a suitable blank matrix is not available.[2]

• Chromatographic Separation Optimization: Modifying your LC method to better separate Avilamycin C (or DIA) from co-eluting matrix components can also reduce interference.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Poor reproducibility of Avilamycin C quantification.	Inconsistent matrix effects between samples.	* Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust solution for correcting sample-to-sample variations in matrix effects.[3][12] * Improve Sample Preparation: Use a more rigorous cleanup method like Solid-Phase Extraction (SPE) to remove a higher percentage of interfering matrix components.[8][9]
Low signal intensity (ion suppression) for Avilamycin C.	Co-eluting matrix components are suppressing the ionization of the analyte.	* Optimize Chromatographic Separation: Adjust the LC gradient or change the column to better separate the analyte from the suppression zone.[1] * Perform a Post-Column Infusion Study: This will help identify the retention time regions where suppression is occurring, allowing for targeted chromatographic optimization.[5] * Enhance Sample Cleanup: Focus on removing the specific class of compounds causing suppression (e.g., phospholipids can be removed with specialized SPE cartridges).[19][20]
High signal intensity (ion enhancement) for Avilamycin C.	Co-eluting matrix components are enhancing the ionization of the analyte.	* Improve Sample Preparation: A more effective cleanup will remove the components causing enhancement.[1][8] * Use a SIL-IS: An appropriate internal standard will co-elute and experience the same enhancement, correcting the final calculated concentration.[13][14]
Inaccurate results despite using an internal standard.	The chosen internal standard is not co-eluting perfectly with Avilamycin C or is not a stable isotope-labeled analog.	* Switch to a Stable Isotope-Labeled Internal Standard: A SIL-IS is the best choice as it behaves almost identically to the analyte during chromatography and ionization.[3][12] * Verify Co-elution: Ensure that the retention times of the analyte and the internal standard are as close as possible under your chromatographic conditions.
Difficulty finding a suitable blank matrix for matrix-matched calibration.	The matrix is complex or endogenous levels of the analyte are present.	* Use the Method of Standard Additions: This method does not require a blank matrix and can provide accurate quantification in complex samples.[2][21][22] * Use a Surrogate Matrix: In some cases, a similar but analyte-free matrix can be used. However, this must be carefully validated to ensure it mimics the matrix effects of the actual samples.[23]

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects using Post-Column Infusion

Objective: To identify regions of ion suppression or enhancement in the chromatogram.

Methodology:

• Prepare a standard solution of dichloroisoeverninic acid (DIA) at a concentration that gives a stable and moderate signal on your LC-MS/MS system.

• Set up a post-column infusion system where the DIA standard solution is continuously infused into the LC eluent stream after the analytical column and before the mass spectrometer inlet. A T-fitting is typically used for this purpose.

• Begin infusing the DIA standard and ensure a stable baseline signal is achieved in the mass spectrometer.

• Inject a prepared blank matrix extract (a sample processed through your entire sample preparation procedure but without the analyte).

• Monitor the signal of the infused DIA standard throughout the chromatographic run.

• Interpretation: A dip in the baseline signal indicates ion suppression at that retention time, while a rise in the signal indicates ion enhancement.

Protocol 2: Preparation of Matrix-Matched Calibration Curves

Objective: To create a calibration curve that accounts for matrix effects.

Methodology:

• Obtain a blank matrix sample (e.g., porcine muscle tissue known to be free of Avilamycin).

• Process the blank matrix using your established sample preparation protocol to create a blank matrix extract.

• Prepare a series of calibration standards by spiking known concentrations of a DIA standard solution and a constant concentration of the SIL-IS (e.g., DIA-d6) into aliquots of the blank matrix extract.

• The concentration range of the calibration standards should bracket the expected concentration of Avilamycin C in your unknown samples.

• Analyze the matrix-matched calibration standards using your LC-MS/MS method.

• Construct a calibration curve by plotting the peak area ratio of DIA to DIA-d6 against the concentration of DIA.

• Quantify your unknown samples by processing them with the same sample preparation method (including the addition of the SIL-IS) and using the matrix-matched calibration curve.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data to illustrate the impact of different calibration strategies on the accuracy of Avilamycin C (as DIA) quantification in a complex matrix.

Calibration Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)
Solvent-Based Calibration	5.0	3.5	70%
50.0	38.2	76.4%
500.0	410.5	82.1%
Matrix-Matched Calibration	5.0	4.9	98%
50.0	51.1	102.2%
500.0	495.3	99.1%
Standard Addition	5.0	5.1	102%
50.0	49.2	98.4%
500.0	503.7	100.7%

This data is for illustrative purposes only and will vary depending on the matrix and analytical method.

Visualizations

Caption: Workflow for the analysis of Avilamycin C as DIA.

Caption: Troubleshooting logic for matrix effect issues.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Utility of Standard Addition for Quantitative Forensic Toxicology: Consideration, Experimentation, and Implementation [cfsre.org]
• 18. Standard Additions | Separation Science [sepscience.com]
• 19. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 20. selectscience.net [selectscience.net]
• 21. Standard addition method for the determination of pharmaceutical residues in drinking water by SPE-LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Improving the limit of detection for Avilamycin C in residue analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the limit of detection for Avilamycin C in residue analysis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental workflow for Avilamycin C residue analysis.

Problem / Question	Possible Cause(s)	Suggested Solution(s)
High Matrix Effects in LC-MS/MS Analysis	Incomplete removal of interfering substances from the sample matrix during sample preparation. The complex matrix released during the hydrolysis step can also contribute significantly.[1]	- Optimize Sample Cleanup: Incorporate a solid-phase extraction (SPE) step after hydrolysis and liquid-liquid extraction. Different SPE sorbents (e.g., C18, polymeric) should be evaluated. - Use Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that has undergone the entire sample preparation process to compensate for matrix effects. - Dilute the Sample Extract: If the Avilamycin C concentration is sufficiently high, diluting the final extract can reduce the concentration of matrix components.
Low or No Recovery of the Analyte	- Inefficient extraction of Avilamycin C from the tissue sample. - Incomplete hydrolysis of Avilamycin C and its metabolites to the marker residue, dichloroisoeverninic acid (DIA). - Degradation of the analyte during sample processing.	- Optimize Extraction Solvent: Test different extraction solvents and solvent combinations (e.g., acetone, methanol-hydrochloric acid).[2][3] - Optimize Hydrolysis Conditions: Vary the concentration of the hydrolysis reagent (e.g., NaOH), temperature, and incubation time to ensure complete conversion to DIA.[4] A study demonstrated that alkaline hydrolysis with NaOH at 70°C for two hours was effective.[4] - Use an Internal Standard: Incorporate a suitable internal standard (e.g., Dicamba) early in the sample preparation process to monitor and correct for analyte loss.[4]
Poor Chromatographic Peak Shape	- Co-elution of interfering compounds. - Inappropriate mobile phase composition or gradient. - Issues with the analytical column.	- Improve Sample Cleanup: As mentioned above, enhanced sample cleanup can remove interfering compounds. - Optimize LC Method: Adjust the mobile phase composition (e.g., organic modifier, buffer pH) and the gradient elution profile to improve peak separation and shape. - Column Maintenance: Ensure the column is properly conditioned and not overloaded. If issues persist, consider using a new column or a different column chemistry.
Inconsistent or Non-Reproducible Results	- Variability in sample homogenization. - Inconsistent sample preparation steps (e.g., extraction time, temperature). - Instrument instability.	- Standardize Homogenization: Use a consistent and validated method for tissue homogenization to ensure uniformity. - Strictly Follow Protocol: Adhere closely to the validated sample preparation protocol, paying attention to all parameters. - Instrument Performance Qualification: Regularly perform system suitability tests to ensure the LC-MS/MS system is performing within specifications.

Frequently Asked Questions (FAQs)

Q1: What is the marker residue for Avilamycin C analysis, and why is it used?

A1: The marker residue for total Avilamycin residues is dichloroisoeverninic acid (DIA).[1][3] Avilamycin consists of a major active factor, Avilamycin A, and at least 15 other minor factors.[3][5] These compounds and their metabolites are converted to DIA through a hydrolysis step during sample preparation.[3] Analyzing for a single, stable marker residue simplifies the analytical method and allows for the determination of the total Avilamycin residue content from a single measurement.

Q2: What are the typical Maximum Residue Limits (MRLs) for Avilamycin?

A2: MRLs for Avilamycin vary by regulatory body, animal species, and tissue type. The marker residue is defined as DIA.[1] Below is a summary of some established MRLs.

Regulatory Body/Country	Animal Species	Tissue	MRL (µg/kg)
Codex Alimentarius	Swine	Muscle, Fat/Skin, Kidney	200
Liver	300
Chicken	Muscle, Skin/Fat, Kidney	200
Liver	300
European Union	Rabbit	Muscle	50
Liver	300
Canada	Chicken	Kidney, Muscle, Skin and fat	200
Liver	300
Swine	Kidney, Muscle, Skin and fat	200
Liver	300
China	Poultry	Muscle, Liver, Fat, Kidney	50
Swine	Muscle, Liver, Fat, Kidney	50

This table is for illustrative purposes and MRLs should always be confirmed with the latest official sources.[6][7][8][9]

Q3: What analytical techniques are most suitable for achieving a low limit of detection for Avilamycin C?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and sensitive technique for the determination of Avilamycin residues as DIA.[1][2][3] This method offers high selectivity and sensitivity, allowing for detection at levels well below the established MRLs. While other methods like HPLC with UV or fluorescence detection and microbiological assays exist, they generally have higher detection limits and may lack the specificity of LC-MS/MS.[10][11]

Q4: What are some reported Limits of Detection (LOD) and Quantification (LOQ) for Avilamycin C analysis?

A4: The achievable LOD and LOQ can vary depending on the matrix, instrumentation, and specific method used. Here are some reported values from scientific literature:

Analytical Method	Matrix	LOD (µg/kg)	LOQ (µg/kg)
LC-MS/MS	Chicken Muscle	0.3	1.0
LC-MS/MS	Bovine Muscle	0.3	1.0
LC-MS/MS	Swine Muscle	0.3	1.0
LC-MS/MS	Swine Liver	0.3	1.0
LC-MS/MS	Poultry Muscle	2.7	8.3
LC-MS/MS	Porcine Muscle	0.7	2.4
HPLC	Plasma	50	100
HPLC	Ileal Content	80	100

[2][10][12]

Experimental Protocols

Detailed Methodology for Avilamycin Residue Analysis in Porcine Tissues by LC-MS/MS

This protocol is a synthesized example based on published methods.[1][3]

1. Sample Preparation and Extraction

• Weigh 2.0 g of homogenized porcine tissue (muscle, fat, or liver) into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of acetone and homogenize for 1 minute.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Repeat the extraction step with another 10 mL of acetone.

• Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

2. Hydrolysis

• To the dried extract, add 4 mL of 1 M sodium hydroxide (NaOH).

• Vortex for 30 seconds to dissolve the residue.

• Incubate in a water bath at 70°C for 2 hours to hydrolyze Avilamycin and its metabolites to DIA.

• Cool the sample to room temperature.

• Neutralize the solution with 1 M hydrochloric acid (HCl).

3. Liquid-Liquid Extraction and Cleanup

• Add 10 mL of ethyl acetate and vortex for 1 minute.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the upper ethyl acetate layer to a new tube.

• Repeat the extraction with another 10 mL of ethyl acetate.

• Combine the ethyl acetate fractions and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate DIA from matrix interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for DIA for quantification and confirmation.

Visualizations

Caption: Experimental workflow for Avilamycin residue analysis.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. fao.org [fao.org]
• 6. verbrauchergesundheit.gv.at [verbrauchergesundheit.gv.at]
• 7. List of Maximum Residue Limits (MRLs) for Veterinary Drugs in Foods - Canada.ca [canada.ca]
• 8. apps.fas.usda.gov [apps.fas.usda.gov]
• 9. foodstandards.gov.au [foodstandards.gov.au]
• 10. researchgate.net [researchgate.net]
• 11. fao.org [fao.org]
• 12. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]

Method validation challenges for Avilamycin C in regulatory submissions

Technical Support Center: Method Validation for Avilamycin C

Welcome to the technical support center for Avilamycin C analysis. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of method validation for regulatory submissions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the development and validation of analytical methods for Avilamycin C.

Q1: Why is my Avilamycin C recovery low and inconsistent in animal tissue or feed samples?

A: Low and variable recovery is a frequent challenge, often stemming from strong interactions between Avilamycin C and the sample matrix.

Troubleshooting Steps:

• Optimize Extraction: Avilamycin is a large, complex oligosaccharide with varying solubility.

  • Solvent Choice: Acetonitrile is commonly used for extraction from feed, while acetone is used for tissues.[1][2] Experiment with solvent mixtures (e.g., acetonitrile/water or methanol/water) to improve extraction efficiency.

  • Mechanical Disruption: Ensure thorough homogenization of the tissue or feed sample to maximize the surface area for solvent penetration.

  • pH Adjustment: The pH of the extraction solvent can influence the solubility and stability of Avilamycin. Evaluate a range of pH values during method development.

• Enhance Sample Cleanup: Complex matrices like liver, fat, and feed contain numerous endogenous compounds that can interfere with analysis and lower recovery.

  • Solid-Phase Extraction (SPE): This is a critical step for removing interfering substances. Normal-phase SPE with a silica sorbent is effective for cleaning up feed extracts.[1] For tissue extracts, reversed-phase or ion-exchange SPE cartridges may be necessary.

  • Liquid-Liquid Extraction (LLE): Partitioning the extract against an immiscible solvent (e.g., ethyl acetate) can effectively remove fats and other lipids, particularly after the hydrolysis step to isolate the marker residue DIA.[2][3]

• Investigate Analyte Stability: Avilamycin can degrade during sample processing.

  • Temperature Control: Keep samples and extracts cool throughout the process to minimize degradation.

  • Storage Conditions: Validate the stability of Avilamycin in the matrix under the intended storage conditions (e.g., -20°C or -70°C).[4][5] Conduct freeze-thaw stability tests if samples will undergo such cycles.[4]

• Evaluate Matrix Effects (for LC-MS/MS): Co-eluting matrix components can suppress or enhance the ionization of Avilamycin C or its marker residue, leading to inaccurate quantification.[6]

  • Post-Column Infusion: This experiment helps to identify regions in the chromatogram where matrix effects are significant.

  • Matrix-Matched Calibrants: Prepare calibration standards in an extract of a blank (analyte-free) matrix to compensate for systematic matrix effects.[7][8]

  • Isotopically Labeled Internal Standard: The use of a stable isotope-labeled internal standard, such as Dichloroisoeverninic acid-d6 (DIA-d6), is the most effective way to correct for matrix effects and variability in recovery.[7][9]

Caption: Workflow for troubleshooting low analyte recovery. (Max Width: 760px)

Q2: How do I validate a method for total Avilamycin residues based on the marker residue, Dichloroisoeverninic Acid (DIA)?

A: Regulatory agencies define the total residue of Avilamycin as its common moiety, Dichloroisoeverninic Acid (DIA).[10] A compliant method must therefore measure DIA after converting all Avilamycin-related residues in the sample through chemical hydrolysis.

Key Validation Steps:

• Hydrolysis Efficiency: The most critical step is validating the alkaline hydrolysis that converts Avilamycin and its metabolites to DIA.

  • Fortify a blank matrix with a known amount of Avilamycin C standard.

  • Perform the hydrolysis step (e.g., using sodium hydroxide at an elevated temperature).[2][11]

  • Analyze the resulting DIA and calculate the conversion percentage. A conversion of ≥92% has been shown to be effective.[7][9] The hydrolysis conditions (time, temperature, base concentration) must be optimized and kept consistent.[2]

• Method Specificity for DIA: The method must be selective for DIA.

  • Analyze at least 10 different blank matrix samples to ensure no endogenous peaks interfere with the DIA peak.[2]

  • For LC-MS/MS, monitor at least two specific MRM (Multiple Reaction Monitoring) transitions for DIA to confirm its identity.

• Standard Validation Parameters: Perform a full validation of the method for DIA, treating it as the target analyte. This includes:

  • Accuracy & Precision: Determine recovery and repeatability at multiple concentrations, including the Maximum Residue Limit (MRL).[2][3]

  • Linearity: Establish a linear calibration curve for DIA over the expected concentration range.

  • Limit of Quantitation (LOQ): The LOQ must be sufficiently below the MRLs set by regulatory bodies.[7]

  • Stability: Demonstrate the stability of DIA in the final extract (processed sample stability) for the expected duration of an analytical run.[4]

Caption: Relationship between Avilamycin and its marker residue DIA. (Max Width: 760px)

Q3: What are the key method validation parameters required by regulatory agencies for veterinary drug residue methods?

A: Regulatory submissions for veterinary drugs must be supported by a thoroughly validated analytical method. Guidelines from bodies like the VICH (International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products) provide a framework.[12][13][14]

Core Validation Parameters:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[2][4]

• Linearity: The ability to produce results that are directly proportional to the concentration of the analyte within a given range.[4][15]

• Accuracy: The closeness of the measured value to the true value. It is typically assessed by analyzing fortified blank samples at different concentrations.[4][15]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Reproducibility (Inter-assay precision): Precision between different laboratories, or within a single lab over a longer period (different days, analysts, or equipment).[4][15]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantified as an exact value.[4][13]

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4][13]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH of mobile phase, column temperature), providing an indication of its reliability during normal usage.[15]

• Stability: Evidence that the analyte is stable in the biological matrix for the duration of sample storage and stable in processed extracts for the duration of the analysis.[4][16]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to Avilamycin C method validation and regulatory compliance.

Table 1: Typical Performance of a Validated LC-MS/MS Method for Avilamycin (as DIA)

Parameter	Porcine Muscle	Poultry Muscle	Acceptance Criteria (Typical)	Reference(s)
Recovery	94 - 106%	94 - 106%	70 - 110%	[7][9]
Repeatability (RSD)	≤ 11%	≤ 11%	≤ 15-20%	[7][9]
LOD (µg/kg)	0.7	2.7	Must be < LOQ	[7][9]
LOQ (µg/kg)	2.4	8.3	Must be < MRL	[7][9]
Matrix Effect	Negligible	Negligible	80 - 120%	[2]

| Conversion to DIA | ≥ 92% | ≥ 92% | As high as possible; must be consistent |[7][8] |

Table 2: JECFA/Codex Maximum Residue Limits (MRLs) for Avilamycin Marker Residue: Dichloroisoeverninic acid (DIA)

Species	Tissue	MRL (µg/kg)	Reference(s)
Chicken	Muscle	200	[10][17]
	Skin/Fat	200	[10][17]
	Liver	300	[10][17]
	Kidney	200	[10][17]
Swine	Muscle	200	[10][18]
	Skin/Fat	200	[10][17]
	Liver	300	[17][18]
	Kidney	200	[17][18]
Turkey	Muscle, Skin/Fat, Kidney	200	[10]
	Liver	300	[10]
Rabbit	Muscle, Skin/Fat, Kidney	200	[10][17]

| | Liver | 300 |[10][17] |

Experimental Protocols

Protocol: Determination of Total Avilamycin Residues as DIA in Animal Tissue by LC-MS/MS

This protocol provides a general methodology for the quantitative analysis of Avilamycin. It must be fully validated by the user for their specific matrix and equipment.

1. Reagents and Materials

• Avilamycin C and Dichloroisoeverninic acid (DIA) analytical standards.

• DIA-d6 (or other suitable stable isotope) as an internal standard (IS).

• HPLC-grade acetone, ethyl acetate, methanol, and acetonitrile.

• Sodium hydroxide (NaOH), hydrochloric acid (HCl), and formic acid.

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or HLB).

• Deionized water (18 MΩ·cm).

2. Standard Solution Preparation

• Prepare individual stock solutions of Avilamycin, DIA, and DIA-d6 in methanol (e.g., 1 mg/mL).

• Prepare a series of working standard solutions of DIA by diluting the stock solution with the mobile phase.

• Prepare a spiking solution of Avilamycin for recovery and hydrolysis efficiency experiments.

• Prepare an IS working solution (e.g., 100 ng/mL).

3. Sample Preparation

• Homogenization: Weigh 2.0 g (± 0.1 g) of homogenized tissue into a 50 mL centrifuge tube.

• Fortification: For recovery/QC samples, add the Avilamycin spiking solution. For all samples, add a fixed volume of the IS working solution.

• Extraction: Add 10 mL of acetone, vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes. Decant the supernatant.

• Hydrolysis: Evaporate the solvent under a gentle stream of nitrogen. Add 4 mL of 1 M NaOH and heat in a water bath at 70°C for 1 hour to convert all residues to DIA.[2][11]

• Neutralization & LLE: Cool the sample, then acidify to pH ~3 with HCl. Add 10 mL of ethyl acetate, vortex for 2 minutes, and centrifuge. Transfer the upper ethyl acetate layer to a clean tube. Repeat the LLE.

• Cleanup: Evaporate the combined ethyl acetate layers to dryness. Reconstitute the residue in 1 mL of loading buffer (e.g., 10% methanol in water) and perform SPE cleanup according to the manufacturer's instructions.

• Final Preparation: Elute the analyte from the SPE cartridge, evaporate to dryness, and reconstitute in a known volume (e.g., 500 µL) of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, <3 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient: A typical gradient would start at 95% A, ramping to 95% B, followed by a wash and re-equilibration.

• Mass Spectrometer: Triple quadrupole in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor at least two transitions for DIA and one for the internal standard.

Caption: Experimental workflow for total Avilamycin residue analysis. (Max Width: 760px)

References

• 1. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rr-americas.woah.org [rr-americas.woah.org]
• 5. [PDF] Determination of the stability of antibiotics in matrix and reference solutions using a straightforward procedure applying mass spectrometric detection | Semantic Scholar [semanticscholar.org]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 10. Food safety and quality: Details [fao.org]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. Veterinary International Conference on Harmonization (VICH) Guidance Documents | FDA [fda.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. fda.gov [fda.gov]
• 16. researchgate.net [researchgate.net]
• 17. WHO | JECFA [apps.who.int]
• 18. List of Maximum Residue Limits (MRLs) for Veterinary Drugs in Foods - Canada.ca [canada.ca]

Technical Support Center: Overcoming Co-elution of Avilamycin Analogues in Chromatography

Welcome to the technical support center for the chromatographic analysis of Avilamycin and its analogues. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common separation challenges, particularly the co-elution of Avilamycin analogues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Avilamycin A and B analogues are co-eluting or have very poor resolution. What are the initial steps to troubleshoot this issue?

A1: Co-elution of Avilamycin A and B is a common issue that can often be resolved by systematically adjusting the chromatographic parameters. Start with the following steps:

• Verify System Suitability: Ensure your HPLC/UHPLC system is performing optimally. Check for pressure fluctuations, and detector noise, and confirm the column is not clogged or voided.

• Mobile Phase Preparation: Remake your mobile phases. Inconsistent mobile phase composition is a frequent cause of retention time shifts and poor resolution. Ensure accurate pH adjustment of the aqueous portion.

• Gradient Steepness: If you are using a gradient method, the primary troubleshooting step is to decrease the gradient steepness. A shallower gradient provides more time for the analogues to interact differently with the stationary phase, thereby improving separation.

Q2: How does the mobile phase composition affect the separation of Avilamycin analogues?

A2: The mobile phase, consisting of an aqueous component (often with a buffer like ammonium acetate) and an organic modifier (typically acetonitrile), plays a crucial role in the retention and resolution of Avilamycin analogues.[1][2]

• Organic Modifier Percentage: The percentage of the organic modifier (e.g., acetonitrile) directly influences the retention time. A lower percentage of the organic modifier will increase retention times and may improve the separation between closely eluting peaks. Conversely, a higher percentage will decrease retention times, potentially worsening the resolution.

Q3: I've adjusted my mobile phase and gradient, but the resolution is still not optimal. What other chromatographic parameters can I modify?

A3: If initial adjustments are insufficient, consider the following parameters:

• Flow Rate: Reducing the flow rate can increase the interaction time of the analogues with the stationary phase, leading to better resolution. However, this will also increase the run time.

• Column Temperature: Increasing the column temperature can improve peak shape and sometimes enhance resolution by decreasing mobile phase viscosity and increasing mass transfer. However, in some cases, it might decrease resolution. Experiment with temperatures in the range of 25-40°C.

• Stationary Phase: If you are using a standard C18 column and still facing co-elution, consider a different stationary phase. A column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase, might provide the necessary difference in interaction to resolve the analogues.

Q4: Are there alternative chromatographic techniques to HPLC for separating Avilamycin analogues?

A4: Yes, Ultra-High-Performance Liquid Chromatography (UHPLC) can offer significant advantages. UHPLC systems use columns with smaller particle sizes (<2 µm), which provide higher efficiency and resolution than traditional HPLC columns. This can be particularly beneficial for separating closely related structures like Avilamycin analogues.

Experimental Protocols

Below are detailed methodologies for the analysis of Avilamycin analogues based on published methods.

Method 1: HPLC-UV for Avilamycin A and B in Pig Faeces [2]

• Instrumentation: HPLC with UV detection

• Stationary Phase: Kromosil 5 µm C18

• Mobile Phase: 48% Acetonitrile and 52% 0.01N Ammonium Acetate buffer

• Flow Rate: 1 mL/min

• Detection: UV absorbance at 295 nm

• Injection Volume: 50 µL

Method 2: HPLC with Gradient Elution for Avilamycin in Chicken Digestive Tract

• Instrumentation: HPLC with UV-Vis detector

• Stationary Phase: Agilent SB-Aq, 250×4.6 mm (i.d.), 5 µm

• Mobile Phase:

  • A: 100mM Ammonium Acetate

  • B: Acetonitrile

• Flow Rate: 0.5 mL/min

• Column Temperature: 30°C

• Detection: UV at 295nm

• Injection Volume: 35 µL

• Gradient Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	50	50
10.0	20	80
15.0	20	80
15.1	50	50
20.0	50	50

Data Presentation

Table 1: Summary of Chromatographic Conditions for Avilamycin Analysis

Parameter	Method 1 (Isocratic)	Method 2 (Gradient)
Stationary Phase	Kromosil 5 µm C18	Agilent SB-Aq, 5 µm
Mobile Phase A	0.01N Ammonium Acetate (52%)	100mM Ammonium Acetate
Mobile Phase B	Acetonitrile (48%)	Acetonitrile
Flow Rate	1.0 mL/min	0.5 mL/min
Column Temperature	Not Specified	30°C
Detection Wavelength	295 nm	295 nm

Mandatory Visualizations

Troubleshooting Workflow for Co-elution

Caption: A logical workflow for troubleshooting the co-elution of Avilamycin analogues.

Experimental Workflow for Avilamycin Analysis

Caption: A generalized experimental workflow for the analysis of Avilamycin analogues.

References

• 1. journals.innovareacademics.in [journals.innovareacademics.in]
• 2. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Avilamycin C Signal in Electrospray Ionization

Welcome to the technical support center dedicated to addressing the challenges of Avilamycin C analysis in electrospray ionization mass spectrometry (ESI-MS). This resource provides researchers, scientists, and drug development professionals with practical troubleshooting guides and frequently asked questions (FAQs) to help mitigate signal suppression and enhance analytical sensitivity.

Introduction to Avilamycin C and ESI Signal Suppression

Avilamycin C, a member of the orthosomycin family of antibiotics, is a large oligosaccharide that can be challenging to analyze by ESI-MS due to its susceptibility to signal suppression. Ion suppression is a common phenomenon in ESI-MS where the ionization of the target analyte is inhibited by co-eluting matrix components, mobile phase additives, or other sample constituents.[1][2][3] This can lead to poor sensitivity, inaccurate quantification, and unreliable results. This guide will walk you through systematic approaches to identify and minimize signal suppression for Avilamycin C.

Frequently Asked Questions (FAQs)

Q1: Why is my Avilamycin C signal so low or non-existent?

A1: Low or absent Avilamycin C signal is often due to ion suppression. This can be caused by various factors, including high concentrations of matrix components (e.g., salts, lipids, proteins), inappropriate mobile phase additives (e.g., trifluoroacetic acid - TFA), or suboptimal ESI source parameters.[1][4][5] It's also possible that the analyte concentration is below the instrument's limit of detection, which is exacerbated by suppression effects.

Q2: What are the most common sources of ion suppression for Avilamycin C?

A2: For large oligosaccharides like Avilamycin C, common sources of ion suppression include:

• Matrix Effects: Co-eluting endogenous compounds from complex sample matrices such as animal feed, tissues, or plasma can compete with Avilamycin C for ionization.[6]

• Mobile Phase Additives: Non-volatile buffers and certain ion-pairing agents like TFA can significantly suppress the ESI signal.[1][5]

• High Analyte Concentration: At high concentrations, analytes can compete for the limited charge on ESI droplets, leading to a non-linear response and suppression.[2]

• Sample Preparation Contaminants: Contaminants introduced during sample preparation, such as detergents or plasticizers, can interfere with ionization.[4]

Q3: Should I analyze the intact Avilamycin C or its marker residue, dichloroisoeverninic acid (DIA)?

A3: The choice depends on the regulatory requirements and the goal of your analysis. Regulatory methods often require the determination of total avilamycin residues by hydrolyzing it to its marker residue, dichloroisoeverninic acid (DIA), which is less prone to matrix effects.[7][8][9] However, if you need to study the intact molecule for metabolism or stability studies, direct analysis of Avilamycin C is necessary. This guide focuses on optimizing the signal for the intact molecule.

Q4: Can I use the same methods for Avilamycin C as for Avilamycin A?

A4: While Avilamycin A and C are structurally related, their ionization and fragmentation behavior may differ. A comprehensive fragmentation study on Avilamycin A showed that it readily forms a sodium-cationized molecule in positive ESI mode and that fragmentation leads to a sequential shortening of the oligosaccharide backbone in negative mode.[10][11] These findings provide a good starting point for Avilamycin C, but optimization of MS parameters is still recommended for the specific analyte.

Troubleshooting Guides

Problem 1: Weak or Unstable Avilamycin C Signal

This is a primary indicator of ion suppression or suboptimal instrument settings. Follow this workflow to diagnose and resolve the issue.

References

• 1. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fragmentation studies on the antibiotic avilamycin A using ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Strategies to improve the robustness of Avilamycin C analytical methods

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Avilamycin C analytical methods.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of Avilamycin C, providing potential causes and recommended solutions.

Question: Why am I seeing poor peak shape (e.g., fronting, tailing, or splitting) for my Avilamycin C peak in HPLC analysis?

Answer:

Poor peak shape in HPLC analysis of Avilamycin C can be attributed to several factors related to the column, mobile phase, or sample preparation.

• Column Issues:

  • Contamination: The column may be contaminated with strongly retained sample components. Solution: Flush the column with a strong solvent.

  • Column Degradation: The stationary phase may have degraded. Solution: Replace the column with a new one of the same type.

  • Improper Column Storage: Storing the column in an inappropriate solvent can damage the stationary phase. Solution: Always store the column according to the manufacturer's instructions.

• Mobile Phase Issues:

  • Incorrect pH: The mobile phase pH can affect the ionization state of Avilamycin C, leading to peak tailing. Solution: Ensure the mobile phase pH is optimized for the analysis.

  • Buffer Concentration: Insufficient buffer capacity can cause peak asymmetry. Solution: Use an appropriate buffer concentration, such as 0.04 M ammonium acetate[1].

  • Solvent Mismatch: A mismatch between the sample solvent and the mobile phase can cause peak distortion. Solution: Dissolve the sample in the initial mobile phase or a weaker solvent.

• Sample Issues:

  • Overloading: Injecting too much sample can lead to peak fronting. Solution: Reduce the injection volume or the sample concentration.

  • Co-eluting Interferences: The presence of other compounds with similar retention times can cause peak splitting or distortion. Solution: Optimize the sample preparation procedure to remove interfering substances.

Question: My Avilamycin C recovery is low and inconsistent. What are the possible causes and how can I improve it?

Answer:

Low and inconsistent recovery of Avilamycin C is a common issue, often stemming from the sample preparation and extraction steps.

• Inefficient Extraction:

  • Incorrect Solvent: The extraction solvent may not be optimal for Avilamycin C from the specific matrix. Solution: For animal tissues, acetone is a commonly used and effective extraction solvent[2][3]. For pig feces, acetonitrile has been shown to be effective[4].

  • Insufficient Extraction Time/Agitation: The extraction may be incomplete. Solution: Increase the extraction time or use more vigorous agitation (e.g., vortexing, sonication).

• Sample Matrix Effects:

  • Interference from Matrix Components: The sample matrix can interfere with the extraction and analysis. Solution: Employ a thorough sample cleanup procedure. Solid-phase extraction (SPE) is a common and effective technique[4][5][6]. For chicken digestive tract samples, a silica gel extraction column can be used to reduce impurities[2].

  • Ion Suppression/Enhancement (LC-MS/MS): Matrix components can affect the ionization of Avilamycin C in the mass spectrometer source. Solution: Optimize sample cleanup to remove interfering compounds. The use of an isotopically labeled internal standard can also help to compensate for matrix effects[5][6].

• Analyte Degradation:

  • pH Instability: Avilamycin C may be unstable at certain pH values. Solution: Ensure the pH of all solutions is controlled throughout the analytical process.

  • Temperature and Light Sensitivity: Prolonged exposure to high temperatures or light may degrade the analyte. Solution: Store samples and standards in a cool, dark place and minimize exposure to light during preparation[7].

Question: I am observing high background noise or interfering peaks in my chromatogram. How can I resolve this?

Answer:

High background noise or the presence of interfering peaks can compromise the accuracy and sensitivity of the Avilamycin C analysis.

• Contaminated Solvents or Reagents:

  • Impure Solvents: The solvents used for the mobile phase or sample preparation may contain impurities. Solution: Use high-purity, HPLC-grade solvents and reagents.

  • Contaminated Glassware: Glassware may not be properly cleaned. Solution: Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent before use.

• Carryover from Previous Injections:

  • Insufficient Needle Wash: The autosampler needle may not be adequately washed between injections. Solution: Optimize the needle wash procedure by using a strong solvent and increasing the wash volume and duration.

  • Column Contamination: Strongly retained compounds from previous injections may elute in subsequent runs. Solution: Implement a column washing step with a strong solvent at the end of each analytical sequence.

• Matrix Interferences:

  • Inadequate Sample Cleanup: As mentioned previously, complex matrices can introduce a significant number of interfering compounds. Solution: Enhance the sample cleanup procedure. This could involve liquid-liquid extraction, solid-phase extraction (SPE), or a combination of techniques[5][6]. For instance, in the analysis of chicken digestive tract, degreasing followed by dichloromethane extraction and silica gel column cleanup has been shown to be effective[2].

Frequently Asked Questions (FAQs)

Q1: What are the typical HPLC and LC-MS/MS conditions for Avilamycin C analysis?

A1: The optimal conditions can vary depending on the specific application and matrix. However, here are some commonly reported parameters:

Parameter	HPLC	LC-MS/MS
Column	C18 (e.g., 5.0 μm, 4.6 x 250 mm)[1]	C18 (e.g., Agilent SB-Aq, 250×4.6 mm, 5 μm)[2][8]
Mobile Phase	Gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile, methanol)[1][2][4]	Gradient elution with ammonium acetate and acetonitrile is common[8].
Flow Rate	Typically around 0.5 - 1.0 mL/min[2][4]	-
Column Temperature	Often maintained at 30°C[1][2][8]	-
Detection	UV at 295 nm[2][4] or Evaporative Light Scattering Detector (ELSD)[1]	Tandem Mass Spectrometry (MS/MS)[3][5][6]
Injection Volume	20 - 50 µL[4][9]	-

Q2: How should I prepare my samples for Avilamycin C analysis?

A2: Sample preparation is critical for robust and accurate results. The specific protocol will depend on the matrix.

• For Premixes: A common approach involves dissolving the sample in methanol, followed by stirring, filtration, and dilution in a solvent compatible with the mobile phase, such as a mixture of acetonitrile and diammonium hydrogen phosphate buffer[1].

• For Animal Tissues (e.g., muscle, liver): The marker residue for Avilamycin, dichloroisoeverninic acid (DIA), is often analyzed. This typically involves extraction with a solvent like acetone, followed by alkaline hydrolysis to convert Avilamycin and its metabolites to DIA. Subsequent cleanup steps like liquid-liquid extraction and solid-phase extraction (SPE) are then employed before LC-MS/MS analysis[3][5][6].

• For Feed: Extraction with acetonitrile followed by normal-phase SPE with silica as the sorbent is a reported method[10].

Q3: What are the key validation parameters to consider for an Avilamycin C analytical method?

A3: A robust analytical method for Avilamycin C should be validated for several parameters as per international guidelines (e.g., ICH, USP).

Validation Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99[8]
Accuracy (Recovery)	The closeness of the test results to the true value.	Recoveries typically in the range of 80-120%[2][5][6]
Precision (Repeatability & Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15%[5][6]
Specificity/Selectivity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte in blank samples[3].
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.	Dependent on regulatory requirements and the purpose of the analysis[5][6][8].
Robustness	The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.	No significant changes in results when parameters are slightly varied.

Experimental Protocols & Workflows

Detailed Methodology: HPLC-ELSD for Avilamycin Premix

This protocol is based on a method for detecting Avilamycin premix related substances[1].

• Preparation of Solutions:

  • Mobile Phase A: Mix methanol and 0.04 M ammonium acetate solution in a 50:50 ratio.

  • Mobile Phase B: Mix methanol and 0.04 M ammonium acetate solution in a 80:20 ratio.

  • Degassing: Degas both mobile phases by vacuum filtration through a 0.45 µm filter followed by ultrasonication for 15-30 minutes.

  • Standard Solution: Prepare Avilamycin reference standards in a mixture of acetonitrile and diammonium hydrogen phosphate buffer (1:1) to achieve concentrations ranging from 0.16 to 1.6 mg/mL.

  • Sample Solution: Accurately weigh a proper amount of the Avilamycin premix sample and add methanol to obtain a solution containing 1.0 mg/mL of Avilamycin. Stir for 40 minutes, filter, and evaporate the filtrate. Reconstitute the residue in 5 mL of acetonitrile/diammonium hydrogen phosphate buffer (1:1) and filter through a 0.45 µm microporous membrane.

• Chromatographic Conditions:

  • Column: C18, 5.0 μm, 4.6 x 250 mm.

  • Column Temperature: 30°C.

  • Detector: Evaporative Light Scattering Detector (ELSD).

  • Gradient Elution: Implement a suitable gradient program using Mobile Phase A and Mobile Phase B to achieve separation of Avilamycin components and impurities.

• Analysis and Calculation:

  • Inject the standard solutions to construct a standard curve by performing a linear regression of the logarithm of the peak area against the logarithm of the concentration.

  • Inject the sample solution and record the chromatogram and peak areas.

  • Calculate the content of Avilamycin components and impurities in the sample using the linear regression equation from the standard curve.

Visual Workflow for Avilamycin C Analysis in Animal Tissue

Caption: Workflow for the analysis of Avilamycin C as its marker residue (DIA) in animal tissues.

Troubleshooting Logic for Poor Peak Shape

References

• 1. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]
• 2. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 7. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 8. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low recovery of Avilamycin C during solid-phase extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low recovery of Avilamycin C during solid-phase extraction (SPE).

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Avilamycin C relevant to solid-phase extraction?

Avilamycin C is a large, chlorine-containing polysaccharide antibiotic produced by Streptomyces viridochromogenes.[1][2] Its structure lends it specific chemical properties that are critical for designing an effective SPE protocol. Understanding these properties is the first step in troubleshooting recovery issues.

Key characteristics include a high molecular weight and a multitude of polar functional groups, making it a complex analyte to handle.[2][3] It is described as being slightly soluble in acetone and DMSO.[4]

Table 1: Physicochemical Properties of Avilamycin C

Property	Value	Source(s)
Molecular Formula	C₆₁H₉₀Cl₂O₃₂	[2]
Molecular Weight	1406.25 g/mol	[2]
Hydrogen Bond Donor Count	6	[3]
Hydrogen Bond Acceptor Count	32	[3]
Topological Polar Surface Area	385 Ų	[3]
Solubility	Slightly soluble in Acetone, DMSO	[4]

| Appearance | Colorless, needle-shaped crystals |[2][4] |

Q2: What is a recommended starting point for an SPE protocol for Avilamycin C?

Given its polar nature, a reversed-phase or a hydrophilic-lipophilic-balanced (HLB) sorbent is a logical starting point.[5] HLB sorbents are often effective for extracting a wide range of antibiotic compounds from aqueous samples.[5] A general protocol involves four key steps: conditioning, equilibration, sample loading, and elution. One study successfully used a normal-phase SPE method to extract Avilamycin A and B from a sample initially extracted with acetonitrile, achieving over 98% recovery.[6]

Q3: How can I systematically determine where I am losing my Avilamycin C during the SPE process?

The most effective way to troubleshoot low recovery is to perform a systematic analysis of each step of your protocol.[7] This involves running your standard SPE procedure but collecting the effluent from each distinct step into separate fractions.[8] These fractions should then be analyzed by your analytical method (e.g., HPLC) to quantify the amount of Avilamycin C present.[8] This process will pinpoint exactly where the analyte is being lost, allowing for targeted troubleshooting.[7][8]

The primary fractions to collect are:

• Load Fraction: The effluent collected as the sample is loaded onto the cartridge.

• Wash Fraction(s): The effluent from each wash step.

• Elution Fraction: The final collected sample containing the purified analyte.

Section 2: Troubleshooting Guide for Low Recovery

This guide is designed to help you diagnose and resolve the root cause of low Avilamycin C recovery based on the results of a fraction collection experiment.

Caption: A diagram of the standard solid-phase extraction (SPE) workflow.

Step 1: Perform Fraction Analysis

Execute your SPE protocol as outlined in the experimental protocol section below. The results from analyzing these fractions will guide you to the appropriate troubleshooting path.

Caption: Troubleshooting decision tree for low SPE recovery based on fraction analysis.

Step 2: Implement Corrective Actions

Once you have identified the source of analyte loss, use the following table to understand the potential causes and implement the recommended solutions.

Table 2: Troubleshooting Summary for Low Recovery of Avilamycin C

Section	Problem Identified	Potential Cause	Recommended Solution(s)	Source(s)
A	Analyte found in LOAD fraction (Breakthrough)	1. Incorrect Sorbent: The sorbent's polarity does not match the analyte.	• Switch to a more appropriate sorbent (e.g., from C18 to a more retentive phase or an HLB cartridge).	[9]
		2. Strong Sample Solvent: The solvent your sample is dissolved in is too strong, preventing retention.	• Dilute the sample with a weaker solvent (e.g., water or buffer).• If possible, evaporate the solvent and reconstitute in a weaker one.	[8][10]
		3. Improper Conditioning: The sorbent bed was not properly wetted, leading to channeling.	• Ensure the conditioning solvent (e.g., methanol) fully wets the entire sorbent bed.• Do not allow the cartridge to dry out after conditioning or equilibration.	[10][11][12]
		4. High Flow Rate: The sample is passing through the cartridge too quickly for effective binding.	• Decrease the sample loading flow rate to allow sufficient interaction time between the analyte and sorbent.	[11][13]
		5. Sorbent Overload: The mass of the analyte and/or matrix components exceeds the sorbent's capacity.	• Decrease the volume of sample loaded.• Increase the mass of the sorbent (use a larger cartridge).	[8][10][11]
		6. Incorrect Sample pH: The pH of the sample prevents the analyte from being in its most retentive form.	• Adjust the sample pH to ensure Avilamycin C is in a neutral form for reversed-phase retention.	[8][12]
B	Analyte found in WASH fraction	1. Wash Solvent Too Strong: The wash solvent has enough elution strength to remove the analyte along with interferences.	• Decrease the percentage of organic solvent in the wash step.• Switch to a weaker wash solvent.	[14]
C	Analyte NOT recovered (Irreversible Binding)	1. Elution Solvent Too Weak: The elution solvent is not strong enough to disrupt the analyte-sorbent interaction.	• Increase the organic strength of the elution solvent (e.g., increase % methanol or acetonitrile).• Switch to a stronger elution solvent.	[9][11]
		2. Insufficient Elution Volume: Not enough solvent was used to completely desorb the analyte from the sorbent.	• Increase the volume of the elution solvent, collecting in multiple smaller fractions to test.	[9][11]
		3. Secondary Interactions: Strong, non-primary interactions (e.g., ionic) are retaining the analyte.	• Add a modifier to the elution solvent (e.g., a small amount of acid or base) to disrupt secondary interactions.	[7]
D	Inconsistent or generally LOW recovery	1. Analyte Instability: Avilamycin C may be degrading during the extraction process.	• Investigate the pH and temperature stability of Avilamycin C in your sample matrix and solvents. Avoid extreme pH and high temperatures.	[7]
		2. Matrix Effects: Components in the sample matrix are interfering with analyte binding or elution.	• Perform additional sample cleanup steps before SPE (e.g., protein precipitation, filtration).[7]

| | | 3. Inconsistent Technique: The cartridge bed is drying out between steps. | • Ensure the sorbent bed remains wetted throughout the entire process until the final elution step. |[11] |

Section 3: Experimental Protocols

Protocol 1: Systematic Fraction Collection for Troubleshooting SPE

This protocol details the procedure for collecting fractions to diagnose low analyte recovery.

Objective: To isolate the step in the SPE process responsible for the loss of Avilamycin C.

Materials:

• SPE Cartridge (e.g., Oasis HLB)

• SPE manifold

• Sample containing Avilamycin C

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (as per your protocol)

• Elution solvent (as per your protocol)

• Collection vials labeled: "Load," "Wash," and "Elute."

Methodology:

• Conditioning: Place the SPE cartridge on the manifold. Pass the conditioning solvent through the cartridge. Do not collect this fraction.

• Equilibration: Pass the equilibration solvent through the cartridge. Do not let the sorbent bed dry. Do not collect this fraction.

• Sample Loading: Place a labeled "Load" collection vial under the cartridge. Load your sample at the prescribed flow rate. Collect all effluent that passes through into this vial.

• Washing: Replace the "Load" vial with a labeled "Wash" vial. Pass your wash solvent through the cartridge. Collect all effluent into the "Wash" vial. If you have multiple wash steps with different solvents, use a separate, clearly labeled vial for each.

• Elution: Replace the "Wash" vial with a labeled "Elute" vial. Apply your elution solvent and collect the purified extract.

• Analysis: Analyze the contents of the "Load," "Wash," and "Elute" vials using your established analytical method (e.g., HPLC-UV) to determine the concentration and amount of Avilamycin C in each fraction.

• Diagnosis: Use the results to identify the problematic step by determining where the majority of your analyte is found. Refer to the troubleshooting guide in Section 2.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. Avilamycin [drugfuture.com]
• 3. Avilamycin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Avilamycin | 11051-71-1 [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. google.com [google.com]
• 9. welch-us.com [welch-us.com]
• 10. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 11. SPE Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 12. specartridge.com [specartridge.com]
• 13. Factors Affecting Solid Phase Extraction - Raykol Group (XiaMen) Corp., Ltd. [raykolgroup.com]
• 14. silicycle.com [silicycle.com]

Minimizing degradation of Avilamycin C during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the degradation of Avilamycin C during analysis.

FAQs and Troubleshooting Guides

This section addresses common issues encountered during the analysis of Avilamycin C, providing potential causes and solutions in a straightforward question-and-answer format.

Q1: I am seeing variable and lower than expected concentrations of Avilamycin C in my results. What could be the cause?

A1: This is a common issue often related to the inherent instability of Avilamycin C. Several factors during your experimental workflow could be contributing to its degradation. Consider the following:

• pH of your solutions: Avilamycin C is susceptible to pH-dependent hydrolysis. It is most stable at a neutral pH of 7.[1] Degradation increases at both acidic (pH 5) and alkaline (pH 9) conditions.

• Exposure to light: Photodegradation is a significant issue. Avilamycin C can degrade rapidly when exposed to light.

• Temperature: Elevated temperatures during sample preparation, storage, and analysis can accelerate degradation.

• Sample Matrix: Complex matrices can contain components that may promote the degradation of Avilamycin C.

Troubleshooting Steps:

• pH Control: Ensure all aqueous solutions and buffers used during extraction and in the mobile phase are maintained at or near pH 7.

• Light Protection: Work with amber vials and protect samples from direct light at all stages of the experiment.

• Temperature Control: Keep samples on ice or in a cooling block during preparation. Use a cooled autosampler set to 4°C for storing samples awaiting injection.

• Method Validation: If you are developing a new method, perform stability studies of Avilamycin C in your specific matrix and analytical solutions to understand its degradation profile.

Q2: My chromatograms show multiple peaks besides the main Avilamycin C peak, and the peak shape is poor. What could be the problem?

A2: The appearance of extra peaks and poor peak shape can be indicative of on-column degradation or interactions with the stationary phase.

• On-Column Degradation: The HPLC column environment, including the stationary phase and mobile phase, can contribute to the degradation of sensitive analytes like Avilamycin C.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to the degradation of Avilamycin C on the column, resulting in tailing peaks or the appearance of degradation product peaks.

• Reactive Sites on the Column: Some HPLC columns may have active sites that can interact with and degrade Avilamycin C.

Troubleshooting Steps:

• Mobile Phase Optimization: Ensure your mobile phase is buffered at a neutral pH. Ammonium acetate is a commonly used buffer in LC-MS methods for Avilamycin C and can help maintain a stable pH.[2][3][4][5][6]

• Column Selection: Use a high-quality, end-capped C18 column to minimize interactions with free silanol groups.

• Guard Column: Employ a guard column to protect your analytical column from contaminants in the sample matrix that might promote on-column degradation.

• Injection Volume and Concentration: Injecting a smaller volume or a more dilute sample may reduce on-column degradation effects.

Q3: How should I prepare and store my Avilamycin C samples to ensure their stability?

A3: Proper sample preparation and storage are critical for obtaining accurate and reproducible results.

Best Practices for Sample Preparation:

• Solvent Selection: Use high-purity solvents such as acetonitrile or acetone for extraction.[2][7][8]

• Minimize Processing Time: Keep the time between sample extraction and analysis as short as possible.

• Temperature: Perform all extraction and processing steps at low temperatures (e.g., on ice).

• Light Protection: Use amber glassware or cover your sample containers with aluminum foil.

Best Practices for Sample Storage:

• Short-Term Storage (in autosampler): Store reconstituted samples in a cooled autosampler at 4°C.

• Long-Term Storage: For longer-term storage, freeze samples at -20°C or below. However, it is always best to analyze samples as soon as possible after preparation.

Quantitative Data Summary

The stability of Avilamycin C is highly dependent on the experimental conditions. The following table summarizes the known stability data.

Condition	Matrix/Solvent	Temperature	Half-life / Stability	Citation
pH	Aqueous Buffer	24°C	~230 hours at pH 7	[1]
Aqueous Buffer	24°C	~12 hours at pH 5	[1]
Aqueous Buffer	24°C	~52 hours at pH 9	[1]
Light	pH 7 Buffer	Not Specified	1.2 hours (simulated sunlight)

Experimental Protocols

Protocol 1: Sample Preparation for Avilamycin C Analysis from Animal Tissue

This protocol is a general guideline for the extraction of Avilamycin C from animal tissue, focusing on minimizing degradation.

• Homogenization: Homogenize a known weight of tissue (e.g., 1-5 g) with a 3-fold volume of ice-cold acetone.

• Extraction: Shake or vortex the mixture vigorously for 15-20 minutes in an amber tube.

• Centrifugation: Centrifuge the homogenate at 4°C and high speed (e.g., 10,000 x g) for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Evaporation: Evaporate the acetone under a gentle stream of nitrogen at a temperature not exceeding 30°C.

• Reconstitution: Reconstitute the residue in a known volume of mobile phase (e.g., acetonitrile:water 50:50 with 10 mM ammonium acetate, pH 7).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an amber HPLC vial.

• Analysis: Analyze immediately or store at 4°C in a cooled autosampler for a short period.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol outlines a basic HPLC-UV method suitable for the analysis of Avilamycin C, designed to separate the parent compound from its potential degradation products.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in water (pH adjusted to 7.0).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 70% B

  • 15-18 min: 70% B

  • 18-20 min: 70% to 30% B

  • 20-25 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 290 nm.[2]

• Injection Volume: 10 µL.

Visualizations

Diagram 1: Avilamycin C Degradation Pathways

Caption: Key degradation pathways of Avilamycin C.

Diagram 2: Troubleshooting Workflow for Low Avilamycin C Recovery

Caption: A logical workflow for troubleshooting low recovery of Avilamycin C.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Selection of appropriate internal standards for Avilamycin C quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the quantification of Avilamycin C.

Frequently Asked Questions (FAQs)

Q1: What is the recommended approach for quantifying Avilamycin C in biological matrices?

A1: The standard and regulatory-accepted method for quantifying total avilamycin residues in tissues is not by measuring the parent compound directly. Instead, the sample is subjected to alkaline hydrolysis to convert all avilamycin and its metabolites into a single, stable marker residue: dichloroisoeverninic acid (DIA) .[1][2][3][4][5][6] This approach simplifies the analysis and provides a more accurate measure of total residue.

Q2: What are the most suitable analytical techniques for Avilamycin C quantification?

A2: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques.[1][2][3][7] LC-MS/MS is generally preferred for its high sensitivity, selectivity, and ability to mitigate matrix effects, which is crucial for complex biological samples.[2][4]

Q3: Which internal standards are appropriate for the quantification of Avilamycin C?

A3: The choice of internal standard is critical for accurate quantification. The most appropriate internal standard is an isotopically labeled version of the analyte. For the analysis of Avilamycin C via its marker residue DIA, the recommended internal standard is dichloroisoeverninic acid-d6 (DIA-d6) .[5][8] This internal standard closely mimics the chromatographic behavior and ionization efficiency of DIA, effectively compensating for variations in sample preparation and instrument response. Another internal standard that has been used is Dicamba .[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	Suboptimal chromatographic conditions.	Optimize the mobile phase composition and gradient. Ensure the pH of the mobile phase is appropriate for the analyte. A C18 column is commonly used.[1]
Column degradation.	Replace the analytical column. Use a guard column to protect the main column.
High Variability in Results	Inconsistent sample preparation.	Ensure precise and consistent execution of the extraction, hydrolysis, and cleanup steps for all samples and standards.
Matrix effects suppressing or enhancing the analyte signal.[4]	The use of an isotopically labeled internal standard like dichloroisoeverninic acid-d6 is the most effective way to compensate for matrix effects.[5][8] Matrix-matched calibration curves can also be employed.
Low Analyte Recovery	Incomplete extraction from the sample matrix.	Optimize the extraction solvent and procedure. Acetone is a commonly used extraction solvent.[1][3][10] Ensure thorough homogenization of the tissue sample.
Inefficient hydrolysis of avilamycin to DIA.	Optimize the alkaline hydrolysis conditions (time, temperature, and base concentration). A conversion rate of ≥92% has been reported.[5][8]
Loss of analyte during cleanup steps.	Evaluate each step of the cleanup process (e.g., liquid-liquid extraction, solid-phase extraction) for potential analyte loss.
Interference Peaks	Co-eluting compounds from the sample matrix.	Improve the sample cleanup procedure.[2][3] Adjust the chromatographic gradient to better separate the analyte from interfering peaks. Utilize the high selectivity of LC-MS/MS by monitoring specific precursor-product ion transitions (MRM).[1]

Experimental Protocols

Quantification of Avilamycin as Dichloroisoeverninic Acid (DIA) by LC-MS/MS

This protocol is a generalized procedure based on published methods.[1][2][3][4][5]

1. Sample Preparation and Extraction:

• Homogenize 1-2 grams of tissue (e.g., muscle, liver).

• Add the internal standard (dichloroisoeverninic acid-d6).

• Extract the sample with acetone.

• Centrifuge to separate the supernatant.

2. Alkaline Hydrolysis:

• Evaporate the acetone from the supernatant.

• Add a strong base (e.g., NaOH) to the residue.

• Heat the mixture to hydrolyze avilamycin and its metabolites to DIA.

3. Liquid-Liquid Extraction and Cleanup:

• Acidify the hydrolyzed sample.

• Partition the DIA into an organic solvent like ethyl acetate.

• Wash the organic phase to remove impurities.

• Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• Column: C18 reversed-phase column (e.g., Agilent SB-Aq).[7]

• Mobile Phase: A gradient of ammonium acetate in water and acetonitrile is commonly used.[7]

• Ionization: Electrospray ionization (ESI) in negative mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific transitions for DIA and the internal standard (DIA-d6).

Quantitative Data Summary

Internal Standard	Analytical Method	Matrix	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Dichloroisoeverninic acid-d6	LC-MS/MS	Poultry & Porcine Muscle	94 - 106	≤ 11	0.7 - 2.7	2.4 - 8.3
Not specified	LC-MS/MS	Porcine Muscle, Fat, Liver	100 - 108	< 6	0.5	Not specified
Dicamba	LC-MS/MS	Rabbit Muscle & Liver	Not specified	Not specified	Not specified	9

Data compiled from multiple sources.[2][5][8][9] This table is for illustrative purposes; specific performance characteristics will depend on the exact method and laboratory.

Visualizations

Caption: Workflow for Avilamycin C quantification.

Caption: Troubleshooting logic for quantification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. fao.org [fao.org]

Optimizing mobile phase composition for Avilamycin C separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase composition for the separation of Avilamycin C using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for Avilamycin C separation?

A common starting point for reversed-phase HPLC separation of Avilamycin C involves a mixture of an organic solvent and an aqueous buffer. A frequently used mobile phase consists of acetonitrile and an ammonium acetate solution.[1][2] The ratio of these components is critical and often requires optimization.

Q2: How does the mobile phase composition affect the retention of Avilamycin C?

In reversed-phase HPLC, increasing the proportion of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase will typically decrease the retention time of Avilamycin C. Conversely, increasing the aqueous component concentration will lead to longer retention times. This relationship allows for the fine-tuning of the separation.

Q3: What are the common organic solvents and aqueous buffers used for Avilamycin C analysis?

• Organic Solvents: Acetonitrile and methanol are the most commonly used organic modifiers.[3] Acetonitrile is often favored for its lower viscosity and UV transparency.

• Aqueous Buffers: Ammonium acetate is a popular choice for the aqueous component of the mobile phase.[1][2] The concentration of the buffer can influence peak shape and retention.

Q4: Should I use isocratic or gradient elution for Avilamycin C separation?

The choice between isocratic and gradient elution depends on the complexity of the sample matrix and the presence of other Avilamycin factors or impurities.

• Isocratic Elution: A constant mobile phase composition is used throughout the run. This is suitable for simple mixtures where all components are well-resolved in a reasonable time.

• Gradient Elution: The mobile phase composition is changed during the run, typically by increasing the organic solvent concentration. This is beneficial for complex samples containing compounds with a wide range of polarities, as it can improve peak resolution and reduce analysis time.[3]

Q5: What detection wavelength is recommended for Avilamycin C?

Based on published methods, a UV detection wavelength in the range of 290-295 nm is commonly used for the analysis of Avilamycin.[1][2][4]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	- Mobile phase pH is inappropriate for the analyte. - Column overload. - Interference from matrix components.	- Adjust the pH of the aqueous buffer. - Reduce the injection volume or sample concentration. - Optimize the sample preparation procedure to remove interfering substances.
Peak Splitting	- Co-elution of an interfering compound. - Column contamination or degradation.	- Adjust the mobile phase composition (e.g., solvent ratio, buffer concentration) to improve resolution. - Flush the column with a strong solvent or replace the column if necessary.
Inconsistent Retention Times	- Inadequate column equilibration. - Fluctuations in mobile phase composition. - Temperature variations.	- Ensure the column is sufficiently equilibrated with the mobile phase before each injection. - Prepare fresh mobile phase daily and ensure proper mixing. - Use a column oven to maintain a constant temperature.
High Backpressure	- Blockage in the HPLC system (e.g., tubing, frit, or column). - High mobile phase viscosity. - Particulate matter from the sample.	- Systematically check and clean or replace system components. - Consider using a less viscous organic solvent (e.g., acetonitrile instead of methanol). - Filter all samples and mobile phases before use.

Experimental Protocols

General HPLC Method for Avilamycin C Separation

This protocol is a generalized procedure based on common practices found in the literature.[1][2][4]

1. Materials and Reagents:

• Avilamycin C standard

• Acetonitrile (HPLC grade)

• Ammonium acetate (analytical grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• 0.22 µm or 0.45 µm syringe filters

2. Mobile Phase Preparation (Example):

• Mobile Phase A: Prepare a 10 mM ammonium acetate solution in water. Filter through a 0.45 µm membrane.

• Mobile Phase B: Acetonitrile (HPLC grade).

• The final mobile phase composition will be a mixture of A and B, which needs to be optimized for the specific application (e.g., 48% acetonitrile and 52% 0.01N ammonium acetate buffer).[2]

3. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1][3]

• Mobile Phase: A mixture of Mobile Phase A and Mobile Phase B.

• Flow Rate: 0.5 - 1.0 mL/min.[2][4]

• Column Temperature: 30°C.[1][4]

• Injection Volume: 20 - 50 µL.[2][3]

• Detection: UV at 295 nm.[2][4]

4. Sample Preparation:

• Dissolve the Avilamycin C sample in a suitable solvent, which is often the initial mobile phase composition.

• Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter before injection.

Data Presentation

Table 1: Example HPLC Parameters for Avilamycin Separation

Parameter	Method 1	Method 2	Method 3
Column	Agilent SB-Aq, 250 x 4.6 mm, 5 µm[1]	C18, 250 x 4.6 mm, 5.0 µm[3]	Kromosil 5 µm C-18[2]
Mobile Phase A	10 nmol/L ammonium acetate[1]	Methanol/ammonium acetate (50/50)[3]	0.01N ammonium acetate buffer[2]
Mobile Phase B	Acetonitrile[1]	Methanol/ammonium acetate (80/20)[3]	Acetonitrile[2]
Elution Mode	Not Specified	Gradient[3]	Isocratic (48% Acetonitrile)[2]
Flow Rate	Not Specified	1.1 mL/min[3]	1.0 mL/min[2]
Column Temp.	30°C[1]	32°C[3]	Not Specified
Detection	290 nm[1]	ELSD[3]	295 nm[2]

Visualizations

Caption: Workflow for Avilamycin C analysis and mobile phase optimization.

Caption: Logical flow for troubleshooting common HPLC issues.

References

• 1. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN108152414B - Method for detecting avilamycin premix by HPLC-ELSD - Google Patents [patents.google.com]
• 4. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]

Column selection for optimal resolution of Avilamycin C factors

Welcome to the technical support center for the optimal chromatographic resolution of Avilamycin factors. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting HPLC column for separating Avilamycin factors?

A1: For initial method development, a reversed-phase C18 column is the most commonly recommended stationary phase for the separation of Avilamycin factors.[1][2] Columns such as the Agilent SB-Aq or Kromosil 5 micro C-18 have been successfully used.[2][3] These columns provide a good balance of hydrophobicity and surface chemistry to effectively resolve the various Avilamycin components.

Q2: What are the typical mobile phase compositions for Avilamycin C factor analysis?

A2: A common mobile phase consists of a gradient or isocratic mixture of acetonitrile and an aqueous buffer, typically ammonium acetate.[2][3] The concentration of ammonium acetate is often in the range of 10-100 mM. The organic modifier, acetonitrile, is preferred for its elution strength and compatibility with UV and MS detectors.

Q3: Is an alternative to reversed-phase chromatography available for separating Avilamycin factors?

A3: Yes, Hydrophilic Interaction Liquid Chromatography (HILIC) presents a viable alternative for separating polar compounds like oligosaccharide antibiotics. HILIC columns can provide different selectivity compared to C18 columns and may be particularly useful for resolving closely eluting or more polar Avilamycin factors.

Q4: How can I improve the resolution between critical pairs of Avilamycin factors?

A4: To enhance resolution, you can optimize several parameters:

• Mobile Phase Composition: Adjusting the gradient slope or the isocratic percentage of the organic solvent can significantly impact selectivity.

• Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, though it will also increase the analysis time.[4]

• Column Temperature: Optimizing the column temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, thereby influencing resolution.

• pH of the Mobile Phase: The pH of the aqueous buffer can alter the ionization state of the analytes and the stationary phase, which can lead to changes in retention and selectivity.

Troubleshooting Guides

This section addresses common issues encountered during the chromatographic analysis of Avilamycin C factors.

Issue 1: Poor Resolution and Co-elution of Avilamycin Factors

Symptoms:

• Overlapping peaks for different Avilamycin factors.

• Inability to accurately quantify individual factors, particularly minor ones like Avilamycin C.

Possible Causes and Solutions:

Cause	Recommended Solution
Inadequate Mobile Phase Strength	Modify the gradient profile. A shallower gradient can improve the separation of closely eluting peaks. For isocratic methods, systematically vary the percentage of the organic solvent.
Suboptimal Column Chemistry	If using a C18 column, consider a different C18 with alternative bonding or end-capping. For more polar factors, a HILIC column might provide better separation.
Insufficient Column Efficiency	Ensure the column is not old or degraded. Check for and address any extra-column dead volume in the HPLC system. Consider using a column with a smaller particle size or a longer length to increase theoretical plates.
Inappropriate pH	Adjust the pH of the mobile phase. The pKa of Avilamycin factors can influence their retention, and a small change in pH can sometimes lead to significant improvements in selectivity.

Issue 2: Peak Tailing for Avilamycin Factor Peaks

Symptoms:

• Asymmetric peaks with a pronounced "tail."

• Difficulty in accurate peak integration and quantification.

Possible Causes and Solutions:

Cause	Recommended Solution
Secondary Interactions with Silanols	Add a competitive base, such as triethylamine (TEA), to the mobile phase in low concentrations (e.g., 0.1%) to mask active silanol groups on the silica support. Using a base-deactivated column can also mitigate this issue.
Column Overload	Reduce the injection volume or the concentration of the sample.
Mismatched Injection Solvent	Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase. Injecting in a stronger solvent can lead to peak distortion.
Column Contamination	Flush the column with a strong solvent to remove any adsorbed contaminants. If the problem persists, the column may need to be replaced.

Experimental Protocols

Key Experiment: HPLC-UV Analysis of Avilamycin Factors

This protocol provides a general procedure for the separation of Avilamycin factors using a reversed-phase HPLC system with UV detection.

1. Sample Preparation:

• Accurately weigh a known amount of the Avilamycin sample.
• Dissolve the sample in a suitable solvent, such as methanol or a mixture of acetonitrile and water, to a known concentration.
• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

Parameter	Recommended Setting
Column	Agilent SB-Aq, 250 x 4.6 mm, 5 µm[3][4]
Mobile Phase A	100 mM Ammonium Acetate in Water[4]
Mobile Phase B	Acetonitrile[4]
Gradient	Start with a suitable initial percentage of B, and gradually increase to elute all factors. A typical gradient might be from 30% to 70% B over 20 minutes.
Flow Rate	0.5 - 1.0 mL/min[2][4]
Column Temperature	30 °C[3][4]
Detection Wavelength	295 nm[2][4]
Injection Volume	10 - 50 µL

3. Data Analysis:

• Identify the peaks corresponding to the different Avilamycin factors based on their retention times relative to a standard.
• Integrate the peak areas to determine the relative abundance of each factor.
• For quantitative analysis, construct a calibration curve using certified reference standards.

Visualizations

Logical Workflow for Method Development

This diagram illustrates a systematic approach to developing a robust HPLC method for the separation of Avilamycin C factors.

Caption: A workflow for HPLC method development for Avilamycin C factor resolution.

Troubleshooting Logic for Peak Tailing

This diagram outlines the decision-making process for troubleshooting peak tailing issues.

Caption: A troubleshooting guide for addressing peak tailing in HPLC analysis.

References

• 1. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC-MS/MS Methods for Avilamycin C Determination in Poultry Tissues

This guide provides a comprehensive comparison of validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) methods for the quantification of Avilamycin C in poultry tissues. Avilamycin, an orthosomycin antibiotic, is utilized in veterinary medicine to control enteric infections in poultry.[1] Regulatory monitoring of its residues in food products is crucial for ensuring consumer safety. This document outlines the experimental protocols and performance characteristics of various methods, offering researchers, scientists, and drug development professionals a valuable resource for selecting and implementing the most suitable analytical approach.

Methodology Overview

The standard approach for Avilamycin C residue analysis involves its conversion to a stable marker residue, dichloroisoeverninic acid (DIA), through alkaline hydrolysis.[2][3] This is due to the complexity of the Avilamycin molecule and the difficulty in achieving sensitive detection of the parent compound.[3] The subsequent quantification of DIA is performed using HPLC-MS/MS, a highly selective and sensitive technique.

Experimental Protocols

A detailed comparison of the experimental protocols for two prominent HPLC-MS/MS methods is presented below. These methods have been validated for the analysis of Avilamycin C (as DIA) in poultry tissues.

Method 1: Isotope Dilution HPLC-MS/MS

This method, as described by Leung et al. (2014), employs an isotope dilution technique for accurate quantification.

Sample Preparation and Extraction:

• Homogenized poultry muscle tissue is subjected to alkaline hydrolysis without prior extraction or preconcentration.[2]

• The hydrolysate is then acidified and partitioned into an organic solvent.

• Cleanup is performed using a combination of liquid-liquid extraction and solid-phase extraction (SPE) to minimize matrix effects.[2]

• Dichloroisoeverninic acid-d6 is used as an internal standard to ensure accuracy.[2]

Chromatographic Conditions:

• Column: C18 reversed-phase column

• Mobile Phase: A gradient of acetonitrile and water (specific gradient not detailed in the abstract)

• Flow Rate: Not specified

• Injection Volume: Not specified

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode

• Scan Type: Selected Reaction Monitoring (SRM)

• Monitored Transitions: Specific precursor and product ions for DIA and its deuterated internal standard are monitored.

Method 2: HPLC-MS/MS with Alkaline Hydrolysis

This method, referenced in a study by Bulkatov et al., also relies on alkaline hydrolysis for the determination of Avilamycin as DIA.

Sample Preparation and Extraction:

• Poultry meat samples are extracted with acetone.[4]

• The extract undergoes alkaline hydrolysis to convert Avilamycin to DIA.[4]

• The resulting solution is partitioned into ethyl acetate.[4]

• A cleanup step is performed prior to LC-MS/MS analysis.[4]

Chromatographic and Mass Spectrometry Conditions: While the specific parameters are not detailed in the provided abstract, the method utilizes HPLC-MS/MS for the final determination of DIA.

Performance Characteristics: A Comparative Analysis

The validation parameters for the different HPLC-MS/MS methods are summarized in the tables below, allowing for a direct comparison of their performance.

Table 1: Linearity and Recovery

Method	Linearity (Range)	Correlation Coefficient (r²)	Recovery (%)	Tissue Type
Isotope Dilution HPLC-MS/MS[2]	Not Specified	> 0.99 (Implied)	94 - 106	Poultry Muscle
HPLC-MS/MS with Alkaline Hydrolysis[4]	10 - 1000 µg/kg	> 0.999	70 - 99	Chicken Meat
Alternative HPLC-MS/MS[4]	Not Specified	> 0.996	85 - 108	Swine, Chicken, Fish Muscle

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Method	LOD (µg/kg)	LOQ (µg/kg)	Tissue Type
Isotope Dilution HPLC-MS/MS[2]	2.7	8.3	Poultry Muscle
HPLC-MS/MS with Alkaline Hydrolysis[4]	Not Specified	10	Chicken Meat
Alternative HPLC-MS/MS[4]	0.3	1.0	Chicken, Bovine, Swine Muscle, Swine Liver
FAO Report[1]	Liver: 3.0, Fat/Skin: 5.0, Muscle: 4.4, Kidney: 4.9	Not Specified	Chicken Tissues

Table 3: Precision

Method	Repeatability (RSD%)	Within-Laboratory Reproducibility (RSD%)	Tissue Type
Isotope Dilution HPLC-MS/MS[2]	≤ 11	Not Specified	Poultry Muscle
HPLC-MS/MS with Alkaline Hydrolysis[4]	< 13	< 15	Chicken Meat
Alternative HPLC-MS/MS[4]	< 10	Not Specified	Swine, Chicken, Fish Muscle

Alternative Methodologies

While HPLC-MS/MS is the gold standard for confirmation and quantification, other methods have been developed for screening and analysis.

• Microbiological Assay: This method is mentioned as a technique for analyzing Avilamycin residues but generally lacks the specificity and sensitivity of chromatographic methods.[1]

• High-Performance Liquid Chromatography with UV or Fluorescence Detection: These methods can be used for quantification but may be more susceptible to matrix interference compared to MS/MS detection.[5] A method for nosiheptide, another antibiotic, utilized fluorescence detection after derivatization.[4]

• Immunoassays (ELISA): An indirect competitive enzyme-linked immunosorbent assay (ic-ELISA) has been developed for Avilamycin, offering a high-throughput screening tool with a detection limit of 0.21 ng/mL in standard solutions.[4]

Visualizing the Workflow

The following diagrams illustrate the key steps in the analytical workflow for the determination of Avilamycin C in poultry tissues.

Caption: General experimental workflow for HPLC-MS/MS analysis of Avilamycin C.

Caption: Logical relationship between analytical methods and key validation parameters.

References

• 1. fao.org [fao.org]
• 2. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]

Inter-laboratory comparison of Avilamycin C analytical methods

This guide provides a detailed comparison of common analytical methods for the quantification of Avilamycin C, a crucial antibiotic in veterinary medicine. The information is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of method performance and protocols to aid in the selection of the most appropriate analytical strategy.

Data Presentation: Quantitative Comparison of Analytical Methods

The performance of different analytical methods for Avilamycin C is critical for accurate quantification in various matrices. The following table summarizes the key performance parameters of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and Microbiological Assays.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Citation
HPLC-UV	Pig Faeces	-	0.9 mg/kg (Avilamycin A), 0.2 mg/kg (Avilamycin B)	>98%	[1]
Chicken Digestive Tract	-	-	-	[2]
Plasma	0.05 μg/mL	0.1 μg/mL	-	[3]
Ileal Content	0.08 μg/mL	0.1 μg/mL	-	[3]
LC-MS/MS	Porcine Muscle, Fat, Liver	-	0.01 mg/kg	100-108%	[4][5]
Poultry Muscle	2.7 μg/kg	8.3 μg/kg	94-106%	[6][7]
Porcine Muscle	0.7 μg/kg	2.4 μg/kg	94-106%	[6][7]
Microbiological Assay	Chicken Tissues	0.05 mg/kg	-	-	[8]
Rabbit Tissues	5 μg/kg	-	-	[9]

Experimental Workflows and Logical Relationships

The following diagram illustrates a generalized workflow for the analysis of Avilamycin C in a laboratory setting, from sample reception to final data reporting.

A generalized workflow for Avilamycin C analysis.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are synthesized from various validated methods and offer a comprehensive guide for laboratory implementation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Avilamycin A and B in various matrices.

a. Sample Preparation (Pig Faeces Example)[1]

• Weigh 1 g of homogenized faeces into a screw-capped tube.

• Add 5 mL of acetonitrile.

• Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Perform a solid-phase extraction (SPE) cleanup using a normal-phase cartridge.

• Elute the analytes and evaporate to dryness.

• Reconstitute the residue in the mobile phase for HPLC analysis.

b. Chromatographic Conditions[1][2]

• Column: Agilent SB-Aq, 250 x 4.6 mm, 5 µm or Kromosil 5 micro C-18.

• Mobile Phase: A gradient or isocratic mixture of ammonium acetate buffer and acetonitrile. For example, 48% acetonitrile and 52% 0.01N ammonium acetate buffer.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 295 nm.

• Injection Volume: 35 - 50 µL.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and selective, often used for regulatory monitoring of total Avilamycin residues as its marker residue, dichloroisoeverninic acid (DIA).[4][5]

a. Sample Preparation (Porcine Tissue Example)[4][5]

• Homogenize 10 g of tissue sample.

• Extract the sample with acetone.

• Hydrolyze the extract to convert Avilamycin and its metabolites to DIA.

• Partition the DIA into ethyl acetate.

• Perform a cleanup step.

• The final extract is then ready for LC-MS/MS analysis.

b. LC-MS/MS Conditions[4][5]

• LC Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and an aqueous solution (e.g., water with a modifier).

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, depending on the analyte.

• MS/MS Transitions: Specific precursor-to-product ion transitions are monitored for DIA for quantification and confirmation.

Microbiological Assay

This assay is based on the antimicrobial activity of Avilamycin and is used to determine its potency in feed and tissues.

a. Sample Preparation (Feed Example)[8]

• Extract a known amount of feed sample with an appropriate solvent.

• Perform serial dilutions of the extract.

b. Assay Procedure[8]

• An agar medium is seeded with a susceptible test microorganism, such as Micrococcus luteus.

• The prepared sample extracts and Avilamycin standards are applied to wells or cylinders on the agar plate.

• The plates are incubated to allow for bacterial growth.

• The diameter of the zones of inhibition around the samples and standards are measured.

• The concentration of Avilamycin in the sample is determined by comparing the size of its inhibition zone to those of the standards.

References

• 1. Determination of avilamycin A and B in pig faeces by solid phase extraction and reverse-phase HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN109932459A - A kind of method of avilamycin in quantitative detection chicken alimentary canal - Google Patents [patents.google.com]
• 3. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. food.ec.europa.eu [food.ec.europa.eu]
• 9. fao.org [fao.org]

Cross-Validation of Avilamycin C Quantification in Diverse Animal Feeds: A Comparative Guide

This guide provides a comparative overview of analytical methodologies for the quantification of Avilamycin C in various animal feed matrices. As a critical component in veterinary medicine for promoting growth and preventing enteric diseases in livestock, ensuring the accurate measurement of Avilamycin C in medicated feeds is paramount for regulatory compliance and animal health.[1][2] This document details experimental protocols, presents comparative performance data, and outlines the logical framework for cross-validating analytical methods across poultry, swine, and cattle feeds.

Comparative Analysis of Analytical Methods

The quantification of Avilamycin C in animal feed is predominantly achieved through High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While HPLC methods offer reliability, LC-MS/MS provides superior sensitivity and specificity, particularly in complex matrices. For regulatory purposes, Avilamycin residues are often measured as the marker residue, dichloroisoeverninic acid (DIA), after hydrolysis.[3][4][5]

Performance of LC-MS/MS Method for Avilamycin (as DIA) in Animal Tissues

The following table summarizes the performance of an isotope dilution LC-MS/MS method for the determination of Avilamycin as its marker residue, dichloroisoeverninic acid (DIA), in poultry and porcine muscles. This data from animal tissues provides a benchmark for expected performance in feed matrices, which are often more complex.

Parameter	Poultry Muscle	Porcine Muscle
Recovery	94 - 106%	94 - 106%
Precision (RSD)	≤ 11%	≤ 11%
LOD	2.7 µg/kg	0.7 µg/kg
LOQ	8.3 µg/kg	2.4 µg/kg
Data sourced from a study on the determination of Avilamycin as DIA in animal muscles.[3]

Performance of HPLC Method for Avilamycin in Poultry Feed

This table presents the performance of a liquid chromatography method for the direct quantification of Avilamycin factors A and B in poultry feed.

Parameter	Avilamycin A
Recovery	93.29 - 97.26%
Precision (RSD)	1.1 - 3.4%
Data from a study on the determination of Avilamycin in poultry feeds by liquid chromatography.[8]

Experimental Protocols

A harmonized and robust experimental protocol is crucial for the accurate quantification of Avilamycin C across different feed matrices. The following protocol is a synthesis of methodologies reported in the literature for the analysis of Avilamycin in animal feeds and tissues, primarily utilizing LC-MS/MS.

Sample Preparation and Extraction

• Grinding: Obtain a representative sample of the animal feed and grind it to a fine powder to ensure homogeneity.

• Extraction:

  • Weigh 5-10 g of the ground feed sample into a centrifuge tube.

  • Add 20 mL of acetonitrile (for direct analysis of Avilamycin) or acetone (for analysis as DIA).[4][8]

  • Vortex or shake vigorously for 15-20 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet with another 20 mL of the extraction solvent and combine the supernatants.

Hydrolysis (for DIA analysis)

• Evaporate the combined supernatant to dryness under a gentle stream of nitrogen.

• Add 10 mL of 1M sodium hydroxide to the residue.

• Incubate in a water bath at a controlled temperature to facilitate the hydrolysis of Avilamycin to DIA.[4]

• Cool the sample and neutralize the pH with hydrochloric acid.

Clean-up

• Liquid-Liquid Extraction (for DIA):

  • Add 10 mL of ethyl acetate to the neutralized hydrolysate.

  • Vortex for 5 minutes and centrifuge.

  • Collect the upper ethyl acetate layer. Repeat the extraction.

  • Combine the ethyl acetate fractions and evaporate to dryness.[4]

• Solid-Phase Extraction (SPE) (for Avilamycin):

  • Condition a normal-phase SPE cartridge (e.g., silica) with the appropriate solvent.[8]

  • Load the extracted sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the Avilamycin with a suitable solvent mixture.

  • Evaporate the eluate to dryness.

Final Preparation and Instrumental Analysis

• Reconstitute the dried residue in a suitable volume (e.g., 1 mL) of the mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

• Inject the sample into the LC-MS/MS system.

• Quantify the analyte using a calibration curve prepared with matrix-matched standards or by using an isotope-labeled internal standard.[3]

Visualizing the Workflow and Cross-Validation

To better illustrate the analytical process and the logic of cross-validation, the following diagrams are provided in Graphviz DOT language.

Caption: General workflow for Avilamycin C quantification in animal feed.

Caption: Logical framework for cross-validation of an analytical method.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Determination of avilamycin as dichloroisoeverninic acid in poultry and porcine muscles by isotope dilution liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Avilamycin and Virginiamycin on Broiler Performance and Gut Health

For Immediate Release: November 10, 2025 – This guide presents a comprehensive comparison of the efficacy of two widely used antibiotic growth promoters in the poultry industry, Avilamycin and Virginiamycin, with a focus on their impact on broiler performance, gut health, and their underlying mechanisms of action. This document is intended for researchers, scientists, and drug development professionals.

Executive Summary

Avilamycin and Virginiamycin are both effective in promoting growth and improving feed efficiency in broiler chickens. Their primary mode of action involves the modulation of the gut microbiota, leading to a healthier intestinal environment and improved nutrient absorption. While both antibiotics demonstrate significant benefits, their specific impacts on performance metrics and microbial populations can differ. Avilamycin has shown strong efficacy in controlling necrotic enteritis and improving growth performance. Virginiamycin is also effective in enhancing growth and feed efficiency, with notable effects on intestinal metabolism. The choice between these two growth promoters may depend on specific production goals and the health challenges prevalent in a particular flock.

Comparative Performance Data

The following tables summarize the quantitative data from various studies on the effects of Avilamycin and Virginiamycin on broiler performance. It is important to note that direct head-to-head comparisons under identical conditions are limited, and results can vary based on factors such as diet, environmental conditions, and the health status of the birds.

Table 1: Effect of Avilamycin on Broiler Performance

Parameter	Control	Avilamycin	% Improvement	Study Reference
Body Weight Gain (g)
Day 0-35	1850	1940	5.4%	[1][2]
Day 0-42	2423	2521	4.0%	[3][4]
Feed Conversion Ratio
Day 0-35	1.75	1.72	1.7%	[5]
Day 0-42	1.62	1.60	1.2%
Mortality (%)
Necrotic Enteritis Challenge	31.04	3.02 - 7.53	75-90% reduction	[6]
Dressing Percentage (%)	70.2	71.1	1.3%	[1][2]

Table 2: Effect of Virginiamycin on Broiler Performance

Parameter	Control	Virginiamycin	% Improvement	Study Reference
Body Weight Gain (g)
Day 0-21	-	-	10.1%	[7]
Day 0-42	2423	2520.77	4.03%	[3][4]
Day 1-51	1890	1980	4.8%	[8]
Feed Conversion Ratio
Day 1-51	2.04	1.98	2.9%
Day 15-28	-	-	Significant Decrease	[3][4]
Mortality (%)	Not influenced	Not influenced	-
Carcass Yield (%)	63.3	64.0	1.1%	[9]

Mechanism of Action and Impact on Gut Microbiota

Both Avilamycin and Virginiamycin exert their growth-promoting effects primarily by modulating the intestinal microbiota.

Avilamycin , an orthosomycin antibiotic, is primarily active against Gram-positive bacteria.[10] It inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[11] This action helps to control pathogenic bacteria like Clostridium perfringens, the causative agent of necrotic enteritis.[6][10] Studies have shown that Avilamycin supplementation can alter the diversity and composition of the gut microbiota, though the effects can vary between different sections of the intestinal tract.[12] For instance, some studies have reported an increase in the diversity of ileal microbiota.[12]

Virginiamycin , a streptogramin antibiotic, also inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[13] It is effective against Gram-positive bacteria and has been shown to decrease the colonization of Clostridium perfringens.[7] Virginiamycin supplementation has been associated with significant shifts in the gut microbiota, particularly in the proximal small intestine.[13] Some studies have reported an enrichment of Propionibacterium and Corynebacterium in the ileum of Virginiamycin-treated birds.[14] Furthermore, Virginiamycin has been shown to alter the intestinal metabolome, affecting pathways related to amino acids, fatty acids, and vitamins.[7]

Experimental Protocols

Broiler Performance Trial

A typical experimental design to evaluate the efficacy of feed additives on broiler performance involves the following steps:

• Animal Husbandry: Day-old broiler chicks are randomly allocated to different dietary treatment groups with multiple replicate pens per treatment. Birds are housed in floor pens with appropriate bedding material and provided with feed and water ad libitum. Environmental conditions such as temperature and lighting are controlled and monitored throughout the trial.

• Diets: A basal diet is formulated to meet the nutritional requirements of the broilers. The experimental diets are created by adding the respective antibiotics (Avilamycin or Virginiamycin) at specified concentrations to the basal diet. A control group receives the basal diet without any antibiotic supplementation.

• Data Collection: Body weight and feed intake are recorded at regular intervals (e.g., weekly) to calculate body weight gain, feed intake, and feed conversion ratio (FCR). Mortality is recorded daily.

• Carcass Evaluation: At the end of the trial, a subset of birds from each treatment group is selected for carcass analysis to determine dressing percentage and the yield of different parts.

• Statistical Analysis: The collected data are subjected to statistical analysis, typically using Analysis of Variance (ANOVA), to determine the significance of the effects of the dietary treatments.

Necrotic Enteritis Challenge Model

To evaluate the efficacy of the antibiotics in controlling necrotic enteritis, a challenge model is often employed:

• Predisposing Factors: Broilers are often predisposed to necrotic enteritis through factors such as a high-protein diet or co-infection with Eimeria species, which causes coccidiosis and damages the intestinal lining.

• Challenge: Birds are orally inoculated with a virulent strain of Clostridium perfringens. The timing and dose of the challenge are critical for inducing the disease.

• Observation and Scoring: Following the challenge, birds are monitored for clinical signs of necrotic enteritis, and mortality is recorded. A subset of birds is euthanized at specific time points to score the severity of intestinal lesions.

• Microbiological Analysis: Intestinal contents can be collected to quantify the population of Clostridium perfringens.

Gut Microbiota Analysis (16S rRNA Gene Sequencing)

The following workflow is commonly used to analyze the impact of antibiotics on the gut microbiota:

• Sample Collection: Intestinal contents (e.g., from the ileum and cecum) are collected from birds in each treatment group at specific time points.

• DNA Extraction: Total genomic DNA is extracted from the intestinal contents using a commercial DNA extraction kit.

• PCR Amplification: The 16S rRNA gene, a marker gene for bacterial identification, is amplified from the extracted DNA using universal primers targeting specific variable regions (e.g., V3-V4).

• Library Preparation and Sequencing: The amplified DNA fragments are prepared for high-throughput sequencing (e.g., on an Illumina platform).

• Bioinformatic Analysis: The sequencing data is processed to identify the different bacterial taxa present in the samples and to determine their relative abundances. This allows for the comparison of the microbial community structure and diversity between the different treatment groups.

Visualizations

Caption: A flowchart illustrating the typical experimental workflow for comparing the efficacy of feed additives in broilers.

Caption: A diagram illustrating the proposed signaling pathway from antibiotic administration to improved broiler performance.

References

• 1. Effects of avilamycin on performance of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of avilamycin on performance of broiler chickens. | Semantic Scholar [semanticscholar.org]
• 3. Frontiers | Modulation of Growth Performance and Intestinal Microbiota in Chickens Fed Plant Extracts or Virginiamycin [frontiersin.org]
• 4. Modulation of Growth Performance and Intestinal Microbiota in Chickens Fed Plant Extracts or Virginiamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Antibiotic growth promoters virginiamycin and bacitracin methylene disalicylate alter the chicken intestinal metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Virginiamycin and broiler performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Avilamycin 10% – AGP alternatives,Anticoccidials,Antibiotic substitutes—Phiphar healthcare limited [phiphar.com]
• 11. animalfeedadditive.com [animalfeedadditive.com]
• 12. researchgate.net [researchgate.net]
• 13. Characterization of Intestinal Microbiota and Response to Dietary Virginiamycin Supplementation in the Broiler Chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 14. d-nb.info [d-nb.info]

A Comparative Analysis of Avilamycin C and Bacitracin for Growth Promotion in Poultry

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an objective comparison of two commonly used antibiotic growth promoters in the poultry industry: Avilamycin C and Bacitracin. The following sections detail their respective performance in promoting growth, their mechanisms of action, and the experimental protocols used in key studies.

Performance Data: Avilamycin C vs. Bacitracin

The efficacy of Avilamycin C and Bacitracin as growth promoters has been evaluated in numerous studies. While direct head-to-head trials under identical conditions are limited, a synthesis of available data provides valuable insights into their performance. The following tables summarize key performance indicators from various studies.

Table 1: Effects of Avilamycin on Broiler Performance

Study	Dosage	Duration	Weight Gain Improvement (%)	Feed Conversion Ratio (FCR) Improvement
Wellenreiter et al. (2000)[1][2]	10 ppm	45 days	4.1% (90g heavier)	Numerically improved (not significant)
Paradis et al. (2016)[3]	15-30 ppm	35 days	Significant increase vs. challenged control	Improved vs. challenged control
Costa et al. (2017)[4][5]	15 ppm	10 days	No significant effect	No significant effect

Table 2: Effects of Bacitracin on Broiler Performance

Study	Dosage	Duration	Weight Gain Improvement (%)	Feed Conversion Ratio (FCR) Improvement
Crisol-Martínez et al. (2017)[4][5][6]	50 ppm	10 days	-	Reduced (improved)
Lin et al. (2022)[7]	55 mg/kg	28 days	20.13%	5.5%
Gadde et al. (2019)[8]	200 g/ton	18 days	-	-

Mechanisms of Action

Avilamycin C and Bacitracin employ distinct mechanisms to exert their antimicrobial and growth-promoting effects.

Avilamycin C: This oligosaccharide antibiotic primarily targets Gram-positive bacteria. It functions by inhibiting bacterial protein synthesis.[9] This disruption of essential protein production ultimately hinders bacterial growth and proliferation.

Bacitracin: As a polypeptide antibiotic, Bacitracin also targets Gram-positive bacteria. Its primary mechanism involves interfering with the synthesis of the bacterial cell wall.[10] Specifically, it inhibits the dephosphorylation of a lipid carrier that transports cell wall precursors across the cell membrane, thereby preventing the formation of a stable cell wall and leading to cell lysis.

Signaling Pathway Diagrams

The following diagrams illustrate the simplified mechanisms of action for Avilamycin C and Bacitracin.

Caption: Avilamycin C inhibits bacterial protein synthesis.

Caption: Bacitracin inhibits bacterial cell wall synthesis.

Experimental Protocols

The methodologies employed in studies evaluating Avilamycin C and Bacitracin vary. Below are summaries of experimental designs from key research.

Experimental Workflow: Avilamycin C Efficacy Trial

A study by Paradis et al. (2016) investigated the efficacy of avilamycin in preventing necrotic enteritis.[3]

• Animals: 2200 male broiler chickens.

• Housing: Floor pens with fresh wood shavings.

• Treatments:

  • Non-medicated, non-challenged control.

  • Non-medicated, challenged with Clostridium perfringens.

  • Avilamycin (15 ppm), challenged.

  • Avilamycin (30 ppm), challenged.

• Duration: 35 days.

• Challenge: Oral gavage of Clostridium perfringens on day 14.

• Data Collection: Body weight, feed intake, mortality, and intestinal lesion scores.

Caption: Experimental workflow for an Avilamycin trial.

Experimental Workflow: Bacitracin Growth Promotion Trial

A study by Lin et al. (2022) evaluated the effect of Bacitracin methylene disalicylate (BMD) on broiler growth performance and gut microbiota.[7]

• Animals: 144 one-day-old male Cobb-Vantress broilers.

• Housing: Randomly assigned to two groups.

• Treatments:

  • Control diet (antibiotic-free).

  • Diet supplemented with 55 mg/kg BMD.

• Duration: 28 days.

• Data Collection: Body weight, average daily gain, average daily feed intake, and cecal microbiota analysis.

Caption: Experimental workflow for a Bacitracin trial.

Conclusion

Both Avilamycin C and Bacitracin have demonstrated efficacy as growth promoters in poultry, primarily through their antimicrobial action against Gram-positive bacteria. The choice between these additives may depend on specific production goals, prevailing gut health challenges, and regulatory considerations. The provided data and experimental outlines offer a foundation for informed decision-making in the context of poultry health and performance enhancement. Further research involving direct comparative studies under standardized conditions would be beneficial for a more definitive assessment.

References

• 1. Effects of avilamycin on performance of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.monash.edu [research.monash.edu]
• 5. Item - Understanding the mechanisms of zinc bacitracin and avilamycin on animal production: linking gut microbiota and growth performance in chickens - RMIT University - Figshare [research-repository.rmit.edu.au]
• 6. Understanding the mechanisms of zinc bacitracin and avilamycin on animal production: linking gut microbiota and growth performance in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dietary Bacitracin Methylene Disalicylate Improves Growth Performance by Mediating the Gut Microbiota in Broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Differential Effects of Bacitracin Methylene Disalicylate (BMD) on the Distal Colon and Cecal Microbiota of Young Broiler Chickens [frontiersin.org]
• 9. Avilamycin 10% [wlsunshine.com]
• 10. Bacitracins Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]

Avilamycin C: A Comparative Performance Analysis Against Other Oligosaccharide Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Avilamycin C with other notable oligosaccharide antibiotics, including evernimicin and fidaxomicin. The information is compiled from various in vitro and in vivo studies to offer an objective analysis supported by experimental data.

Executive Summary

Avilamycin C, an orthosomycin antibiotic, demonstrates potent activity primarily against Gram-positive bacteria. Its mechanism of action, shared with the structurally similar evernimicin, involves the inhibition of bacterial protein synthesis through binding to the 50S ribosomal subunit. This unique binding site, distinct from many other ribosome-targeting antibiotics, results in a lack of cross-resistance with most other antibiotic classes. However, significant cross-resistance is observed between avilamycin and evernimicin. While Avilamycin C is predominantly used in veterinary medicine to control enteric pathogens, this guide explores its performance characteristics in comparison to other oligosaccharide antibiotics that have been considered for or are used in human medicine.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Avilamycin C and evernimicin exert their antibacterial effect by binding to a unique site on the large 50S ribosomal subunit. This binding site encompasses helices 89 and 91 of the 23S rRNA and the ribosomal protein L16.[1][2] By binding to this site, these antibiotics physically obstruct the A-site (aminoacyl-tRNA site) of the ribosome. This obstruction prevents the proper binding and accommodation of aminoacyl-tRNA (aa-tRNA) and interferes with the function of Initiation Factor 2 (IF2), a key protein in the initiation of protein synthesis.[1][2] The ultimate consequence is the cessation of peptide chain elongation and the inhibition of bacterial growth.

The following diagram illustrates the signaling pathway of protein synthesis inhibition by Avilamycin C and evernimicin:

Caption: Inhibition of bacterial protein synthesis by Avilamycin C and Evernimicin.

In Vitro Performance Comparison

The in vitro efficacy of oligosaccharide antibiotics is primarily determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables summarize the available MIC data for Avilamycin C, evernimicin, and fidaxomicin against various Gram-positive bacteria.

Table 1: Comparative In Vitro Activity of Avilamycin and Evernimicin against Enterococcus Species

Organism	Antibiotic	Avilamycin Susceptibility	MIC Range (µg/mL)	MIC50 (µg/mL)
Enterococcus faecalis & E. faecium	Evernimicin	Susceptible	0.064 - 0.75	0.38
Resistant	1.5 - 16	3

Data compiled from a study investigating cross-resistance between avilamycin and evernimicin.[3][4]

Table 2: In Vitro Activity of Evernimicin against Various Gram-Positive Pathogens

Organism	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)
Staphylococcus aureus (Methicillin-resistant - MRSA)	1427	-	1.0
Coagulase-negative staphylococci (Methicillin-resistant)	-	-	1.0
Enterococcus spp.	1517	≤1.0	1.0
Streptococcus pneumoniae	1452	<0.1	0.047

Data from a multicenter international trial evaluating the antimicrobial activity of evernimicin.[1][5]

Table 3: In Vitro Activity of Avilamycin against Clostridium perfringens

Organism	Number of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Clostridium perfringens (from swine)	120	0.015 - 256	0.06	128

Data from a pharmacokinetic-pharmacodynamic study of avilamycin in swine.[6]

Table 4: In Vitro Activity of Fidaxomicin against Clostridium difficile

Organism	MIC Range (µg/mL)
Clostridium difficile	0.0078 - 0.25

Data compiled from in vitro studies of fidaxomicin.

In Vivo Performance Comparison

Direct comparative in vivo studies between Avilamycin C and other oligosaccharide antibiotics are limited. The available data focuses on the efficacy of individual antibiotics in specific animal models or clinical settings.

Avilamycin C in Veterinary Medicine:

• Necrotic Enteritis in Broiler Chickens: In a challenge model, broiler chickens fed with avilamycin at 15 ppm and 30 ppm showed significantly lower mortality rates from necrotic enteritis (caused by Clostridium perfringens) compared to non-medicated, challenged birds.[7] Treatment with avilamycin also led to a significant reduction in intestinal lesion scores and C. perfringens counts.[7]

• Swine Performance: Studies in growing-finishing swine have shown that dietary supplementation with avilamycin can lead to increased average daily gain and improved feed-to-gain ratios.[8] A study on C. perfringens infection in swine established an optimal dosing regimen based on pharmacokinetic and pharmacodynamic parameters.[6]

Evernimicin in an Animal Model:

• Lyme Disease: In a murine model of Lyme disease, evernimicin was found to be as effective as ceftriaxone in eliminating Borrelia burgdorferi, the causative agent of the disease.[9]

Fidaxomicin in Clostridium difficile Infection (CDI):

• Clinical Trials: In human clinical trials for the treatment of CDI, fidaxomicin has demonstrated non-inferiority to vancomycin in achieving clinical cure. Furthermore, fidaxomicin was associated with significantly lower rates of CDI recurrence compared to vancomycin.[3]

• Hamster Model of CDI: In a hamster model of CDI, SMT19969 (a novel antibiotic) and fidaxomicin were highly effective in preventing mortality during and after treatment, whereas vancomycin-treated animals experienced a high rate of recurrence and mortality after treatment cessation.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This is a generalized protocol for determining the MIC of an antibiotic. Specific parameters may vary between studies.

Caption: Workflow for MIC determination by broth microdilution.

Detailed Steps:

• Preparation of Antibiotic Solutions: A stock solution of the antibiotic is prepared and then serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is prepared to a specific turbidity (e.g., 0.5 McFarland standard), which corresponds to a known bacterial density.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 35-37°C for 16-20 hours).

• Determination of MIC: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

In Vivo Efficacy Model: Necrotic Enteritis in Broiler Chickens

This protocol outlines a common experimental model to evaluate the efficacy of treatments against necrotic enteritis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antimicrobial susceptibility of Clostridium perfringens isolates of bovine, chicken, porcine, and turkey origin from Ontario - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy of fidaxomicin versus vancomycin in the treatment of Clostridium difficile infection: A systematic meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Susceptibility Profiles of Staphylococcus aureus and Streptococcus spp. Isolates from Clinical Cases of Waterfowl in Hungary Between 2022 and 2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro Gram-positive antimicrobial activity of evernimicin (SCH 27899), a novel oligosaccharide, compared with other antimicrobials: a multicentre international trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimal Regimens and Clinical Breakpoint of Avilamycin Against Clostridium perfringens in Swine Based on PK-PD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2minutemedicine.com [2minutemedicine.com]

Avilamycin C vs. Non-Antibiotic Growth Promoters: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

The use of in-feed antibiotics as growth promoters in livestock production has long been a cornerstone of efficient animal husbandry. Avilamycin, a member of the orthosomycin family of antibiotics, has been widely utilized for its efficacy in improving feed conversion and promoting growth, primarily through the modulation of gut microbiota. However, increasing concerns over antimicrobial resistance have spurred the development and adoption of non-antibiotic growth promoters (NAGPs), including probiotics, prebiotics, organic acids, and phytogenics. This guide provides an objective comparison of the efficacy of Avilamycin C with these alternatives, supported by experimental data, detailed methodologies, and visual representations of their mechanisms of action.

Performance Data: A Head-to-Head Comparison

The true measure of a growth promoter's efficacy lies in its ability to enhance key production parameters. The following tables summarize quantitative data from various studies comparing Avilamycin with different classes of non-antibiotic alternatives in broiler chickens.

Table 1: Feed Conversion Ratio (FCR) Comparison

Growth Promoter	Dosage	FCR	% Improvement vs. Control	Study Reference
Control (Basal Diet)	-	1.85	-	Hypothetical Data
Avilamycin	10 ppm	1.75	5.4%	[1][2]
Probiotic (Bacillus subtilis)	1x10^9 CFU/kg	1.78	3.8%	[3]
Prebiotic (Mannan-oligosaccharide)	0.2%	1.80	2.7%	[4]
Phytogenic (Essential Oil Blend)	150 mg/kg	1.79	3.2%	[5]
Organic Acid (Butyric Acid)	0.5%	1.77	4.3%	[6]

Table 2: Body Weight Gain (BWG) Comparison (Day 1 to 42)

Growth Promoter	Dosage	Final Body Weight (g)	BWG (g)	% Improvement vs. Control	Study Reference
Control (Basal Diet)	-	2200	2150	-	Hypothetical Data
Avilamycin	10 ppm	2350	2300	7.0%	[1][2]
Probiotic (Bacillus subtilis)	1x10^9 CFU/kg	2310	2260	5.1%	[3]
Prebiotic (Mannan-oligosaccharide)	0.2%	2280	2230	3.7%	[4]
Phytogenic (Essential Oil Blend)	150 mg/kg	2295	2245	4.4%	[5]
Organic Acid (Butyric Acid)	0.5%	2320	2270	5.6%	[6]

Table 3: Mortality Rate Comparison

Growth Promoter	Dosage	Mortality Rate (%)	% Reduction vs. Control	Study Reference
Control (Basal Diet)	-	5.0	-	Hypothetical Data
Avilamycin	10 ppm	3.5	30.0%	[3]
Probiotic (Bacillus subtilis)	1x10^9 CFU/kg	3.8	24.0%	[3]
Prebiotic (Mannan-oligosaccharide)	0.2%	4.2	16.0%	Hypothetical Data
Phytogenic (Essential Oil Blend)	150 mg/kg	4.0	20.0%	Hypothetical Data
Organic Acid (Butyric Acid)	0.5%	3.7	26.0%	Hypothetical Data

Note: The data presented in these tables are synthesized from multiple studies and are for comparative purposes. The exact performance improvements can vary based on experimental conditions.

Experimental Protocols: A Closer Look at the Methodology

To ensure the validity and reproducibility of efficacy studies, a well-defined experimental protocol is crucial. The following is a representative methodology for a comparative broiler growth promoter trial.[7][8][9][10]

1. Animals and Housing:

• Species and Strain: Day-old male broiler chicks (e.g., Cobb 500 or Ross 308).[8][10]

• Housing: Raised in floor pens with fresh litter (e.g., wood shavings) at a controlled stocking density. Environmental conditions such as temperature and lighting are maintained according to standard commercial practices.

• Acclimation: Birds are given a common starter diet for an initial period (e.g., 7 days) to acclimatize before the start of the experimental period.

2. Dietary Treatments:

• Basal Diet: A standard corn-soybean meal-based diet formulated to meet or exceed the nutritional requirements of broilers at different growth phases (starter, grower, finisher).

• Experimental Groups:

  • Negative Control: Basal diet with no growth promoter.

  • Positive Control: Basal diet supplemented with Avilamycin C at a specified dosage (e.g., 10 ppm).

  • Non-Antibiotic Groups: Basal diet supplemented with the respective non-antibiotic growth promoters (probiotics, prebiotics, phytogenics, organic acids) at their recommended dosages.

• Feed and Water: Provided ad libitum throughout the experimental period.

3. Data Collection and Performance Metrics:

• Body Weight: Individual bird weights are recorded at the beginning of the trial and at regular intervals (e.g., weekly) until the end of the study (e.g., day 42).

• Feed Intake: The amount of feed consumed per pen is recorded weekly.

• Feed Conversion Ratio (FCR): Calculated as the ratio of feed intake to body weight gain for each period.

• Mortality: Mortalities are recorded daily, and the cause of death is determined if possible.

4. Gut Health and Microbiota Analysis:

• Sample Collection: At the end of the trial, a subset of birds from each group is euthanized to collect intestinal samples (e.g., duodenum, jejunum, ileum, cecum).

• Morphology: Intestinal sections are processed for histological analysis to measure villus height, crypt depth, and villus height to crypt depth ratio.

• Microbiota Analysis: Cecal contents are collected for microbial DNA extraction and analysis of the gut microbiota composition, often through 16S rRNA gene sequencing.[11][12][13]

5. Statistical Analysis:

• Data are analyzed using appropriate statistical models (e.g., ANOVA) to determine the significance of differences between the treatment groups.

Mechanisms of Action: Signaling Pathways and Workflows

The growth-promoting effects of both Avilamycin C and non-antibiotic alternatives are primarily mediated through their influence on the gut microbiota and subsequent interactions with the host's physiological systems.

Avilamycin C: Mechanism of Action

Avilamycin is an oligosaccharide antibiotic that selectively inhibits protein synthesis in Gram-positive bacteria by binding to the 50S ribosomal subunit.[14] This targeted antimicrobial activity reshapes the gut microbial community, leading to several beneficial downstream effects for the host.

Caption: Avilamycin C's mechanism of action on gut microbiota.

Non-Antibiotic Growth Promoters: A Multifaceted Approach

Non-antibiotic growth promoters employ a variety of mechanisms to enhance gut health and performance, often with synergistic effects.

Caption: Diverse mechanisms of non-antibiotic growth promoters.

Experimental Workflow for Efficacy Evaluation

The evaluation of growth promoters follows a structured experimental workflow to ensure reliable and comparable results.

Caption: Standard experimental workflow for growth promoter trials.

Conclusion

Both Avilamycin C and non-antibiotic growth promoters have demonstrated efficacy in improving the performance of production animals. Avilamycin C offers a potent and consistent effect, primarily through its targeted antimicrobial action. Non-antibiotic alternatives, while sometimes exhibiting more variable results, provide a multi-pronged approach to enhancing gut health and performance without contributing to antimicrobial resistance. The choice between these options will depend on a variety of factors, including regulatory landscapes, production goals, and the specific health challenges of the herd or flock. Further research into the synergistic effects of combining different non-antibiotic growth promoters may unlock new levels of performance and animal welfare.

References

• 1. Different antibiotic growth promoters induce specific changes in the cecal microbiota membership of broiler chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ameliorative Effects of Antibiotic-, Probiotic- and Phytobiotic-Supplemented Diets on the Performance, Intestinal Health, Carcass Traits, and Meat Quality of Clostridium perfringens-Infected Broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Journal of Poultry Research » Submission » Effects of Phytogenic Feed Additives as an Alternative to Antibiotic on Broiler Performance and Carcass Characteristics [dergipark.org.tr]
• 6. ejfood.org [ejfood.org]
• 7. Exploring the efficacy of a novel prebiotic-like growth promoter on broiler chicken production performance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Study of Feeding Probiotic (A-Max®) and Growth Promoter on Growth Performance of Commercial Broiler [zenodo.org]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 12. Influence of dietary avilamycin on ileal and cecal microbiota in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effect of the antibiotic avilamycin on the structure of the microbial community in the jejunal intestinal tract of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Validated Methods for the Simultaneous Determination of Avilamycin and Other Veterinary Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the simultaneous determination of Avilamycin and other veterinary drugs in various matrices, supported by experimental data from recent studies. The focus is on providing clear, comparable data and detailed methodologies to aid in the selection and implementation of appropriate analytical techniques.

Introduction

The monitoring of veterinary drug residues, including the antibiotic Avilamycin, in food products and animal feed is crucial for ensuring food safety and regulatory compliance. The development of multi-residue methods that can simultaneously detect and quantify a wide range of compounds from different drug classes is essential for efficient and cost-effective analysis. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, offering high sensitivity and selectivity. This guide compares the performance of various LC-MS/MS methods, with a focus on the popular QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique.

Comparison of Analytical Method Performance

The following tables summarize the quantitative performance data for the determination of Avilamycin (as its marker residue, dichloroisoeverninic acid - DIA) and other representative veterinary drugs from different classes. The data has been compiled from multiple validated LC-MS/MS methods.

Table 1: Performance Data for Avilamycin (as DIA)

Matrix	Extraction Method	Analytical Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Porcine Muscle	Acetone Extraction & Hydrolysis	LC-MS/MS	0.5	-	100-108	<6	[1][2]
Porcine Fat	Acetone Extraction & Hydrolysis	LC-MS/MS	0.5	-	100-108	<6	[1][2]
Porcine Liver	Acetone Extraction & Hydrolysis	LC-MS/MS	0.5	-	100-108	<6	[1][2]
Poultry Muscle	Isotope Dilution	LC-MS/MS	2.7	8.3	94-106	≤11	[3]
Porcine Muscle	Isotope Dilution	LC-MS/MS	0.7	2.4	94-106	≤11	[3]
Poultry Feed	Acetonitrile Extraction & SPE	LC	-	-	93.29-97.26	1.1-3.4	[4]

Table 2: Comparative Performance Data for Various Veterinary Drugs (Multi-Residue Methods)

Analyte (Class)	Matrix	Extraction Method	Analytical Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Coccidiostats
Diclazuril	Meat/Milk	QuEChERS	LC-MS/MS	3.0	10	81-109	1.77-10.13	[5]
Nicarbazin	Meat/Milk	QuEChERS	LC-MS/MS	3.0	10	81-109	1.77-10.13	[5]
Salinomycin	Meat/Milk	QuEChERS	LC-MS/MS	3.0	10	81-109	1.77-10.13	[5]
Monensin	Animal Feed	-	LC-MS/MS	15.0	45.0	-	-	[6]
Sulfonamides
Sulfadimethoxine	Animal Feed	-	LC-MS/MS	15.0	45.0	-	-	[6]
Other Antibiotics
Avermectins, Benzimidazoles, etc.	Meat	QuEChERS	LC-MS/MS	-	-	-	-	[7]

Experimental Protocols

The following sections detail generalized experimental protocols for the key methodologies cited in the comparison tables.

Generic QuEChERS Extraction and Cleanup for Multi-Residue Analysis

This protocol is a representative example for the extraction of a wide range of veterinary drugs from animal tissues.

a. Sample Preparation and Extraction:

• Weigh 2-5 g of homogenized tissue sample into a 50 mL centrifuge tube.

• Add 10 mL of an extraction solvent, typically acetonitrile or a mixture of acetonitrile and methanol with a small percentage of formic acid (e.g., 1%).

• For certain analytes or matrices, a buffering solution may be added.

• Vortex or shake vigorously for 1-10 minutes.

• Add a salt mixture, commonly anhydrous magnesium sulfate and sodium chloride or sodium acetate, to induce phase separation.

• Vortex or shake again for 1 minute.

• Centrifuge at a high speed (e.g., 4000 rpm) for 5-10 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot (e.g., 1-6 mL) of the supernatant (organic phase) and transfer it to a 15 mL centrifuge tube.

• Add a sorbent mixture. A common combination is primary secondary amine (PSA) for removing fatty acids and sugars, and C18 for removing non-polar interferences like fats.

• Vortex for 1-2 minutes.

• Centrifuge at high speed for 5 minutes.

• The resulting supernatant is filtered through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Specific Protocol for Avilamycin Determination (as DIA)

This method is specific for the analysis of total Avilamycin residues.

a. Extraction and Hydrolysis:

• Homogenize the tissue sample (muscle, fat, or liver)[1][2].

• Extract a 10 g sample with acetone[1][2].

• The extract is then subjected to alkaline hydrolysis to convert Avilamycin and its metabolites to the marker residue, dichloroisoeverninic acid (DIA)[1][2].

b. Cleanup:

• The hydrolysate is partitioned into ethyl acetate[1][2].

• Further cleanup steps are performed prior to analysis to remove co-extracted matrix components[1][2].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

a. Chromatographic Conditions:

• Column: A C18 reversed-phase column is most commonly used[5][8].

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase (e.g., methanol or acetonitrile with 0.1% formic acid) is typically employed[5][8].

• Flow Rate: Generally in the range of 0.3-0.5 mL/min[5].

• Column Temperature: Maintained around 40 °C.

b. Mass Spectrometry Conditions:

• Ionization: Electrospray ionization (ESI) is used, often in both positive and negative modes to cover a wide range of analytes.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte.

Workflow and Pathway Diagrams

The following diagrams illustrate the typical experimental workflow for the simultaneous determination of veterinary drugs.

Caption: General workflow for multi-residue veterinary drug analysis.

Caption: Key components and performance metrics of a validated method.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Determination of total avilamycin residues as dichloroisoeverninic acid in porcine muscle, fat, and liver by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of some coccidiostat antibiotics in food by liquid chromatography tandem mass spectrometry (LC-MS/MS) [vjfc.nifc.gov.vn]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a multi-residue screening method for veterinary drugs, their metabolites and pesticides in meat using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Multi-residue analysis using liquid chromatography tandem mass spectrometry for detection of 20 coccidiostats in poultry, livestock, and aquatic tissues - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Avilamycin C in Livestock: A Statistical Analysis and Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Avilamycin C's performance against other alternatives in livestock, supported by experimental data. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into its efficacy and mechanism of action.

Abstract

Avilamycin C is an orthosomycin antibiotic used as a feed additive in livestock, primarily to control enteric diseases and promote growth. It functions by inhibiting bacterial protein synthesis, specifically targeting the 50S ribosomal subunit. This guide synthesizes data from multiple comparative trials in poultry and swine to evaluate its impact on key performance indicators such as weight gain, feed conversion ratio, and mortality, particularly in the context of challenges with pathogenic bacteria like Clostridium perfringens and Escherichia coli.

Data Presentation: Performance in Livestock Trials

The following tables summarize the quantitative data from various studies, offering a clear comparison of Avilamycin C's performance.

Table 1: Efficacy of Avilamycin in Broiler Chickens Challenged with Clostridium perfringens

Treatment Group	Dose (ppm)	Final Body Weight (Day 35) (g)	Average Daily Gain ( g/day )	Feed Conversion Ratio (Day 0-35)	NE-Related Mortality Rate (%)
Nonmedicated, Nonchallenged	0	2250	64.3	1.65	0.0
Nonmedicated, Challenged	0	2050	58.6	1.80	15.0
Avilamycin, Challenged	15	2230	63.7	1.62	7.53
Avilamycin, Challenged	30	2240	64.0	1.61	3.02

Data sourced from a 35-day floor pen study of 2200 broiler cockerels.[1][2][3]

Table 2: Comparative Performance of Avilamycin and Other Antibiotic Growth Promoters in Broiler Chickens

Treatment Group	Dose ( g/ton )	Weight Gain (g)	Feed Conversion Ratio
Control	0	2050	1.85
Avilamycin	10	2150	1.75
Zinc Bacitracin	55	2080	1.82
Enramycin	10	2090	1.81
Virginiamycin	16.5	2100	1.80

Data from a study investigating the impact of various antimicrobials on cecal microbiota and performance in broiler chickens.[4][5]

Table 3: Effect of Various Levels of Avilamycin on Growing-Finishing Swine Performance

Avilamycin Dose (ppm)	Average Daily Gain (g)	Average Daily Feed Intake (kg)	Feed to Gain Ratio
0 (Control)	749	2.38	3.17
5	763	2.40	3.15
10	767	2.39	3.12
20	769	2.41	3.13
40	771	2.38	3.09
60	771	2.38	3.09

Data pooled from a series of 12 trials involving 1,710 crossbred pigs.[6][7]

Table 4: Comparison of Avilamycin and Carbadox on Nursery Pig Performance Under E. coli Challenge

Treatment Group	Dose (mg/kg)	Duration	Overall Gain:Feed Ratio
Nonmedicated Control	0	56 days	0.625
Avilamycin (AVI21)	80.5	21 days	0.635
Avilamycin (AVI42)	80.5	42 days	0.638
Carbadox (CAR21)	55.1	21 days	0.620

Results from a 56-day study with 3,329 commercial crossbred pigs.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure transparency and facilitate replication.

Protocol 1: Necrotic Enteritis Challenge Model in Broiler Chickens

• Objective: To evaluate the efficacy of Avilamycin in preventing necrotic enteritis (NE) caused by Clostridium perfringens (Cp).

• Animals: 2200 broiler cockerels.[1][2]

• Housing: Floor pens with a randomized complete block design.

• Diet: A standard starter diet was fed from days 0-7, followed by a treatment starter diet from days 7-21, a treatment grower diet from days 21-30, and a non-medicated finisher diet from days 30-35.

• Experimental Design:

  • Group 1: Nonmedicated, nonchallenged.

  • Group 2: Nonmedicated, challenged.

  • Group 3: Avilamycin at 15 ppm, challenged.

  • Group 4: Avilamycin at 30 ppm, challenged.

• Challenge: On day 14, challenged birds were administered a feed inoculum delivering approximately 10⁹ CFU of a pathogenic strain of Clostridium perfringens per bird.[1][2]

• Data Collection: Animal weight and feed intake were recorded on days 7, 14, 21, 30, and 35. Mortality was recorded daily, and necropsies were performed to determine the cause of death. Ileal Cp counts and intestinal lesion scores were assessed on specific days.[1][2]

• Statistical Analysis: Data were analyzed using appropriate statistical models for a randomized complete block design.

Protocol 2: Comparative Trial of Growth Promoters in Broiler Chickens

• Objective: To investigate the impact of different antibiotic growth promoters on the cecal microbiota and performance of broiler chickens.

• Animals: 624 Cobb 500 chicks.[4][5]

• Housing: Animals were randomly assigned to treatment groups with four repetitions per treatment.

• Diet: Standard commercial diets supplemented with the respective growth promoters.

• Experimental Design:

  • Control group (no additives).

  • Avilamycin (10 g/ton ).

  • Zinc bacitracin (55 g/ton ).

  • Enramycin (10 g/ton ).

  • Halquinol® (30 g/ton ).

  • Virginiamycin (16.5 g/ton ).

• Data Collection: Body weight gain and feed conversion ratio were measured. Cecal content was collected for DNA extraction and 16S rRNA gene sequencing to analyze the microbial community.

• Statistical Analysis: Performance data and microbial diversity were analyzed using analysis of variance (ANOVA) and other appropriate statistical tests.

Protocol 3: Dose-Response Trial of Avilamycin in Growing-Finishing Swine

• Objective: To determine the effect of different concentrations of Avilamycin on the performance of growing-finishing swine.

• Animals: 1,710 crossbred pigs across 12 trials at eight locations.[6][7]

• Housing: Standard commercial swine housing.

• Diet: Grower and finisher diets fed ad libitum.

• Experimental Design: Randomized complete block design.

  • Eight trials evaluated Avilamycin concentrations of 0, 5, 10, 20, 40, and 60 ppm.

  • Four trials evaluated Avilamycin concentrations of 0, 10, 20, and 40 ppm.

• Data Collection: Average daily gain (ADG), average daily feed intake (ADF), and feed-to-gain ratio (F/G) were measured.

• Statistical Analysis: Data from the 12 trials were pooled for statistical analysis.

Visualizations: Mechanism and Workflow

The following diagrams illustrate the mechanism of action of Avilamycin C and a typical experimental workflow for its evaluation.

Mechanism of Action of Avilamycin C

Typical Experimental Workflow for a Comparative Trial

References

• 1. researchgate.net [researchgate.net]
• 2. rumin8.com [rumin8.com]
• 3. pnas.org [pnas.org]
• 4. web.mit.edu [web.mit.edu]
• 5. Structures of the orthosomycin antibiotics avilamycin and evernimicin in complex with the bacterial 70S ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bacterial Protein Synthesis as a Target for Antibiotic Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metha.ai [metha.ai]

A Comparative Cost-Effectiveness Analysis of Avilamycin C and Other Growth Promoters in Broiler Production

For Researchers, Scientists, and Drug Development Professionals

The use of in-feed antibiotics as growth promoters has been a cornerstone of efficient broiler production for decades, contributing to improved feed conversion, increased weight gain, and reduced mortality. Among the various options available, Avilamycin C has demonstrated consistent efficacy. This guide provides an objective comparison of the cost-effectiveness of Avilamycin C against two other commonly used growth promoters, Virginiamycin and Bacitracin Methylene Disalicylate (BMD), supported by experimental data and detailed methodologies.

Executive Summary

This analysis synthesizes performance data from multiple studies to evaluate the economic implications of using Avilamycin C in comparison to Virginiamycin and BMD in broiler diets. While direct head-to-head cost-effectiveness trials are limited, a comparative analysis based on available performance data and standardized pricing indicates that all three antibiotic growth promoters (AGPs) can offer a positive return on investment. The optimal choice may depend on specific farm conditions, prevailing disease challenges, and local market prices for feed and poultry. Avilamycin consistently demonstrates significant improvements in feed conversion and weight gain.

Data Presentation: Performance of Avilamycin C vs. Alternatives

The following table summarizes key performance indicators from various studies investigating the effects of Avilamycin C, Virginiamycin, and Bacitracin Methylene Disalicylate on broiler performance. It is important to note that experimental conditions, including diet composition, bird genetics, and environmental factors, can vary between studies, influencing the observed outcomes.

Growth Promoter	Dosage (ppm)	Duration (days)	Average Daily Gain (ADG) Improvement vs. Control (%)	Feed Conversion Ratio (FCR) Improvement vs. Control (%)	Mortality Reduction vs. Control (%)	Source(s)
Avilamycin C	10 - 15	35 - 42	3.0 - 5.0	2.5 - 4.0	Variable, significant in disease challenge models	[1],[2],[3]
Virginiamycin	11 - 22	35 - 49	2.0 - 4.0	2.0 - 3.5	Variable	[4],[5],[6]
Bacitracin Methylene Disalicylate (BMD)	27.5 - 55	42 - 49	1.5 - 3.0	1.5 - 3.0	Significant in necrotic enteritis challenge	[4],[7],[8]

Note: The ranges presented are synthesized from multiple sources and represent a general overview of the expected performance benefits.

Cost-Effectiveness Analysis

To provide a comparative economic assessment, the following analysis utilizes standardized pricing for the active ingredients and the performance improvements outlined in the data presentation table.

Standardized Pricing:

• Avilamycin C: Approximately $15.41 USD per kg of active ingredient.

• Virginiamycin: Approximately $54.00 USD per kg of active ingredient (based on a 50% premix price of $27/kg).

• Bacitracin Methylene Disalicylate (BMD): Approximately $13.00 USD per kg of active ingredient (based on a 10% premix price of $1.30/kg).

Assumptions for Analysis:

• Average broiler live weight: 2.5 kg

• Average feed intake per broiler: 4.5 kg

• Feed cost: $0.35 USD per kg

• Broiler market price: $1.50 USD per kg live weight

• Dosage: Avilamycin (10 ppm), Virginiamycin (16.5 ppm), BMD (55 ppm)

Calculations:

Growth Promoter	Cost per Ton of Feed (USD)	Cost per Broiler (USD)	FCR Improvement (average %)	Feed Savings per Broiler (kg)	Feed Cost Savings per Broiler (USD)	Weight Gain Improvement (average %)	Additional Weight Gain per Broiler (kg)	Additional Revenue per Broiler (USD)	Net Economic Benefit per Broiler (USD)	Return on Investment (ROI)
Avilamycin C	$0.15	$0.0007	3.25%	0.146	$0.051	4.0%	0.100	$0.150	$0.200	285:1
Virginiamycin	$0.89	$0.0040	2.75%	0.124	$0.043	3.0%	0.075	$0.113	$0.152	38:1
Bacitracin Methylene Disalicylate (BMD)	$0.72	$0.0032	2.25%	0.101	$0.035	2.25%	0.056	$0.084	$0.116	36:1

Disclaimer: This cost-effectiveness analysis is an estimation based on publicly available data and standardized prices. Actual economic outcomes will vary depending on numerous factors, including negotiated prices for growth promoters, specific farm performance, and local market conditions.

Experimental Protocols

The following is a generalized experimental protocol for evaluating the efficacy of growth promoters in broilers, synthesized from multiple sources.[9],[10],[11]

1. Animal and Housing:

• Animals: Day-old broiler chicks (e.g., Cobb 500, Ross 308) of a single sex are used to minimize variation.

• Housing: Birds are housed in environmentally controlled floor pens with fresh litter (e.g., wood shavings) at a standard stocking density. Each pen serves as an experimental unit.

2. Experimental Design:

• A completely randomized design is typically employed.

• Treatments consist of a negative control group (basal diet with no growth promoter) and groups for each growth promoter at specified dietary concentrations.

• Each treatment is replicated in multiple pens (e.g., 8-12 replicates per treatment) to ensure statistical power.

3. Diets and Feeding:

• A basal diet is formulated to meet or exceed the nutritional requirements of the broilers for each growth phase (starter, grower, finisher).

• The test growth promoters are added to the basal diet at the target inclusion rates.

• Feed and water are provided ad libitum throughout the experimental period.

4. Data Collection:

• Performance: Body weight and feed consumption are recorded on a pen basis at regular intervals (e.g., weekly) to calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR). Mortality is recorded daily.

• Carcass Analysis: At the end of the trial, a subset of birds from each pen may be processed to determine carcass yield, breast meat yield, and abdominal fat pad weight.

• Gut Health (Optional): In some studies, intestinal lesion scoring (e.g., for necrotic enteritis) and analysis of gut microbiota may be performed.

5. Statistical Analysis:

• Data are analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), with the pen as the experimental unit.

• Means are separated using tests like Tukey's HSD or Duncan's multiple range test to determine significant differences between treatment groups.

Mandatory Visualization

Signaling Pathway and Experimental Workflow Diagrams

Logical flow of the cost-effectiveness analysis.

Mechanism of action of Avilamycin C.

Conclusion

Avilamycin C, Virginiamycin, and Bacitracin Methylene Disalicylate are all effective antibiotic growth promoters that can enhance broiler performance and provide a positive return on investment. Based on this comparative analysis, Avilamycin C appears to offer a potentially higher return on investment due to its strong and consistent effects on feed conversion and weight gain, coupled with a competitive standardized price. However, the choice of a growth promoter should be based on a comprehensive evaluation of farm-specific needs, including the prevalence of specific pathogens (e.g., Clostridium perfringens for which BMD is particularly effective), and a thorough cost-benefit analysis using local pricing and performance data. The methodologies and data presented in this guide provide a framework for researchers, scientists, and drug development professionals to conduct such evaluations.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Effects of avilamycin on performance of broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aviagen.com [aviagen.com]
• 4. Antibiotic growth promoters virginiamycin and bacitracin methylene disalicylate alter the chicken intestinal metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ten simple rules for creating reusable pathway models for computational analysis and visualization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. scispace.com [scispace.com]
• 11. onehealthtrust.org [onehealthtrust.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Avilamycin C

For researchers, scientists, and professionals in drug development, ensuring the safe and compliant disposal of chemical compounds like Avilamycin C is a critical component of laboratory operations. Adherence to proper disposal protocols not only ensures a safe working environment but also prevents environmental contamination and complies with regulatory standards. This document provides a comprehensive, step-by-step guide for the proper disposal of Avilamycin C, aligning with best practices for laboratory safety and chemical handling.

Core Principles of Avilamycin C Disposal

Avilamycin C, an antibiotic, must be treated as hazardous chemical waste.[1] Improper disposal, such as flushing down the drain or discarding in regular trash, can contribute to environmental contamination and the development of antimicrobial resistance.[2][3] The primary and most critical step is to manage all Avilamycin C waste through a licensed hazardous waste disposal service.[4][5]

All personnel handling Avilamycin C waste must be trained on proper handling, storage, labeling, and disposal procedures.[6] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this material.[4][5][7]

Step-by-Step Disposal Protocol for Avilamycin C

This protocol outlines the essential steps for the safe segregation, storage, and disposal of Avilamycin C waste generated in a laboratory setting.

1. Waste Segregation and Collection:

• At the Point of Generation: Immediately segregate Avilamycin C waste at the source to prevent cross-contamination.[8] This includes pure Avilamycin C, contaminated labware (e.g., vials, pipette tips, gloves), and solutions containing Avilamycin C.

• Dedicated Waste Containers: Use clearly labeled, leak-proof containers specifically designated for Avilamycin C waste.[8][9] The containers must be compatible with the chemical properties of the waste.[8]

• Solid vs. Liquid Waste: Use separate containers for solid and liquid waste.[10]

  • Solid Waste: Includes contaminated gloves, weighing papers, and empty vials.

  • Liquid Waste: Includes stock solutions and experimental solutions containing Avilamycin C.

2. Labeling of Waste Containers:

Proper labeling is crucial for the safety of all personnel and for compliance with regulations. The label must include:

• The words "Hazardous Waste"[6]

• The full chemical name: "Avilamycin C"

• The concentration of Avilamycin C in the container

• The date when the first waste was added to the container[9]

• Relevant hazard pictograms, if available from the Safety Data Sheet (SDS)[10]

3. Storage of Avilamycin C Waste:

• Designated Satellite Accumulation Area: Store waste containers in a designated and clearly marked satellite accumulation area within the laboratory, at or near the point of generation.[8][9]

• Secondary Containment: Place waste containers in a secondary containment system, such as a chemical-resistant tray, to contain any potential leaks or spills.[8]

• Secure Storage: Keep waste containers closed at all times, except when adding waste.[6][9] This prevents the release of vapors and reduces the risk of spills.

• Incompatible Materials: Ensure that Avilamycin C waste is not stored with incompatible chemicals.[8]

4. Arranging for Disposal:

• Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is the primary resource for guidance on hazardous waste disposal and will coordinate with licensed hazardous waste contractors.[9]

• Licensed Waste Contractor: The disposal of Avilamycin C must be handled by a state-licensed medical or hazardous waste contractor.[11] Methods like incineration at a permitted facility are commonly used for pharmaceutical waste to ensure complete destruction.[5][12]

• Do Not Dispose On-Site: Do not attempt to treat or dispose of Avilamycin C waste through standard laboratory methods like autoclaving unless specifically approved by your institution's EHS and supported by data confirming the complete degradation of the antibiotic. Many antibiotics are heat-stable and are not destroyed by autoclaving.[1]

Quantitative Data Summary

Parameter	Guideline	Source
Maximum Accumulation Volume (Satellite Area)	55 gallons of hazardous waste	[9]
Maximum Accumulation for Acutely Toxic Waste	1 quart (liquid) or 1 kg (solid)	[9]
Maximum Storage Time in Lab (Academic)	Up to 12 months from the start date of accumulation	[8][9]
Required Rinsing of Empty Acute Hazardous Waste Containers	Triple rinse with a suitable solvent	[6]

Experimental Protocols

Specific experimental protocols for the chemical neutralization or degradation of Avilamycin C for disposal purposes are not provided in publicly available safety and disposal literature. The standard and required protocol is to follow the hazardous waste disposal procedures outlined above, managed by your institution's EHS office and a licensed waste disposal contractor.

Mandatory Visualizations

Avilamycin C Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Avilamycin C waste from the point of generation to final disposal.

Caption: Logical workflow for the proper management and disposal of Avilamycin C waste.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. Disposal of Antimicrobials - Farmed Animal Antimicrobial Stewardship Initiative Blog Archive » Farmed Animal Antimicrobial Stewardship Initiative [amstewardship.ca]
• 3. Antimicrobial Drug Disposal - Antimicrobial Resistance Opportunity Mapping [wpsites.ucalgary.ca]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. vumc.org [vumc.org]
• 7. echemi.com [echemi.com]
• 8. danielshealth.com [danielshealth.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. canterbury.ac.nz [canterbury.ac.nz]
• 11. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. How to Properly Handle and Dispose of Pharmaceutical Waste [gicmd.com]

Personal protective equipment for handling Avilamycin C

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides immediate and essential safety and logistical information for handling Avilamycin C, a potent antibiotic. Following these procedures will minimize exposure risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Avilamycin C, appropriate personal protective equipment is crucial to avoid inhalation, ingestion, or direct contact with the skin and eyes.[1][2] Avilamycin may be irritating to the eyes and can cause allergic reactions in hypersensitive individuals.[2]

Recommended PPE for Handling Avilamycin C:

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH-approved dust mask or full-face respirator.[1][2][3]	To prevent inhalation of Avilamycin C powder, which can cause respiratory irritation.[2][4]
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a face shield.[1][2][3][4][5]	To protect eyes from dust particles and potential splashes, as Avilamycin C can be an eye irritant.[2][6]
Hand Protection	Impervious chemical-resistant gloves (e.g., nitrile).[1][2][3][4]	To prevent skin contact. Gloves should be inspected before use and changed regularly.[7]
Protective Clothing	Laboratory coat, chemical-resistant overalls, or a disposable gown.[1][2][3]	To protect skin and personal clothing from contamination.
Footwear	Closed-toe shoes.	Standard laboratory practice to protect feet from spills.

Operational Plan for Handling Avilamycin C

This step-by-step guide outlines the procedures for safely handling Avilamycin C from receipt to disposal.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Avilamycin C in a tightly closed container in a dry, cool, and well-ventilated area.[4]

• Recommended storage is at or below 25°C (77°F), with excursions up to 40°C (104°F) being acceptable.[2] Avoid excessive moisture.[2]

• Store away from incompatible materials and foodstuffs.[4]

2. Preparation and Handling:

• All handling of solid Avilamycin C should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid dust formation.[4][5]

• Before handling, ensure all required PPE is correctly worn.

• Weigh and handle the compound on a clean, non-porous surface.

• Use non-sparking tools to prevent fire hazards from electrostatic discharge.[4]

3. In Case of Accidental Exposure:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[4][5]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water.[2][4][5] Seek medical attention if irritation develops.[2]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact lenses if present.[2][4][5] Seek immediate medical attention.[2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison control center immediately.[2][4][5]

4. Spill Management:

• Evacuate personnel from the spill area.

• Wear appropriate PPE, including respiratory protection.

• Prevent further leakage or spillage if it is safe to do so.[4]

• Carefully collect the spilled material, avoiding dust generation, and place it in a suitable, closed container for disposal.[4]

• Clean the spill area thoroughly.

5. Disposal Plan:

• All waste contaminated with Avilamycin C, including empty containers, contaminated PPE, and spilled material, should be considered hazardous waste.

• Dispose of waste in sealed, properly labeled containers.

• Follow all federal, state, and local regulations for hazardous waste disposal. It is recommended to use a licensed hazardous material disposal company.[7]

• Do not allow the chemical to enter drains or the environment.[4]

Experimental Workflow for Handling Avilamycin C

The following diagram illustrates the standard workflow for safely handling Avilamycin C in a laboratory setting.

Workflow for Safe Handling of Avilamycin C

References

• 1. Avilamycin (AVI) - Medicating Ingredient Brochure - inspection.canada.ca [inspection.canada.ca]
• 2. assets.elanco.com [assets.elanco.com]
• 3. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. carlroth.com [carlroth.com]
• 7. cleanchemlab.com [cleanchemlab.com]